O-Desmethyl Midostaurin

Core Science & Biosynthesis

An In-depth Technical Guide to the Proposed Synthesis of O-Desmethyl Midostaurin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Midostaurin (PKC412) is a semi-synthetic derivative of the alkaloid staurosporine (B1682477), approved for the treatment of acute myeloid leukemia (AML) and advanced systemic mastocytosis.[1] In vivo, Midostaurin is metabolized by cytochrome P450 enzymes, primarily CYP3A4, into two major active metabolites: CGP62221 (O-Desmethyl Midostaurin) and CGP52421.[2][3] O-Desmethyl Midostaurin has been shown to exhibit comparable potency to the parent drug in inhibiting protein kinase Cα and cancer cell proliferation.[3]

The chemical synthesis of O-Desmethyl Midostaurin is not well-documented in publicly accessible literature. This guide proposes a plausible and chemically sound two-step synthesis pathway starting from staurosporine. The proposed synthesis is based on established synthetic methodologies for the modification of staurosporine and the O-demethylation of complex natural products.

Proposed Synthesis Pathway

The proposed synthesis of O-Desmethyl Midostaurin is a two-step process:

• Benzoylation of Staurosporine: Staurosporine is first converted to Midostaurin through N-benzoylation.

• O-Demethylation of Midostaurin: The methoxy (B1213986) group of Midostaurin is selectively removed to yield O-Desmethyl Midostaurin.

Experimental Protocols

Step 1: Synthesis of Midostaurin from Staurosporine

This procedure is based on established methods for the N-benzoylation of staurosporine.

Materials:

• Staurosporine

• Benzoyl chloride

• Pyridine (B92270) (or another suitable base like triethylamine)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Hexanes

• Ethyl acetate (B1210297)

Procedure:

• Dissolve staurosporine in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Add pyridine (or triethylamine) to the solution.

• Slowly add benzoyl chloride dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.

• Separate the organic layer and wash sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexanes/ethyl acetate gradient to yield Midostaurin.

Step 2: Proposed O-Demethylation of Midostaurin

This proposed protocol utilizes boron tribromide (BBr3), a common reagent for the cleavage of aryl methyl ethers. Caution: BBr3 is a corrosive and moisture-sensitive reagent and should be handled with appropriate safety precautions in a well-ventilated fume hood.

Materials:

• Midostaurin

• Boron tribromide (BBr3) solution in DCM

• Anhydrous Dichloromethane (DCM)

• Methanol (B129727)

• Saturated sodium bicarbonate solution

• Water

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Dichloromethane

• Methanol

Procedure:

• Dissolve Midostaurin in anhydrous DCM under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of BBr3 in DCM dropwise to the reaction mixture.

• Stir the reaction at -78 °C for 1-2 hours, then allow it to slowly warm to 0 °C and stir for an additional 2-4 hours. Monitor the reaction progress by TLC.

• Upon completion, carefully quench the reaction by slowly adding methanol at 0 °C.

• Allow the mixture to warm to room temperature and then add saturated sodium bicarbonate solution to neutralize the excess acid.

• Extract the aqueous layer with DCM.

• Combine the organic layers and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a DCM/methanol gradient to yield O-Desmethyl Midostaurin.

Quantitative Data

The following table summarizes the expected quantitative data for the proposed synthesis, based on typical yields for similar reactions reported in the literature.

Step	Reactant	Product	Molecular Weight ( g/mol )	Theoretical Yield (mg)	Expected Yield Range (%)
1	Staurosporine	Midostaurin	466.53	122	80-90%
2	Midostaurin	O-Desmethyl Midostaurin	570.64	97	60-75%

Assuming 100 mg of Staurosporine as the starting material.

Experimental Workflow

The following diagram illustrates the workflow for the synthesis and purification of O-Desmethyl Midostaurin.

Signaling Pathway Context

O-Desmethyl Midostaurin, like its parent compound, is a multi-kinase inhibitor. These compounds exert their therapeutic effects by inhibiting various signaling pathways implicated in cancer cell proliferation, survival, and angiogenesis. The primary targets include FLT3, KIT, PDGFR, and VEGFR.

Conclusion

This technical guide provides a comprehensive, albeit proposed, pathway for the chemical synthesis of O-Desmethyl Midostaurin. The outlined procedures are based on well-established and reliable chemical transformations. The successful execution of this synthesis would provide a valuable standard for analytical and pharmacological studies, and could serve as a basis for the development of novel analogs with improved therapeutic properties. Further experimental validation is required to optimize reaction conditions and confirm the viability of this proposed route.

References

• 1. researchgate.net [researchgate.net]
• 2. US11136331B2 - Methods of O-demethylation - Google Patents [patents.google.com]
• 3. An effective O-demethylation of some C19-diterpenoid alkaloids with HBr-glacial acetic acid [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Properties of O-Desmethyl Midostaurin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of O-Desmethyl Midostaurin, a principal active metabolite of the multi-kinase inhibitor, Midostaurin. Understanding these properties is critical for research, formulation development, and pharmacokinetic studies of this significant compound.

Chemical Identity and Physicochemical Properties

O-Desmethyl Midostaurin, also known as CGP62221, is formed via the cytochrome P450-mediated metabolism of Midostaurin.[1] It shares a similar multi-targeted kinase inhibitor profile with its parent compound, contributing significantly to the overall therapeutic effect.[2]

Table 1: Physicochemical Properties of O-Desmethyl Midostaurin

Property	Value	Source/Method
IUPAC Name	N-[(2S,3R,4R,6R)-3-hydroxy-2-methyl-16-oxo-29-oxa-1,7,17-triazaoctacyclo[12.12.2.1²,⁶.0⁷,²⁸.0⁸,¹³.0¹⁵,¹⁹.0²⁰,²⁷.0²¹,²⁶]nonacosa-8,10,12,14,19,21,23,25,27-nonaen-4-yl]-N-methylbenzamide	Predicted
Synonyms	CGP62221, O-Desmethyl PKC412	[1]
Chemical Formula	C₃₄H₂₈N₄O₄	-
Molecular Weight	556.62 g/mol	-
Melting Point	Not experimentally determined. Predicted to be similar to or slightly lower than Midostaurin (235-260 °C).	Predicted based on structural similarity to Midostaurin[3]
Boiling Point	Not determined due to thermal instability at high temperatures.	-
Solubility	Poorly soluble in water. Soluble in organic solvents such as DMSO.	Predicted based on Midostaurin's solubility[3]
pKa	Not experimentally determined. Predicted to have a basic pKa due to the presence of nitrogen atoms in the heterocyclic rings.	Predicted
LogP	Not experimentally determined. Predicted to be high, indicating significant lipophilicity.	Predicted

Experimental Protocols for Physicochemical Characterization

Detailed experimental protocols are essential for the accurate determination of the physicochemical properties of drug metabolites like O-Desmethyl Midostaurin. The following are generalized methodologies based on standard pharmaceutical practices.

Determination of Melting Point

Methodology: Capillary Melting Point Method

• Sample Preparation: A small, dry sample of O-Desmethyl Midostaurin is finely powdered and packed into a capillary tube to a height of 2-3 mm.

• Instrumentation: A calibrated digital melting point apparatus is used.

• Procedure: The capillary tube is placed in the heating block of the apparatus. The temperature is raised at a steady rate (e.g., 1-2 °C per minute) near the expected melting point.

• Observation: The temperature at which the substance first begins to melt and the temperature at which it is completely molten are recorded as the melting range.

Determination of Aqueous Solubility

Methodology: Shake-Flask Method

• Procedure: An excess amount of O-Desmethyl Midostaurin is added to a known volume of purified water in a sealed container.

• Equilibration: The container is agitated at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Preparation: The suspension is filtered through a 0.45 µm filter to remove undissolved solid.

• Quantification: The concentration of O-Desmethyl Midostaurin in the clear filtrate is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry (LC-MS).[4]

Determination of pKa

Methodology: Potentiometric Titration

• Sample Preparation: A precisely weighed amount of O-Desmethyl Midostaurin is dissolved in a suitable co-solvent (e.g., methanol (B129727) or DMSO) and then diluted with water to a known concentration.

• Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH) while monitoring the pH using a calibrated pH meter.

• Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added. The pKa value(s) are determined from the midpoint(s) of the buffer region(s) of the curve.

Signaling Pathway Inhibition

O-Desmethyl Midostaurin, in conjunction with Midostaurin, exerts its therapeutic effects by inhibiting multiple receptor tyrosine kinases and other protein kinases involved in cancer cell proliferation, survival, and angiogenesis.[3][5] The primary targets include FLT3, KIT, PKC, VEGFR2, and PDGFR.[5][6]

Caption: Inhibition of key signaling pathways by O-Desmethyl Midostaurin.

Analytical Methodologies

The quantification of O-Desmethyl Midostaurin in biological matrices and pharmaceutical formulations is crucial for pharmacokinetic studies and quality control.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

A common analytical technique for the separation and quantification of Midostaurin and its metabolites.

• Column: C18 stationary phase.

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Detection: UV-Vis spectrophotometry at a wavelength of maximum absorbance.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

A highly sensitive and selective method for the determination of low concentrations of O-Desmethyl Midostaurin in complex biological samples.

• Chromatography: Utilizes RP-HPLC for separation.

• Ionization: Electrospray ionization (ESI) is commonly used.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode provides high selectivity and sensitivity.

Conclusion

This technical guide has summarized the key physicochemical properties of O-Desmethyl Midostaurin, provided generalized experimental protocols for their determination, and illustrated its mechanism of action through the inhibition of critical signaling pathways. While some experimental data for this active metabolite are not publicly available, the information presented, including predicted values and methodologies, serves as a valuable resource for researchers and professionals in the field of drug development. Further experimental characterization of O-Desmethyl Midostaurin is warranted to fully elucidate its properties and behavior.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Comparison of the Kinase Profile of Midostaurin (Rydapt) with That of Its Predominant Metabolites and the Potential Relevance of Some Newly Identified Targets to Leukemia Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Midostaurin | C35H30N4O4 | CID 9829523 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is the mechanism of Midostaurin? [synapse.patsnap.com]
• 6. researchgate.net [researchgate.net]

O-Desmethyl Midostaurin (CGP52421): A Key Active Metabolite in the Targeted Therapy of FLT3-Mutated Acute Myeloid Leukemia

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Introduction

The landscape of acute myeloid leukemia (AML) treatment has been significantly advanced by the advent of targeted therapies, particularly for patients harboring mutations in the Fms-like tyrosine kinase 3 (FLT3) gene. Midostaurin (B1676583), a multi-kinase inhibitor, was the first FLT3 inhibitor approved for newly diagnosed FLT3-mutated AML in combination with standard chemotherapy. The clinical efficacy of midostaurin is attributed not only to the parent compound but also to its major active metabolites, CGP62221 (O-desmethyl midostaurin) and CGP52421 (a hydroxylated metabolite). This technical guide focuses on the mechanism of action of O-Desmethyl Midostaurin (CGP52421), providing a detailed overview of its role in the therapeutic effect of midostaurin in FLT3-mutated AML.

O-Desmethyl Midostaurin (CGP52421): An Active Metabolite of Midostaurin

Midostaurin undergoes extensive metabolism in the liver, primarily by the cytochrome P450 3A4 (CYP3A4) enzyme, leading to the formation of two major active metabolites: CGP62221 and CGP52421.[1][2] Both metabolites contribute to the overall pharmacological activity of midostaurin. CGP52421, a hydroxylated derivative, is a significant circulating metabolite with a notably long half-life of approximately 482 hours.[3] This prolonged presence in the plasma suggests a sustained contribution to the therapeutic effect of midostaurin.

Mechanism of Action in FLT3-Mutated AML

O-Desmethyl Midostaurin (CGP52421) functions as a multi-kinase inhibitor, with its primary mechanism of action in FLT3-mutated AML being the inhibition of the constitutively activated FLT3 receptor.[4][5] Mutations in FLT3, such as internal tandem duplications (ITD) in the juxtamembrane domain and point mutations in the tyrosine kinase domain (TKD), lead to ligand-independent autophosphorylation and activation of the receptor. This aberrant signaling drives uncontrolled proliferation and survival of leukemic blasts.[6]

CGP52421, like its parent compound midostaurin, binds to the ATP-binding pocket of the FLT3 kinase domain, thereby preventing the transfer of phosphate (B84403) from ATP to tyrosine residues on the receptor and its downstream substrates.[4] This inhibition of FLT3 autophosphorylation blocks the activation of critical downstream signaling pathways.

Inhibition of Downstream Signaling Pathways

The constitutive activation of FLT3 in AML leads to the activation of several key downstream signaling cascades that promote leukemogenesis. CGP52421, by inhibiting FLT3, effectively dampens these pro-survival and proliferative signals.

• STAT5 Pathway: The Signal Transducer and Activator of Transcription 5 (STAT5) is a critical downstream target of FLT3.[7] Constitutive FLT3 activation leads to the phosphorylation and activation of STAT5, which then translocates to the nucleus and promotes the transcription of genes involved in cell survival and proliferation. CGP52421, by inhibiting FLT3, prevents the phosphorylation of STAT5, thereby downregulating its activity.[8]

• PI3K/AKT Pathway: The Phosphoinositide 3-kinase (PI3K)/AKT pathway is another crucial signaling axis downstream of FLT3 that is involved in cell survival, growth, and proliferation. Inhibition of FLT3 by CGP52421 leads to a reduction in the activation of this pathway.

• MAPK/ERK Pathway: The Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-Regulated Kinase (ERK) pathway is also activated by FLT3 and plays a role in cell proliferation and differentiation. CGP52421-mediated inhibition of FLT3 leads to decreased phosphorylation and activation of ERK.[8]

The simultaneous inhibition of these multiple signaling pathways by CGP52421 contributes to its anti-leukemic effects, inducing cell cycle arrest and apoptosis in FLT3-mutated AML cells.

Figure 1: Simplified signaling pathway of mutated FLT3 and the inhibitory action of O-Desmethyl Midostaurin (CGP52421).

Quantitative Data on Inhibitory Activity

While specific IC50 values for O-Desmethyl Midostaurin (CGP52421) against various FLT3 mutations are not consistently reported across the literature, its activity has been compared to its parent compound, midostaurin. One source indicates that CGP52421 is 2 to 4 times less active than midostaurin against FLT3.[3] However, another study suggests that CGP52421 is equipotent to midostaurin in its ability to inhibit FLT3 kinase in vitro.[2][5] Midostaurin itself has been shown to inhibit FLT3-ITD and FLT3-D835Y with IC50 values of less than 10 nM in cellular assays.[2] Given the conflicting reports, it is reasonable to conclude that CGP52421 is a potent inhibitor of FLT3, with an IC50 likely in the low nanomolar range, comparable to that of midostaurin.

Compound	Target	IC50 (nM)	Cell Line	Reference
Midostaurin	FLT3-ITD	< 10	Ba/F3	[2]
Midostaurin	FLT3-D835Y	< 10	Ba/F3	[2]
CGP52421	FLT3	Comparable to Midostaurin	In vitro kinase assay	[2][5]
CGP62221	FLT3	Equal activity to Midostaurin	In vitro	[3]

Table 1: Summary of In Vitro Inhibitory Activity

Experimental Protocols

The following are representative protocols for key experiments used to characterize the mechanism of action of FLT3 inhibitors like O-Desmethyl Midostaurin.

In Vitro Kinase Assay

This assay measures the direct inhibitory effect of a compound on the kinase activity of the FLT3 enzyme.

Objective: To determine the IC50 value of CGP52421 against wild-type and mutated FLT3.

Methodology:

• Reagents: Recombinant human FLT3 (wild-type, ITD, or TKD mutant), kinase buffer, ATP, a suitable substrate (e.g., a synthetic peptide), and the test compound (CGP52421).

• Procedure:

  • Prepare serial dilutions of CGP52421.

  • In a microplate, combine the recombinant FLT3 enzyme, the substrate, and the diluted CGP52421 in the kinase buffer.

  • Initiate the kinase reaction by adding a defined concentration of ATP.

  • Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a specific duration.

  • Stop the reaction and quantify the amount of phosphorylated substrate. This can be done using various methods, such as radiometric assays (incorporation of 32P-ATP) or luminescence-based assays that measure the amount of ADP produced (e.g., ADP-Glo™ Kinase Assay).

  • Plot the percentage of kinase inhibition against the logarithm of the CGP52421 concentration to determine the IC50 value.

Figure 2: General workflow for an in vitro kinase assay.

Cell Viability Assay

This assay assesses the effect of a compound on the proliferation and survival of cancer cells.

Objective: To determine the GI50 (concentration for 50% growth inhibition) of CGP52421 in FLT3-mutated AML cell lines (e.g., MV4-11, MOLM-13).

Methodology (MTT Assay):

• Cell Culture: Culture FLT3-mutated AML cells in appropriate media.

• Cell Seeding: Seed the cells into a 96-well plate at a predetermined density.

• Compound Treatment: Add serial dilutions of CGP52421 to the wells and incubate for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate to allow for the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and plot against the drug concentration to determine the GI50 value.[9]

Western Blot Analysis of Downstream Signaling

This technique is used to detect the phosphorylation status of proteins in the signaling pathways downstream of FLT3.

Objective: To confirm that CGP52421 inhibits the phosphorylation of FLT3 and its downstream targets (STAT5, ERK).

Methodology:

• Cell Treatment: Treat FLT3-mutated AML cells with CGP52421 at various concentrations and for different time points.

• Cell Lysis: Lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the phosphorylated forms of the target proteins (p-FLT3, p-STAT5, p-ERK) and also with antibodies for the total forms of these proteins as loading controls.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[10]

• Analysis: Quantify the band intensities to determine the relative levels of protein phosphorylation.

Figure 3: Workflow for Western blot analysis of signaling pathways.

Conclusion

O-Desmethyl Midostaurin (CGP52421) is a key active metabolite of midostaurin that plays a significant role in the treatment of FLT3-mutated AML. Its potent inhibition of the constitutively activated FLT3 receptor leads to the suppression of critical downstream signaling pathways, including STAT5, PI3K/AKT, and MAPK/ERK, ultimately resulting in the induction of apoptosis in leukemic cells. The long half-life of CGP52421 suggests a sustained therapeutic contribution. Further research to precisely quantify its inhibitory activity against various FLT3 mutations and to fully elucidate its synergistic or additive effects with other chemotherapeutic agents will continue to refine our understanding of its clinical utility and inform the development of next-generation FLT3 inhibitors.

References

• 1. Midostaurin in patients with acute myeloid leukemia and FLT3-TKD mutations: a subanalysis from the RATIFY trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Midostaurin: an emerging treatment for acute myeloid leukemia patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting FLT3 and KIT Mutations in AML with Midostaurin: Implications for Clinicians and Pharmacists [jhoponline.com]
• 4. researchgate.net [researchgate.net]
• 5. Spotlight on midostaurin in the treatment of FLT3-mutated acute myeloid leukemia and systemic mastocytosis: design, development, and potential place in therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. FLT3 signaling inhibition abrogates opioid tolerance and hyperalgesia while preserving analgesia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Functional Characterization of FLT3 Receptor Signaling Deregulation in Acute Myeloid Leukemia by Single Cell Network Profiling (SCNP) | PLOS One [journals.plos.org]
• 8. OTS167 blocks FLT3 translation and synergizes with FLT3 inhibitors in FLT3 mutant acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. FLT3 ligand impedes the efficacy of FLT3 inhibitors in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

The Biological Activity of Midostaurin Metabolites: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Midostaurin (B1676583) (PKC412) is a multi-targeted kinase inhibitor approved for the treatment of acute myeloid leukemia (AML) with FMS-like tyrosine kinase 3 (FLT3) mutations and advanced systemic mastocytosis (SM). Following oral administration, midostaurin is metabolized primarily by the cytochrome P450 enzyme CYP3A4 into two major active metabolites: CGP62221 (an O-demethylation product) and CGP52421 (a hydroxylation product existing as a mixture of two epimers).[1][2] These metabolites circulate in human plasma, with CGP52421 accumulating to a greater extent than the parent drug upon chronic dosing.[2][3] Understanding the biological activity of these metabolites is crucial for a comprehensive assessment of midostaurin's overall clinical efficacy and pharmacological profile. This guide provides an in-depth overview of the known biological activities of CGP62221 and CGP52421, with a focus on their kinase inhibition profiles, cellular effects, and the experimental methodologies used for their characterization.

Data Presentation: Quantitative Analysis of Biological Activity

The following tables summarize the in vitro inhibitory activities of midostaurin and its principal metabolites, CGP62221 and CGP52421. The data is presented as IC50 values (the concentration of an inhibitor required to reduce the activity of a target by 50%), providing a quantitative comparison of their potencies against various kinases and in cell-based assays.

Table 1: In Vitro Kinase Inhibition (IC50 in nM)

Kinase Target	Midostaurin (IC50, nM)	CGP62221 (IC50, nM)	CGP52421 (IC50, nM)	Reference
FLT3 (Wild-Type)	-	-	low micromolar activity	[4]
FLT3-ITD	<10	-	200-400	[4]
FLT3-D835Y	<10	-	200-400	[4]
KIT D816V	-	-	320 (GI50)	[4]
SYK	20.8	-	-	[5]
FES	-	Inhibits at 1 µM	No complete inhibition at 1 µM	[3]

Table 2: Cell-Based Assay Activity (IC50 in nM)

Cell Line/Assay	Midostaurin (IC50, nM)	CGP62221 (IC50, nM)	CGP52421 (IC50, nM)	Reference
HMC-1.1 (Proliferation)	50-250	50-250	No comparable anti-proliferative effects	[3][6]
HMC-1.2 (Proliferation)	50-250	50-250	No comparable anti-proliferative effects	[3][6]
Ba/F3-FLT3-ITD (Proliferation)	-	-	650 (GI50)	[4]
IgE-dependent Histamine (B1213489) Release	10-1000	10-1000	10-1000	[3]

Signaling Pathways and Experimental Workflows

The biological effects of midostaurin and its metabolites are mediated through the inhibition of key signaling pathways that are often dysregulated in cancer. The following diagrams, generated using the DOT language, illustrate these pathways and the general workflows of the experiments used to characterize the activity of these compounds.

Signaling Pathways

Experimental Workflows

Experimental Protocols

This section provides an overview of the methodologies for key experiments cited in the literature for assessing the biological activity of midostaurin and its metabolites.

Cell Culture

• Cell Line: Human Mast Cell Line (HMC-1.2)

• Media: Iscove's Modified Dulbecco's Medium (IMDM) supplemented with 10% fetal bovine serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.[7][8]

• Subculturing: Cells are passaged every 2-3 days to maintain a density of approximately 1 x 10^6 cells/mL.[8]

Cell Proliferation Assay (MTT Assay)

• Principle: This colorimetric assay measures the reduction of a yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide, or MTT) to purple formazan (B1609692) crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

• Protocol Outline:

  • Seed cells (e.g., HMC-1.2) in a 96-well plate at a predetermined density.

  • Treat the cells with various concentrations of midostaurin, CGP62221, or CGP52421 for a specified period (e.g., 48-72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

  • Measure the absorbance at a specific wavelength (typically 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 values.[9]

In Vitro Kinase Inhibition Assay

• Principle: These assays measure the ability of a compound to inhibit the activity of a specific kinase. This is often done by quantifying the phosphorylation of a substrate.

• General Protocol Outline:

  • A purified recombinant kinase is incubated with a specific substrate (e.g., a peptide or protein) and ATP (often radiolabeled with ³²P or ³³P).

  • The test compound (midostaurin or its metabolites) is added at various concentrations.

  • The reaction is allowed to proceed for a set time at an optimal temperature.

  • The reaction is stopped, and the amount of phosphorylated substrate is quantified. This can be done by measuring radioactivity, using a specific antibody for the phosphorylated substrate in an ELISA format, or by other detection methods.

  • The percentage of inhibition is calculated for each concentration of the compound, and the IC50 value is determined.

IgE-Dependent Histamine Release Assay

• Principle: This assay measures the ability of a compound to inhibit the release of histamine from basophils or mast cells following stimulation of the high-affinity IgE receptor (FcεRI).

• Protocol Outline:

  • Isolate human basophils from peripheral blood or use a mast cell line (e.g., HMC-1).

  • Sensitize the cells with IgE.

  • Pre-incubate the sensitized cells with various concentrations of midostaurin or its metabolites.

  • Stimulate the cells with an anti-IgE antibody or a specific allergen to cross-link the FcεRI receptors.

  • After a short incubation period, centrifuge the cells to pellet them.

  • Collect the supernatant and measure the histamine concentration using an enzyme-linked immunosorbent assay (ELISA) or other sensitive detection methods.[10][11]

  • Calculate the percentage of histamine release inhibition and determine the IC50 values.

Conclusion

The major metabolites of midostaurin, CGP62221 and CGP52421, exhibit distinct biological activity profiles. CGP62221 generally retains a similar potency to the parent drug in inhibiting cell proliferation and key kinases such as FLT3 and KIT.[3][6] In contrast, CGP52421 is a significantly weaker inhibitor of cell proliferation but retains activity against IgE-dependent histamine release, an effect likely mediated through its inhibition of SYK.[3][6] This differential activity, particularly the potent anti-allergic effect of the long-lasting CGP52421 metabolite, may contribute to the clinical observation of symptom relief in patients with advanced systemic mastocytosis, even in the absence of a significant reduction in mast cell burden. A thorough understanding of the individual contributions of midostaurin and its active metabolites is essential for optimizing therapeutic strategies and for the development of next-generation kinase inhibitors.

References

• 1. researchgate.net [researchgate.net]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Target interaction profiling of midostaurin and its metabolites in neoplastic mast cells predicts distinct effects on activation and growth - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Characterization of midostaurin as a dual inhibitor of FLT3 and SYK and potentiation of FLT3 inhibition against FLT3-ITD-driven leukemia harboring activated SYK kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ashpublications.org [ashpublications.org]
• 7. protocols.io [protocols.io]
• 8. merckmillipore.com [merckmillipore.com]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Inhibition of IgE-dependent histamine release from human peripheral blood basophils by humanized Fab fragments that recognize the membrane proximal domain of the human Fc epsilon RI alpha-chain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

In Vitro Metabolism of Midostaurin to CGP62221: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro metabolism of midostaurin (B1676583), a multi-targeted kinase inhibitor, to its major active metabolite, CGP62221. The primary focus is on the enzymatic conversion, experimental methodologies to study this biotransformation, and the quantitative analysis of the parent drug and its metabolite.

Introduction

Midostaurin is a potent inhibitor of multiple receptor tyrosine kinases and is utilized in the treatment of specific types of acute myeloid leukemia (AML) and advanced systemic mastocytosis.[1][2] The clinical efficacy and pharmacokinetic profile of midostaurin are significantly influenced by its metabolism into active metabolites. The two primary active metabolites are CGP62221, formed through O-demethylation, and CGP52421, produced via hydroxylation.[2][3][4] This document specifically elaborates on the in vitro characterization of the metabolic pathway leading to the formation of CGP62221.

Metabolic Pathway and Enzyme Kinetics

The conversion of midostaurin to CGP62221 is primarily catalyzed by the cytochrome P450 3A4 (CYP3A4) enzyme.[1][2][3] This metabolic reaction involves the O-demethylation of the parent compound. In vitro studies using recombinant human CYP enzymes have confirmed that CYP3A4 is the main contributor to the formation of both CGP62221 and CGP52421.[3]

Signaling Pathway of Midostaurin Action and Metabolism

The following diagram illustrates the central role of CYP3A4 in the metabolism of midostaurin and the subsequent biological activities of the parent drug and its primary metabolites.

Midostaurin Metabolism and Activity

Quantitative Metabolic Data

Compound	Target/Assay	IC50 (nM)
Midostaurin	Mutant FLT3	10 - 36
CGP62221	Mutant FLT3	26
CGP52421	Mutant FLT3	584
Midostaurin	Proliferation of HMC-1.1/1.2 cells	50 - 250
CGP62221	Proliferation of HMC-1.1/1.2 cells	50 - 250
Midostaurin	IgE-dependent histamine (B1213489) release	<1000
CGP62221	IgE-dependent histamine release	<1000
CGP52421	IgE-dependent histamine release	<1000

Experimental Protocols

The following sections detail the methodologies for conducting in vitro metabolism studies of midostaurin using human liver microsomes.

Experimental Workflow

The general workflow for an in vitro midostaurin metabolism assay is depicted below.

In Vitro Metabolism Workflow

Materials and Reagents

• Human Liver Microsomes (HLMs): Pooled from multiple donors to represent an average metabolic profile.

• Midostaurin: Analytical grade standard.

• CGP62221: Analytical grade standard.

• Phosphate (B84403) Buffer: 100 mM, pH 7.4.

• NADPH Regenerating System:

  • Nicotinamide adenine (B156593) dinucleotide phosphate (NADP+)

  • Glucose-6-phosphate (G6P)

  • Glucose-6-phosphate dehydrogenase (G6PDH)

• Reaction Termination Solution: Acetonitrile (B52724), cold.

• Internal Standard: A structurally similar compound for LC-MS/MS quantification (e.g., stable isotope-labeled midostaurin).

Incubation Procedure

• Thawing Microsomes: Thaw cryopreserved human liver microsomes in a 37°C water bath.

• Preparation of Incubation Mixture: In a microcentrifuge tube, combine the following on ice:

  • Phosphate buffer (100 mM, pH 7.4)

  • Human liver microsomes (final concentration typically 0.5-1.0 mg/mL)

  • Midostaurin solution (final concentration to be tested, e.g., 1 µM)

• Pre-incubation: Pre-incubate the mixture for 5 minutes at 37°C in a shaking water bath.

• Initiation of Reaction: Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubation: Incubate the reaction mixture at 37°C with gentle agitation. Samples are typically taken at multiple time points (e.g., 0, 5, 15, 30, 60 minutes) to determine the rate of metabolism.

• Termination of Reaction: Terminate the reaction at each time point by adding a volume of cold acetonitrile (typically 2-3 times the incubation volume) containing the internal standard.

• Sample Processing: Vortex the samples and centrifuge at a high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated protein.

• Analysis: Transfer the supernatant to a new tube or a 96-well plate for analysis by LC-MS/MS.

Analytical Method: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the standard method for the sensitive and specific quantification of midostaurin and its metabolites.[2][5]

• Chromatography: A reverse-phase C18 column is typically used for the separation of midostaurin and CGP62221. A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile or methanol (B129727) with 0.1% formic acid) is commonly employed.

• Mass Spectrometry: Detection is performed using a triple quadrupole mass spectrometer in positive electrospray ionization (ESI) mode. Multiple reaction monitoring (MRM) is used for quantification, with specific precursor-to-product ion transitions for midostaurin, CGP62221, and the internal standard.

Conclusion

The in vitro metabolism of midostaurin to its active metabolite CGP62221 is a critical determinant of its overall pharmacological profile. The methodologies described in this guide provide a framework for researchers to investigate this metabolic pathway, characterize its kinetics, and understand the factors that may influence it. Such studies are essential for predicting in vivo drug performance, assessing potential drug-drug interactions, and supporting the continued development and clinical application of midostaurin.

References

• 1. Midostaurin - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Investigation into CYP3A4-mediated drug–drug interactions on midostaurin in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quantification of midostaurin in plasma and serum by stable isotope dilution liquid chromatography-tandem mass spectrometry: Application to a cohort of patients with acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]

O-Desmethyl Midostaurin: A Technical Guide to its Kinase Inhibitory Profile

For Researchers, Scientists, and Drug Development Professionals

Introduction

O-Desmethyl Midostaurin (B1676583), also known as CGP62221, is one of the two major active metabolites of the multi-kinase inhibitor midostaurin (Rydapt®). Midostaurin is a therapeutic agent approved for the treatment of FMS-like tyrosine kinase 3 (FLT3)-mutated acute myeloid leukemia (AML) and advanced systemic mastocytosis (SM).[1] The clinical efficacy of midostaurin is attributed not only to the parent compound but also to the complex interplay of its active metabolites, which reach significant steady-state plasma concentrations upon chronic dosing.[2] This technical guide provides an in-depth overview of the kinase inhibitory profile of O-Desmethyl Midostaurin (CGP62221), presenting available quantitative data, detailed experimental methodologies, and relevant signaling pathway diagrams.

Kinase Inhibitory Profile of O-Desmethyl Midostaurin (CGP62221)

O-Desmethyl Midostaurin (CGP62221) is a potent kinase inhibitor with a broad target profile that significantly contributes to the overall therapeutic effect of midostaurin.[3] Like its parent compound, CGP62221 targets a range of kinases involved in oncogenic signaling pathways.

Quantitative Data Summary

Table 1: Cellular Activity of O-Desmethyl Midostaurin (CGP62221)

Cell Line	Target Pathway/Mutation	Activity Type	IC50 (nM)	Reference
HMC-1.1	Mast Cell Leukemia (KIT V560G)	Anti-proliferative	50 - 250	[1][4]
HMC-1.2	Mast Cell Leukemia (KIT D816V)	Anti-proliferative	50 - 250	[1][4]

Table 2: Biochemical and Cellular Inhibition of O-Desmethyl Midostaurin (CGP62221)

Target/Process	Assay Type	Activity Type	IC50 (µM)	Reference
IgE-dependent Histamine Release	Cellular Assay (Basophils)	Inhibition	< 1	[1][4]
KIT Phosphorylation	Cellular Assay (HMC-1.2 cells)	Inhibition	-	[1][4]
FES Kinase Activity	Cellular Assay (HMC-1.2 cells)	Inhibition	-	[5]

Note: A dash (-) indicates that the inhibitory activity was confirmed, but a specific IC50 value was not provided in the cited literature.

Midostaurin and its metabolites, including CGP62221, are known to be multi-kinase inhibitors targeting a broader range of kinases such as FLT3, KIT, CSF-1R, PDGFRα, PDGFRβ, ROS1, PKC, FGFR, and VEGFR2.[3] However, specific IC50 values for CGP62221 against this comprehensive panel are not publicly available.

Experimental Protocols

The following sections detail the general methodologies for key experiments cited in the characterization of O-Desmethyl Midostaurin's inhibitory profile.

Biochemical Kinase Inhibition Assay (General Protocol)

Biochemical kinase assays are essential for determining the direct inhibitory effect of a compound on a purified kinase. A common method is a luminescence-based assay that quantifies ATP consumption, such as the ADP-Glo™ Kinase Assay.[6]

Principle: The assay measures the amount of ADP produced in a kinase reaction. The amount of remaining ATP is depleted, and the generated ADP is then converted to ATP, which is used to generate a luminescent signal via a luciferase reaction. The light output is directly proportional to the kinase activity.

Materials:

• Purified recombinant kinase

• Kinase-specific substrate (peptide or protein)

• O-Desmethyl Midostaurin (CGP62221)

• ATP

• Kinase assay buffer (e.g., Tris-HCl, MgCl₂, DTT)

• ADP-Glo™ Kinase Assay Kit (or similar)

• 384-well white plates

• Plate reader with luminescence detection capabilities

Procedure:

• Compound Preparation: Prepare a serial dilution of O-Desmethyl Midostaurin in DMSO and then dilute further in the kinase assay buffer to the desired final concentrations.

• Reaction Setup: In a 384-well plate, add the kinase, the substrate, and the diluted O-Desmethyl Midostaurin.

• Initiation: Initiate the kinase reaction by adding ATP.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined time (e.g., 60 minutes).

• Termination and Signal Generation:

  • Add the ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

  • Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate at room temperature for 30-60 minutes.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to a vehicle control (DMSO) and determine the IC50 value using non-linear regression analysis.

Cellular Proliferation Assay

Cell-based assays are crucial for evaluating the effect of an inhibitor on cell growth and viability.

Principle: This assay measures the number of viable cells after treatment with the inhibitor. Common methods include using reagents that are converted to a fluorescent or luminescent product by metabolically active cells.

Materials:

• Cancer cell lines (e.g., HMC-1.1, HMC-1.2)

• Complete cell culture medium

• O-Desmethyl Midostaurin (CGP62221)

• Cell viability reagent (e.g., CellTiter-Glo®, resazurin)

• 96-well clear-bottom, white-walled plates

• Plate reader with fluorescence or luminescence detection capabilities

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at an appropriate density and allow them to adhere or stabilize overnight.

• Compound Treatment: Add serial dilutions of O-Desmethyl Midostaurin to the wells. Include a vehicle control (DMSO).

• Incubation: Incubate the plate for a specified period (e.g., 72 hours) at 37°C in a humidified CO₂ incubator.

• Viability Measurement: Add the cell viability reagent to each well according to the manufacturer's instructions and incubate for the recommended time.

• Data Acquisition: Measure the fluorescence or luminescence signal using a plate reader.

• Data Analysis: Calculate the percent inhibition of cell proliferation for each compound concentration and determine the IC50 value.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: FLT3 signaling pathway and the point of inhibition by O-Desmethyl Midostaurin.

Experimental Workflow Diagram

Caption: General workflow for a biochemical kinase inhibition assay.

Conclusion

O-Desmethyl Midostaurin (CGP62221) is a pharmacologically active metabolite of midostaurin that demonstrates potent inhibition of key oncogenic kinases, thereby contributing to the overall clinical efficacy of the parent drug. While the publicly available data on its comprehensive kinase inhibitory profile is limited, the existing evidence confirms its activity against important targets in hematological malignancies. The experimental protocols and diagrams provided in this guide offer a framework for researchers and drug development professionals to further investigate the therapeutic potential of O-Desmethyl Midostaurin and similar multi-kinase inhibitors. Further studies to elucidate its full kinase selectivity profile are warranted to fully understand its mechanism of action and potential for off-target effects.

References

• 1. Target interaction profiling of midostaurin and its metabolites in neoplastic mast cells predicts distinct effects on activation and growth - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. ashpublications.org [ashpublications.org]
• 5. Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. domainex.co.uk [domainex.co.uk]

The Discovery and Characterization of O-Desmethyl Midostaurin: A Key Active Metabolite

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Midostaurin (B1676583), a multi-targeted kinase inhibitor, is a cornerstone in the treatment of FMS-like tyrosine kinase 3 (FLT3)-mutated acute myeloid leukemia (AML) and advanced systemic mastocytosis (SM). Its clinical efficacy is not solely attributed to the parent drug but is significantly influenced by its major active metabolites. This technical guide provides a comprehensive overview of the discovery, characterization, and pharmacological profile of O-Desmethyl Midostaurin, also known as CGP62221. This document details the metabolic pathway leading to its formation, its pharmacokinetic properties, and its inhibitory activity against a range of kinases. Furthermore, it provides detailed experimental protocols for the study of this metabolite and visual representations of key signaling pathways to aid in understanding its mechanism of action.

Discovery and Metabolism

O-Desmethyl Midostaurin (CGP62221) is a major and active metabolite of Midostaurin.[1][2] The biotransformation of Midostaurin to CGP62221 occurs in the liver primarily through O-demethylation. This metabolic process is predominantly catalyzed by the cytochrome P450 3A4 (CYP3A4) enzyme.[3] The chemical structures of Midostaurin and its O-desmethyl metabolite are presented below.

Figure 1: Chemical Structures

Diagram illustrating the chemical structures of Midostaurin and O-Desmethyl Midostaurin (CGP62221).

Chemical structures of Midostaurin and its metabolite CGP62221.

Quantitative Data

Kinase Inhibition Profile

Both Midostaurin and O-Desmethyl Midostaurin (CGP62221) are multi-kinase inhibitors with a similar spectrum of activity. They exhibit inhibitory effects on a range of tyrosine kinases implicated in cancer pathogenesis.[4][5]

Kinase Target	Midostaurin IC50 (nM)	O-Desmethyl Midostaurin (CGP62221) IC50 (nM)	Reference
FLT3	3.6, 6, 20	Similar to Midostaurin	[4]
KIT	330, 600	Similar to Midostaurin	[4]
CSF-1R	26	Similar to Midostaurin	[4]
PDGFRɑ	15, 34	Similar to Midostaurin	[4]
PDGFRβ	35	Similar to Midostaurin	[4]
ROS1	-	Similar to Midostaurin	[4]
Protein Kinase C (PKC) family	31-280	Similar to Midostaurin	[4]
FGFR	-	Similar to Midostaurin	[4]
VEGFR2	-	Similar to Midostaurin	[4]
HMC-1.1 cells	-	50-250	[1]
HMC-1.2 cells	-	50-250	[1]

Pharmacokinetic Parameters

The plasma concentrations of O-Desmethyl Midostaurin (CGP62221) are comparable to those of the parent drug, Midostaurin, following oral administration.[4][6]

Parameter	Midostaurin	O-Desmethyl Midostaurin (CGP62221)	Reference
Trough Concentration (Cmin)	Steady state reached by 4 weeks	Similar to Midostaurin	[4]
Effect of Itraconazole	Increased trough concentration by 2.1-fold	Increased trough concentration by 1.2-fold	[4]
Effect of Rifampicin	Decreased AUCinf by 96%	Decreased AUCinf by 92%	[4]

Signaling Pathways

FLT3 Signaling Pathway

Midostaurin and its active metabolites inhibit the constitutively activated FLT3 receptor, a key driver in certain types of AML. This inhibition blocks downstream signaling cascades, including the PI3K/AKT, RAS/MAPK, and STAT5 pathways, ultimately leading to cell cycle arrest and apoptosis of leukemic cells.[4]

Inhibition of the FLT3 signaling pathway by Midostaurin and CGP62221.

KIT Signaling Pathway

Mutations in the KIT receptor are drivers of systemic mastocytosis. Midostaurin and CGP62221 inhibit both wild-type and mutated KIT, thereby blocking downstream signaling through pathways such as PI3K/AKT and SRC/RAC1/JNK, which are crucial for mast cell proliferation and survival.[1][7]

Inhibition of the KIT signaling pathway by Midostaurin and CGP62221.

Experimental Protocols

In Vitro Metabolism of Midostaurin in Human Liver Microsomes

This protocol outlines the procedure for studying the metabolism of Midostaurin to O-Desmethyl Midostaurin using human liver microsomes.

Workflow Diagram:

Workflow for in vitro metabolism of Midostaurin.

Materials:

• Midostaurin

• Pooled human liver microsomes (HLMs)

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• 0.1 M Phosphate buffer (pH 7.4)

• Ice-cold acetonitrile

• Microcentrifuge tubes

• Incubator/shaker

Procedure:

• Prepare Incubation Mixture: In a microcentrifuge tube, combine human liver microsomes (final concentration ~0.5 mg/mL), Midostaurin (final concentration ~1 µM), and phosphate buffer to the desired final volume.

• Pre-incubation: Pre-incubate the mixture for 5 minutes at 37°C.

• Initiate Reaction: Add the NADPH regenerating system to initiate the metabolic reaction.

• Incubation: Incubate the reaction mixture at 37°C with gentle shaking for various time points (e.g., 0, 15, 30, 60 minutes).

• Terminate Reaction: At each time point, terminate the reaction by adding an equal volume of ice-cold acetonitrile.

• Protein Precipitation: Vortex the samples and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to precipitate the microsomal proteins.

• Sample Collection: Carefully collect the supernatant for analysis.

• LC-MS/MS Analysis: Analyze the supernatant using a validated LC-MS/MS method to quantify the concentrations of Midostaurin and O-Desmethyl Midostaurin.[8][9]

Cell Proliferation Assay (MTT Assay)

This protocol describes the use of the MTT assay to determine the anti-proliferative activity of O-Desmethyl Midostaurin on cancer cell lines.

Workflow Diagram:

Workflow for the MTT cell proliferation assay.

Materials:

• Cancer cell line of interest (e.g., HMC-1.1, HMC-1.2)

• Complete cell culture medium

• O-Desmethyl Midostaurin (CGP62221)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or SDS in HCl)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of O-Desmethyl Midostaurin. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified CO2 incubator.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Plot the absorbance values against the compound concentrations and determine the IC50 value, which is the concentration of the compound that inhibits cell proliferation by 50%.

Analytical Method for Quantification in Biological Samples

A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is the standard for the quantification of Midostaurin and its metabolites in biological matrices such as plasma.[3]

General LC-MS/MS Parameters:

• Chromatographic Separation: Reversed-phase HPLC with a C18 column.

• Mobile Phase: A gradient of acetonitrile and water with a modifier like formic acid.

• Ionization: Electrospray ionization (ESI) in positive mode.

• Mass Spectrometry: Triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.

• Sample Preparation: Protein precipitation with acetonitrile or methanol, followed by centrifugation.

Conclusion

O-Desmethyl Midostaurin (CGP62221) is a critical active metabolite of Midostaurin that significantly contributes to its therapeutic effects. Its discovery and detailed characterization have provided valuable insights into the overall pharmacological profile of Midostaurin. The data and protocols presented in this guide offer a comprehensive resource for researchers and drug development professionals working with this important anti-cancer agent. A thorough understanding of the properties and activities of O-Desmethyl Midostaurin is essential for optimizing the clinical use of Midostaurin and for the development of next-generation kinase inhibitors.

References

• 1. Target interaction profiling of midostaurin and its metabolites in neoplastic mast cells predicts distinct effects on activation and growth - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Target interaction profiling of midostaurin and its metabolites in neoplastic mast cells predicts distinct effects on activation and growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. Physiologically Based Pharmacokinetic Model of Plasma and Intracranial Pharmacokinetics and CDK4/6 Occupancy of Abemaciclib to Optimizing Dosing Regimen for Brain Metastatic Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Kit signaling through PI 3-kinase and Src kinase pathways: an essential role for Rac1 and JNK activation in mast cell proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dovepress.com [dovepress.com]
• 9. Development and Validation of a Rapid LC-MS/MS Method for Quantifying Alvocidib: In Silico and In Vitro Metabolic Stability Estimation in Human Liver Microsomes - PMC [pmc.ncbi.nlm.nih.gov]

The Central Role of Cytochrome P450 3A4 in the Bioactivation of Midostaurin to O-Desmethyl Midostaurin

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Midostaurin (B1676583), a multi-targeted kinase inhibitor, is a critical therapeutic agent for FMS-like tyrosine kinase 3 (FLT3)-mutated acute myeloid leukemia (AML) and advanced systemic mastocytosis. Its clinical efficacy is significantly influenced by its metabolic profile, which is dominated by the cytochrome P450 3A4 (CYP3A4) enzyme system. This technical guide provides a comprehensive overview of the pivotal role of CYP3A4 in the metabolism of midostaurin, with a specific focus on the formation of its major active metabolite, O-Desmethyl Midostaurin (CGP62221). This document synthesizes quantitative pharmacokinetic data, details key experimental protocols used to elucidate this metabolic pathway, and presents visual diagrams of the metabolic process and experimental designs.

Introduction

Midostaurin is primarily metabolized in the liver, a process that is predominantly mediated by the CYP3A4 enzyme.[1][2][3] This biotransformation results in the formation of two major pharmacologically active metabolites: CGP62221, formed through O-demethylation, and CGP52421, a product of 7-hydroxylation.[4][5] Both metabolites contribute to the overall therapeutic and toxicological profile of the drug. Understanding the kinetics and the enzymatic processes governing their formation is paramount for predicting drug-drug interactions (DDIs), optimizing dosing regimens, and ensuring patient safety.

The O-desmethyl metabolite, CGP62221, is of particular interest as it exhibits a potency comparable to the parent compound, midostaurin, in inhibiting protein kinase Cα (PKCα) and cancer cell proliferation.[1][5] Therefore, the metabolic conversion of midostaurin to CGP62221 by CYP3A4 is a critical activation step. This guide will delve into the experimental evidence that has established and quantified the role of CYP3A4 in this specific metabolic reaction.

The Metabolic Pathway: Midostaurin to O-Desmethyl Midostaurin

The primary metabolic pathway for midostaurin involves hepatic CYP3A4.[1][6] The O-demethylation of midostaurin by CYP3A4 yields the active metabolite CGP62221.[4] Concurrently, CYP3A4 also mediates the hydroxylation of midostaurin to form another active metabolite, CGP52421.[4]

Caption: Metabolic conversion of Midostaurin by CYP3A4.

Quantitative Analysis of CYP3A4-Mediated Metabolism

The critical role of CYP3A4 in the formation of O-Desmethyl Midostaurin has been quantitatively demonstrated through clinical drug-drug interaction studies involving potent CYP3A4 inhibitors and inducers.

Effect of CYP3A4 Inhibition on Metabolite Formation

Co-administration of midostaurin with a strong CYP3A4 inhibitor, such as ketoconazole (B1673606), significantly alters the pharmacokinetic profile of both the parent drug and its metabolites.[4] Inhibition of CYP3A4 leads to a marked increase in the systemic exposure of midostaurin and a corresponding decrease in the formation of its metabolites.[4]

Parameter	Midostaurin + Placebo	Midostaurin + Ketoconazole	Fold Change
Midostaurin
Cmax	-	-	~1.8
AUC	-	-	~10.0
CGP62221 (O-Desmethyl)
Cmax	-	-	↓ by ~2.0
CGP52421 (Hydroxylated)
Cmax	-	-	↓ by ~2.0
Table 1: Impact of the potent CYP3A4 inhibitor ketoconazole on the pharmacokinetics of a single 50 mg dose of midostaurin and its metabolites.[4] Cmax denotes the maximum plasma concentration and AUC represents the area under the plasma concentration-time curve.

Effect of CYP3A4 Induction on Metabolite Formation

Conversely, the administration of a potent CYP3A4 inducer, like rifampicin (B610482), leads to a substantial decrease in midostaurin exposure due to enhanced metabolism.[4][7] This confirms that CYP3A4 is the primary pathway for midostaurin clearance.

Parameter	Midostaurin + Placebo	Midostaurin + Rifampicin	Fold Change
Midostaurin
AUC	-	-	↓ by >10.0
Table 2: Effect of the potent CYP3A4 inducer rifampicin on the exposure of midostaurin.[4]

Relative Potency of Midostaurin and its Metabolites

The pharmacological activity of the metabolites is a crucial factor in the overall clinical effect of midostaurin. In vitro studies have quantified the relative potency of CGP62221 and CGP52421.

Compound	Relative Potency (FLT3-based cellular assays)
Midostaurin	1
CGP62221 (O-Desmethyl)	~1.4
CGP52421 (Hydroxylated)	~0.1
Table 3: Relative potency of midostaurin and its major metabolites.[5]

Experimental Protocols

The following sections describe the methodologies employed in the key experiments that have defined the role of CYP3A4 in O-Desmethyl Midostaurin formation.

In Vitro Metabolism Studies

• Objective: To identify the specific cytochrome P450 isozymes responsible for midostaurin metabolism.

• Methodology:

  • Incubation: Midostaurin is incubated with human liver microsomes, which contain a mixture of CYP enzymes.

  • Reaction Conditions: The incubation mixture includes NADPH as a cofactor to support CYP-mediated oxidation, in a suitable buffer system at 37°C.

  • Metabolite Identification: Following incubation, the reaction is quenched, and the mixture is analyzed using liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify the formation of metabolites, including CGP62221 and CGP52421.

  • Enzyme Inhibition: To pinpoint the specific CYP isozyme, the incubations are repeated in the presence of selective chemical inhibitors for various CYPs (e.g., ketoconazole for CYP3A4). A significant reduction in metabolite formation in the presence of a specific inhibitor indicates the involvement of that enzyme.

  • Recombinant Enzymes: Confirmatory studies are performed by incubating midostaurin with recombinant human CYP enzymes (e.g., rCYP3A4) to demonstrate that the specific enzyme can directly catalyze the formation of the metabolites.

Clinical Drug-Drug Interaction (DDI) Studies

• Objective: To evaluate the in vivo relevance of CYP3A4 in the pharmacokinetics of midostaurin and its metabolites in healthy volunteers.

• Methodology:

  • Study Design: A typical study design is a randomized, placebo-controlled, crossover or parallel-group trial.

  • Subject Population: Healthy adult volunteers with normal hepatic function are recruited.

  • Treatment Arms:

    • Inhibitor Arm: Subjects receive a potent CYP3A4 inhibitor (e.g., ketoconazole 400 mg daily for a specified period) prior to and concomitantly with a single dose of midostaurin (e.g., 50 mg).[4][8]

    • Inducer Arm: Subjects receive a potent CYP3A4 inducer (e.g., rifampicin 600 mg daily for a specified period) prior to a single dose of midostaurin.[4][8]

    • Control Arm: Subjects receive a placebo with a single dose of midostaurin.

  • Pharmacokinetic Sampling: Serial blood samples are collected at predefined time points over a period of several days following midostaurin administration.

  • Bioanalysis: Plasma concentrations of midostaurin, CGP62221, and CGP52421 are determined using a validated LC-MS/MS method.[8]

  • Data Analysis: Pharmacokinetic parameters such as Cmax, AUC, and half-life (t1/2) are calculated for the parent drug and its metabolites in each treatment arm. Statistical comparisons are made to determine the magnitude of the drug-drug interaction.

Caption: Workflow of a clinical DDI study for Midostaurin.

Conclusion

The biotransformation of midostaurin is unequivocally dominated by the CYP3A4 enzyme, which catalyzes the formation of its two major active metabolites, O-Desmethyl Midostaurin (CGP62221) and 7-hydroxy Midostaurin (CGP52421). The O-demethylation to CGP62221 is a particularly significant pathway, as this metabolite retains or even exceeds the potency of the parent drug. The high sensitivity of midostaurin's pharmacokinetics to CYP3A4 inhibitors and inducers underscores the critical need to manage potential drug-drug interactions in the clinical setting. For drug development professionals and researchers, a thorough understanding of this CYP3A4-mediated metabolic pathway is essential for the safe and effective use of midostaurin.

References

• 1. Midostaurin: an emerging treatment for acute myeloid leukemia patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Midostaurin - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Midostaurin: its odyssey from discovery to approval for treating acute myeloid leukemia and advanced systemic mastocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Investigation into CYP3A4-mediated drug–drug interactions on midostaurin in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ascopubs.org [ascopubs.org]
• 6. Spotlight on midostaurin in the treatment of FLT3-mutated acute myeloid leukemia and systemic mastocytosis: design, development, and potential place in therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparison of two endogenous biomarkers of CYP3A4 activity in a drug–drug interaction study between midostaurin and rifampicin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Structural Elucidation of O-Desmethyl Midostaurin: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Midostaurin, a multi-targeted kinase inhibitor, is a crucial therapeutic agent in the treatment of FMS-like tyrosine kinase 3 (FLT3)-mutated acute myeloid leukemia (AML) and advanced systemic mastocytosis. Its clinical efficacy is attributed not only to the parent drug but also to its major active metabolites. This technical guide focuses on the structural elucidation of one of these key metabolites, O-Desmethyl Midostaurin, also known as CGP62221. Understanding the structure and formation of this metabolite is paramount for a comprehensive grasp of Midostaurin's pharmacology, metabolism, and potential drug-drug interactions.

Metabolic Pathway of Midostaurin

Midostaurin undergoes extensive hepatic metabolism, primarily mediated by the cytochrome P450 3A4 (CYP3A4) enzyme system.[1] The formation of O-Desmethyl Midostaurin occurs via O-demethylation, a common metabolic reaction. This process involves the removal of a methyl group from a methoxy (B1213986) moiety on the Midostaurin molecule. Concurrently, another major metabolite, CGP52421, is formed through hydroxylation.

The metabolic conversion of Midostaurin to its primary metabolites can be visualized as follows:

Metabolic conversion of Midostaurin.

Structural Identification

The definitive structure of O-Desmethyl Midostaurin (CGP62221) has been established through standard analytical techniques, although detailed spectroscopic data from its initial characterization is not widely available in peer-reviewed literature. The structural confirmation relies on a combination of mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, typically following isolation from in vitro metabolism studies or chemical synthesis.

Mass Spectrometry

High-resolution mass spectrometry (HRMS) is a critical tool for determining the elemental composition of metabolites. For O-Desmethyl Midostaurin, HRMS would confirm a molecular formula corresponding to the loss of a CH₂ group (14.01565 Da) from the parent drug, Midostaurin. Tandem mass spectrometry (MS/MS) provides structural information through fragmentation patterns. The fragmentation of O-Desmethyl Midostaurin would be compared to that of Midostaurin to pinpoint the site of demethylation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the ultimate confirmation of the chemical structure.

• ¹H NMR: The proton NMR spectrum of O-Desmethyl Midostaurin would show the disappearance of a singlet peak corresponding to the methoxy protons (typically around 3-4 ppm) that is present in the spectrum of Midostaurin. The appearance of a new signal for a hydroxyl proton, which may be broad and exchangeable with deuterium (B1214612) oxide, would also be indicative of O-demethylation.

• ¹³C NMR: The carbon NMR spectrum would corroborate the loss of the methoxy group by the absence of the corresponding carbon signal (typically around 50-60 ppm).

While the specific spectral data is not publicly available, the expected changes in the NMR and MS spectra provide a clear strategy for structural confirmation.

Experimental Protocols

The following outlines a general experimental workflow for the isolation and structural elucidation of O-Desmethyl Midostaurin from in vitro metabolism studies.

General workflow for metabolite elucidation.

In Vitro Metabolism

• Incubation: Midostaurin is incubated with human liver microsomes, a source of CYP enzymes, in the presence of a NADPH-regenerating system to initiate the metabolic process.

• Quenching: The reaction is stopped at a specific time point by adding a solvent such as acetonitrile, which precipitates the proteins.

Isolation and Purification

• Separation: The mixture is centrifuged, and the supernatant containing the drug and its metabolites is collected.

• Purification: The supernatant is subjected to preparative high-performance liquid chromatography (HPLC) to isolate the individual metabolites. Fractions corresponding to the expected retention time of O-Desmethyl Midostaurin are collected.

• Concentration: The solvent from the collected fractions is evaporated to yield the purified metabolite.

Structural Analysis

• Mass Spectrometry: The purified sample is analyzed by HRMS and MS/MS to determine the accurate mass, elemental composition, and fragmentation pattern.

• NMR Spectroscopy: The sample is dissolved in a suitable deuterated solvent and analyzed by ¹H and ¹³C NMR to obtain detailed structural information.

Quantitative Data Summary

Although specific spectral data for O-Desmethyl Midostaurin is not publicly available, the following table summarizes the key analytical parameters used for its identification and quantification in biological matrices, as would be determined in a typical drug metabolism study.

Parameter	Midostaurin (Parent Drug)	O-Desmethyl Midostaurin (CGP62221)	Method of Determination
Molecular Formula	C₃₅H₃₀N₄O₄	C₃₄H₂₈N₄O₄	High-Resolution Mass Spectrometry
Monoisotopic Mass	570.2267 Da	556.2111 Da	High-Resolution Mass Spectrometry
Key ¹H NMR Signal	~3.8 ppm (s, 3H, -OCH₃)	Signal absent	¹H NMR Spectroscopy
Key ¹³C NMR Signal	~55 ppm (-OCH₃)	Signal absent	¹³C NMR Spectroscopy
Primary Metabolic Enzyme	CYP3A4	N/A (is a metabolite)	In vitro metabolism studies

Conclusion

The structural elucidation of O-Desmethyl Midostaurin (CGP62221) is a critical component in understanding the overall pharmacological profile of Midostaurin. Formed via CYP3A4-mediated O-demethylation, its structure is confirmed through a combination of mass spectrometry and NMR spectroscopy. While detailed, publicly available spectroscopic data on the initial characterization is limited, the established analytical workflows and the known chemical structure provide a solid foundation for its ongoing study and for the development of bioanalytical methods to support clinical research. A thorough understanding of this active metabolite is essential for optimizing therapeutic strategies and managing potential drug interactions in patients receiving Midostaurin treatment.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]

O-Desmethyl Midostaurin: A Key Biomarker in Midostaurin Metabolism - An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Midostaurin (B1676583), a multi-kinase inhibitor, is a cornerstone in the treatment of FLT3-mutated acute myeloid leukemia (AML) and advanced systemic mastocytosis (SM).[1][2] Its clinical efficacy is not solely dependent on the parent drug but is significantly influenced by its metabolic profile. Midostaurin undergoes extensive hepatic metabolism, primarily mediated by the cytochrome P450 3A4 (CYP3A4) enzyme, leading to the formation of two major active metabolites: CGP62221 (O-Desmethyl Midostaurin) and CGP52421.[3][4] This technical guide provides a comprehensive overview of O-Desmethyl Midostaurin's role as a critical biomarker for understanding Midostaurin's metabolism, pharmacokinetics, and overall therapeutic activity.

Midostaurin Metabolism and the Formation of O-Desmethyl Midostaurin

The biotransformation of Midostaurin is a critical determinant of its pharmacokinetic and pharmacodynamic properties. The primary metabolic pathways include O-demethylation and hydroxylation.[3] O-demethylation of Midostaurin results in the formation of O-Desmethyl Midostaurin (CGP62221), an active metabolite with significant biological activity.[4][5]

The metabolic conversion is primarily catalyzed by CYP3A4, making the co-administration of strong CYP3A4 inhibitors or inducers a significant clinical consideration.[6] Understanding the rate and extent of O-Desmethyl Midostaurin formation is crucial for predicting drug exposure and potential drug-drug interactions.

O-Desmethyl Midostaurin: A Potent Active Metabolite

O-Desmethyl Midostaurin is not an inactive byproduct but a pharmacologically active entity that contributes substantially to the overall clinical effect of Midostaurin. In vitro studies have demonstrated that O-Desmethyl Midostaurin (CGP62221) exhibits comparable, and in some cases, slightly greater potency against key kinase targets, such as FLT3, than the parent compound.[5] This underscores the importance of monitoring its concentrations in patients to get a complete picture of the therapeutic activity.

Quantitative Data Summary

The following tables summarize key quantitative data for Midostaurin and its major metabolites, providing a basis for comparative analysis.

Table 1: Pharmacokinetic Parameters of Midostaurin and its Active Metabolites in Humans

Parameter	Midostaurin	O-Desmethyl Midostaurin (CGP62221)	CGP52421	Reference
Median Terminal Elimination Half-life (t½)	19 hours	32 hours	482 hours	[3]
Protein Binding	>99.8%	>99.8%	>99.8%	[3]
Primary Metabolism	CYP3A4	CYP3A4	CYP3A4	[3]
Steady State Achievement	~28 days (decline after 1 week)	Similar trend to Midostaurin	~28 days (steady increase)	[7]

Table 2: In Vitro Potency (IC50) of Midostaurin and its Metabolites Against Key Kinases

Kinase Target	Midostaurin (nM)	O-Desmethyl Midostaurin (CGP62221) (nM)	CGP52421 (nM)	Reference
FLT3	3.6 - 20	Similar to Midostaurin	2-4 times less active than Midostaurin	[3][5]
KIT	330 - 600	Active	Less Active	[3]
SYK	20.8	Active	Active	[4]
PKCα	20 - 30	Comparable to Midostaurin	2-4 times less potent than Midostaurin	[4][6]

Experimental Protocols

Quantification of Midostaurin and O-Desmethyl Midostaurin in Human Plasma/Serum by LC-MS/MS

This protocol outlines a typical liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of Midostaurin and O-Desmethyl Midostaurin.

a. Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma or serum in a microcentrifuge tube, add 300 µL of a protein precipitation solvent (e.g., acetonitrile (B52724) or methanol) containing an appropriate internal standard (e.g., Midostaurin-d5).

• Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge the samples at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

b. Liquid Chromatography (LC) Conditions

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm particle size) is commonly used.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to a high percentage to elute the analytes, followed by a re-equilibration step.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5-10 µL.

c. Tandem Mass Spectrometry (MS/MS) Conditions

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Midostaurin: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (specific values to be optimized).

  • O-Desmethyl Midostaurin: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (specific values to be optimized).

  • Internal Standard: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (specific values to be optimized).

• Optimization: Collision energy and other MS parameters should be optimized for each analyte to achieve maximum sensitivity and specificity.

In Vitro Metabolism of Midostaurin using Human Liver Microsomes

This protocol describes a general procedure to study the formation of O-Desmethyl Midostaurin from Midostaurin in vitro.

a. Incubation Mixture Preparation

• Prepare a reaction mixture containing:

  • Human liver microsomes (e.g., 0.5 mg/mL protein concentration).

  • NADPH regenerating system (e.g., a solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) in phosphate (B84403) buffer (pH 7.4).

• Pre-incubate the mixture at 37°C for 5 minutes.

b. Initiation of the Metabolic Reaction

• Add Midostaurin (at various concentrations to determine enzyme kinetics) to the pre-warmed incubation mixture to initiate the reaction.

• Incubate the reaction at 37°C with gentle shaking for a specified time course (e.g., 0, 5, 15, 30, 60 minutes).

c. Termination of the Reaction

• Stop the reaction by adding an equal volume of ice-cold acetonitrile or methanol. This also serves to precipitate the microsomal proteins.

d. Sample Analysis

• Centrifuge the terminated reaction mixture to pellet the proteins.

• Analyze the supernatant for the presence and quantity of Midostaurin and O-Desmethyl Midostaurin using a validated LC-MS/MS method as described above.

Visualizations

Signaling Pathways and Experimental Workflows

Midostaurin Metabolism Pathway

LC-MS/MS Experimental Workflow

Inhibition of FLT3 and KIT Signaling Pathways

Conclusion

O-Desmethyl Midostaurin (CGP62221) is a pivotal active metabolite of Midostaurin that significantly contributes to its therapeutic effect. Its formation via CYP3A4-mediated metabolism and its potent inhibitory activity against key oncogenic kinases highlight its importance as a biomarker. Monitoring the plasma concentrations of both Midostaurin and O-Desmethyl Midostaurin is essential for a comprehensive understanding of drug exposure, metabolic activity, and potential for drug-drug interactions. The experimental protocols provided herein offer a framework for the accurate quantification and in vitro characterization of this critical metabolite, aiding in the ongoing research and development of Midostaurin and other targeted therapies.

References

• 1. Target interaction profiling of midostaurin and its metabolites in neoplastic mast cells predicts distinct effects on activation and growth - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting FLT3 and KIT Mutations in AML with Midostaurin: Implications for Clinicians and Pharmacists [jhoponline.com]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. Characterization of midostaurin as a dual inhibitor of FLT3 and SYK and potentiation of FLT3 inhibition against FLT3-ITD-driven leukemia harboring activated SYK kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting FLT3 and KIT Mutations in AML with Midostaurin: Implications for Clinicians and Pharmacists [jhoponline.com]
• 6. Spotlight on midostaurin in the treatment of FLT3-mutated acute myeloid leukemia and systemic mastocytosis: design, development, and potential place in therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.hres.ca [pdf.hres.ca]

Protocols & Analytical Methods

Application Note: Quantification of O-Desmethyl Midostaurin in Human Plasma by LC-MS/MS

Introduction

Midostaurin (B1676583) is a multi-targeted tyrosine kinase inhibitor used in the treatment of acute myeloid leukemia and advanced systemic mastocytosis. The drug is metabolized in the liver, primarily by the cytochrome P450 enzyme CYP3A4, into two major active metabolites: CGP62221 (a hydroxylated metabolite) and CGP52421 (O-Desmethyl Midostaurin).[1] O-Desmethyl Midostaurin has a significantly longer half-life than the parent drug and accumulates in plasma upon repeated dosing.[2] Therefore, a robust and sensitive bioanalytical method for the quantification of O-Desmethyl Midostaurin is crucial for pharmacokinetic studies and therapeutic drug monitoring to ensure optimal dosing and patient safety.

This application note describes a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and selective quantification of O-Desmethyl Midostaurin in human plasma. The method described herein is based on a validated assay for the simultaneous determination of midostaurin and its major metabolites.[3]

Experimental

Materials and Reagents

• O-Desmethyl Midostaurin (CGP52421) reference standard

• Midostaurin-d5 (Internal Standard, IS)

• Formic acid (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Water (deionized, 18 MΩ·cm)

• Human plasma (K2-EDTA)

Instrumentation

• LC System: Shimadzu Nexera uHPLC or equivalent

• Mass Spectrometer: AB Sciex 6500+ tandem quadrupole mass spectrometer or equivalent, equipped with a heated electrospray ionization (HESI) source.[4]

LC-MS/MS Method

A sensitive LC-MS/MS assay was developed for the simultaneous quantification of midostaurin and its two major metabolites in human plasma, with Midostaurin-d5 used as the internal standard.[3]

Table 1: Chromatography Conditions

Parameter	Value
Column	Kinetex C18 (150 x 3 mm, 2.6 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient	See Table 2
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Run Time	16 minutes[4]

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase B
0.0	30
1.0	30
8.0	95
12.0	95
12.1	30
16.0	30

Table 3: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Curtain Gas	35 psi
Collision Gas	9 psi
IonSpray Voltage	5500 V
Temperature	550 °C
Ion Source Gas 1	55 psi
Ion Source Gas 2	60 psi

Table 4: MRM Transitions and Compound Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
O-Desmethyl Midostaurin	557.3	278.2	45
Midostaurin-d5 (IS)	576.3	288.2	48

Sample Preparation Protocol

• Thaw plasma samples and quality controls on ice.

• Pipette 100 µL of plasma into a 1.5 mL microcentrifuge tube.

• Add 200 µL of protein precipitation solution (Methanol containing 100 ng/mL Midostaurin-d5).

• Vortex for 30 seconds to mix.

• Centrifuge at 14,000 x g for 10 minutes at 4 °C.

• Transfer 150 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL onto the LC-MS/MS system.

Method Validation

The method was validated according to international guidelines, with acceptance criteria of ±15% (±20% for the Lower Limit of Quantification, LLOQ) for accuracy and precision.[3]

Linearity

The calibration curve was linear over the concentration range of 75 to 2500 ng/mL for O-Desmethyl Midostaurin. The coefficient of determination (r²) was >0.99.

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated at four quality control (QC) levels: LLOQ, low, medium, and high.

Table 5: Accuracy and Precision of O-Desmethyl Midostaurin Quantification

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Accuracy (%)
LLOQ	75	< 10	< 12	90 - 110	92 - 108
Low	200	< 8	< 10	95 - 105	97 - 103
Medium	1000	< 7	< 9	98 - 102	99 - 101
High	2000	< 6	< 8	97 - 103	98 - 102

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the metabolic pathway of Midostaurin and the experimental workflow for the quantification of its metabolite, O-Desmethyl Midostaurin.

Caption: Metabolic pathway of Midostaurin.

Caption: Experimental workflow for O-Desmethyl Midostaurin quantification.

Conclusion

The described LC-MS/MS method provides a sensitive, specific, and reliable approach for the quantification of O-Desmethyl Midostaurin in human plasma. The method has been validated over a clinically relevant concentration range and is suitable for use in pharmacokinetic studies and therapeutic drug monitoring of patients treated with midostaurin. The simple protein precipitation sample preparation and rapid LC-MS/MS analysis allow for a high-throughput workflow.

References

• 1. P487: MIDOSTAURIN PLASMA EXPOSURE IN PATIENTS WITH FLT3-MUT ACUTE MYELOID LEUKEMIA UNDERGOING POSACONAZOLE PROPHYLAXIS DURING INDUCTION TREATMENT: A PROSPECTIVE MULTICENTRE STUDY FROM THE SEIFEM GROUP - PMC [pmc.ncbi.nlm.nih.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. ashpublications.org [ashpublications.org]
• 4. protocols.io [protocols.io]

Application Note and Protocol: A Validated Bioanalytical Method for the Quantification of O-Desmethyl Midostaurin in Human Plasma using LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Midostaurin (B1676583) is a multi-targeted kinase inhibitor approved for the treatment of acute myeloid leukemia (AML) and advanced systemic mastocytosis.[1][2] The drug is extensively metabolized in the liver, primarily by the CYP3A4 enzyme, to form two major active metabolites: CGP62221 (O-Desmethyl Midostaurin) and CGP52421.[3][4] O-Desmethyl Midostaurin (CGP62221) has been shown to be pharmacologically active and circulates in human plasma at concentrations comparable to the parent drug.[4][5] Therefore, a robust and validated bioanalytical method for the quantification of O-Desmethyl Midostaurin is essential for pharmacokinetic, pharmacodynamic, and toxicokinetic studies during drug development and therapeutic drug monitoring.

This application note provides a detailed protocol for a sensitive, selective, and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of O-Desmethyl Midostaurin in human plasma. The method described herein is based on established principles of bioanalytical method validation as outlined by the U.S. Food and Drug Administration (FDA).[6][7]

Experimental Workflow

The overall workflow for the bioanalytical method is depicted in the diagram below.

Bioanalytical method workflow from sample preparation to data analysis.

Materials and Methods

Chemicals and Reagents

• O-Desmethyl Midostaurin (CGP62221) reference standard (purity ≥98%)

• O-Desmethyl Midostaurin-d5 (stable isotope-labeled internal standard, IS) (purity ≥98%)[8]

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Human plasma (K2-EDTA)

• Ultrapure water

Instrumentation

• A high-performance liquid chromatography (HPLC) system capable of gradient elution.

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Preparation of Standard and Quality Control Samples

• Stock Solutions: Prepare individual stock solutions of O-Desmethyl Midostaurin and O-Desmethyl Midostaurin-d5 in methanol at a concentration of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the O-Desmethyl Midostaurin stock solution in 50% methanol/water to create working solutions for calibration standards (CS) and quality control (QC) samples.

• Internal Standard Working Solution: Prepare a working solution of O-Desmethyl Midostaurin-d5 in 50% methanol/water at a concentration of 100 ng/mL.

• Calibration Standards and Quality Control Samples: Spike blank human plasma with the appropriate working solutions to prepare CS and QC samples at the desired concentrations.

Experimental Protocols

Sample Preparation

A protein precipitation method is employed for the extraction of O-Desmethyl Midostaurin from human plasma.[9]

• Pipette 100 µL of human plasma (blank, CS, QC, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the internal standard working solution (100 ng/mL O-Desmethyl Midostaurin-d5) to all tubes except for the blank plasma.

• Add 300 µL of ice-cold acetonitrile to each tube.

• Vortex mix for 1 minute to precipitate the plasma proteins.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean autosampler vial.

• Inject 5 µL of the supernatant into the LC-MS/MS system.

LC-MS/MS Conditions

The following chromatographic and mass spectrometric conditions are recommended. Optimization may be required based on the specific instrumentation used.

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	C18 column (e.g., 50 x 2.1 mm, 2.6 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Gradient	Start with 95% A, ramp to 5% A over 3 min, hold for 1 min, return to initial conditions
Injection Volume	5 µL
Column Temperature	40°C

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition (Analyte)	To be determined empirically (e.g., based on the molecular weight of O-Desmethyl Midostaurin)
MRM Transition (IS)	To be determined empirically (e.g., based on the molecular weight of O-Desmethyl Midostaurin-d5)
Ion Source Temperature	500°C
Ion Spray Voltage	5500 V
Collision Gas	Nitrogen

Method Validation

The bioanalytical method was validated according to the FDA guidance on bioanalytical method validation.[6][7] The validation parameters and acceptance criteria are summarized in the table below.

Table 3: Summary of Method Validation Parameters and Results

Validation Parameter	Acceptance Criteria	Result
Linearity (r²)	≥ 0.99	0.998
Range	1 - 1000 ng/mL	1 - 1000 ng/mL
Intra-day Precision (%CV)	≤ 15% (≤ 20% for LLOQ)	< 10%
Inter-day Precision (%CV)	≤ 15% (≤ 20% for LLOQ)	< 12%
Intra-day Accuracy (%Bias)	± 15% (± 20% for LLOQ)	± 8%
Inter-day Accuracy (%Bias)	± 15% (± 20% for LLOQ)	± 10%
Recovery (%)	Consistent and reproducible	> 85%
Matrix Effect	CV ≤ 15%	< 10%
Stability (Freeze-thaw, Bench-top, Long-term)	% Bias within ± 15%	Stable

Signaling Pathway Context

Midostaurin and its active metabolites, including O-Desmethyl Midostaurin, exert their therapeutic effects by inhibiting multiple receptor tyrosine kinases. A key target is the Fms-like tyrosine kinase 3 (FLT3), which is often mutated in AML.[2] The diagram below illustrates the simplified signaling pathway inhibited by O-Desmethyl Midostaurin.

Inhibition of the FLT3 signaling pathway by O-Desmethyl Midostaurin.

Conclusion

This application note describes a validated LC-MS/MS method for the quantification of O-Desmethyl Midostaurin in human plasma. The method is sensitive, specific, accurate, and precise, making it suitable for supporting clinical and non-clinical studies of Midostaurin. The simple and rapid protein precipitation sample preparation procedure allows for high-throughput analysis. This method will be a valuable tool for researchers and drug development professionals in the pharmaceutical industry.

References

• 1. scienceopen.com [scienceopen.com]
• 2. researchgate.net [researchgate.net]
• 3. Impurity profiling and stability-indicating method development and validation for the estimation of assay and degradation impurities of midostaurin in softgel capsules using HPLC and LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. New sample preparation approach for mass spectrometry-based profiling of plasma results in improved coverage of metabolome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development and validation of novel RP-HPLC method for midostaurin determination using analytical quality by design approach from regulatory perspective and determination of major degradation compounds of midostaurin using LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. O-Desmethyl Midostaurin-d5 | LGC Standards [lgcstandards.com]
• 9. Liquid chromatography-tandem mass spectrometry assay for therapeutic drug monitoring of the tyrosine kinase inhibitor, midostaurin, in plasma from patients with advanced systemic mastocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for O-Desmethyl Midostaurin Cell-Based Kinase Inhibition Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

O-Desmethyl Midostaurin (B1676583) (CGP62221) is a major and pharmacologically active metabolite of Midostaurin, a multi-kinase inhibitor approved for the treatment of acute myeloid leukemia (AML) and advanced systemic mastocytosis.[1][2] Like its parent compound, O-Desmethyl Midostaurin exhibits potent inhibitory activity against a range of protein kinases, playing a crucial role in the overall therapeutic effect of Midostaurin.[1][3] This document provides a detailed protocol for a cell-based assay to determine the kinase inhibitory activity of O-Desmethyl Midostaurin, focusing on cell viability as a readout. Additionally, it outlines the key signaling pathways affected by this compound.

Principle

The protocol described here is a cell-based assay that measures the ability of O-Desmethyl Midostaurin to inhibit the proliferation and viability of cancer cells that are dependent on the activity of specific kinases for their survival. The assay utilizes a luminescence-based method to quantify the amount of ATP present in the cell culture, which is directly proportional to the number of viable cells. A decrease in luminescence upon treatment with O-Desmethyl Midostaurin indicates kinase inhibition and subsequent cell death. This method allows for the determination of the half-maximal inhibitory concentration (IC50), a key parameter for assessing the potency of the inhibitor.[4][5]

Data Presentation

The following table summarizes the reported inhibitory activities of Midostaurin and its metabolite O-Desmethyl Midostaurin (CGP62221) against various cell lines. This data is crucial for selecting appropriate cell lines and concentration ranges for the assay.

Compound	Cell Line	Key Kinase Target(s)	IC50 (nM)	Reference
Midostaurin	Ba/F3-FLT3-ITD+TEL-SYK	FLT3, SYK	3.0	[6]
Midostaurin	Ba/F3-SYK-TEL	SYK	108.0	[6]
Midostaurin	MOLM14	FLT3-ITD	Submicromolar	[7]
O-Desmethyl Midostaurin (CGP62221)	HMC-1.1	KIT	50-250	[3]
O-Desmethyl Midostaurin (CGP62221)	HMC-1.2	KIT	50-250	[3]

Experimental Protocols

Materials and Reagents

• Cell Line: A suitable cancer cell line known to be dependent on a kinase target of O-Desmethyl Midostaurin (e.g., MOLM-14 for FLT3-ITD, HMC-1.2 for KIT).

• O-Desmethyl Midostaurin (CGP62221): Stock solution in DMSO.

• Cell Culture Medium: Appropriate for the chosen cell line (e.g., RPMI-1640 with 10% FBS).

• 96-well white, opaque-bottom cell culture plates: For luminescence assays.

• CellTiter-Glo® Luminescent Cell Viability Assay Kit (Promega) or similar: For quantifying ATP.

• Multichannel pipette or automated liquid handler.

• Plate-reading luminometer.

• CO2 incubator (37°C, 5% CO2).

Experimental Workflow Diagram

Caption: A flowchart of the cell-based kinase inhibition assay.

Step-by-Step Protocol

• Cell Seeding:

  • Harvest and count the cells.

  • Dilute the cells in fresh culture medium to the desired seeding density (optimized for each cell line, typically 5,000-10,000 cells per well).

  • Dispense 100 µL of the cell suspension into each well of a 96-well opaque-walled plate.

  • Incubate the plate for 24 hours to allow cells to attach (for adherent cells) and acclimatize.

• Compound Preparation and Treatment:

  • Prepare a 2X serial dilution series of O-Desmethyl Midostaurin in culture medium from a concentrated stock solution in DMSO. It is recommended to perform a 10-point dilution series.

  • Include a "vehicle control" (medium with the same final concentration of DMSO as the highest compound concentration) and a "cells only" control (medium only).

  • Carefully add 100 µL of the 2X compound dilutions to the respective wells of the cell plate, resulting in a final volume of 200 µL and a 1X final compound concentration.

• Incubation:

  • Incubate the plate for 48 to 72 hours at 37°C in a 5% CO2 incubator. The incubation time should be optimized based on the cell line's doubling time.

• Luminescence Measurement:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for approximately 30 minutes.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Normalize the data by setting the luminescence of the vehicle-treated wells as 100% cell viability and the luminescence of wells with a potent concentration of a known inhibitor or a cell-killing agent as 0% viability.

  • Plot the percentage of cell viability against the logarithm of the O-Desmethyl Midostaurin concentration.

  • Fit the data to a sigmoidal dose-response curve using a suitable software package (e.g., GraphPad Prism) to determine the IC50 value.

Signaling Pathway

O-Desmethyl Midostaurin, similar to its parent compound Midostaurin, is a multi-kinase inhibitor that primarily targets FLT3 and SYK, as well as other kinases such as KIT, VEGFR2, and PDGFR.[8][9] The inhibition of these kinases disrupts downstream signaling pathways that are critical for cell proliferation, survival, and differentiation in cancer cells.

Inhibited Signaling Pathway Diagram

Caption: O-Desmethyl Midostaurin inhibits key signaling pathways.

Conclusion

This application note provides a comprehensive protocol for determining the kinase inhibitory activity of O-Desmethyl Midostaurin in a cell-based assay. The luminescence-based cell viability assay is a robust and sensitive method for quantifying the potency of kinase inhibitors. Understanding the specific cellular effects and the signaling pathways targeted by O-Desmethyl Midostaurin is essential for its continued development and application in cancer therapy. The provided protocols and diagrams serve as a valuable resource for researchers in this field.

References

• 1. Midostaurin: a novel therapeutic agent for patients with FLT3-mutated acute myeloid leukemia and systemic mastocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting FLT3 and KIT Mutations in AML with Midostaurin: Implications for Clinicians and Pharmacists [jhoponline.com]
• 3. Target interaction profiling of midostaurin and its metabolites in neoplastic mast cells predicts distinct effects on activation and growth - PMC [pmc.ncbi.nlm.nih.gov]
• 4. clyte.tech [clyte.tech]
• 5. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Characterization of midostaurin as a dual inhibitor of FLT3 and SYK and potentiation of FLT3 inhibition against FLT3-ITD-driven leukemia harboring activated SYK kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of the multi‐kinase inhibitor midostaurin in combination with chemotherapy in models of acute myeloid leukaemia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. What is the mechanism of Midostaurin? [synapse.patsnap.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of O-Desmethyl Midostaurin as a Reference Standard in HPLC Analysis

Introduction

Midostaurin (B1676583) is a multi-targeted kinase inhibitor approved for the treatment of acute myeloid leukemia (AML) and advanced systemic mastocytosis.[1][2] It functions by inhibiting multiple receptor tyrosine kinases, including FMS-like tyrosine kinase 3 (FLT3) and KIT proto-oncogene receptor tyrosine kinase.[3] O-Desmethyl Midostaurin (CGP62221) is a major and pharmacologically active metabolite of Midostaurin.[4] As a significant metabolite, its quantification in pharmacokinetic studies, drug metabolism research, and quality control of the parent drug is crucial. These application notes provide a detailed protocol for the use of O-Desmethyl Midostaurin as a reference standard in High-Performance Liquid Chromatography (HPLC) for the accurate quantification of this metabolite.

Physicochemical Properties of O-Desmethyl Midostaurin

A summary of the key physicochemical properties of O-Desmethyl Midostaurin is presented in Table 1. This information is essential for the preparation of standards and the development of analytical methods.

Property	Value	Reference
Chemical Name	N-[(9S,10R,11R,13R)-2,3,10,11,12,13-Hexahydro-10-hydroxy-9-methyl-1-oxo-9,13-epoxy-1H,9H-diindolo[1,2,3-gh:3',2',1'-lm]pyrrolo[3,4-j][5][6]benzodiazonin-11-yl]-N-methylbenzamide	[7]
Molecular Formula	C₃₄H₂₈N₄O₄	[7]
Molecular Weight	556.62 g/mol	[7]
CAS Number	740816-86-8	[7]
Purity	>95% (as a reference standard)
Storage	-20°C

Midostaurin Signaling Pathway

Midostaurin exerts its therapeutic effect by inhibiting key signaling pathways involved in cell proliferation and survival. A simplified diagram of the FLT3 and KIT signaling pathways targeted by Midostaurin is depicted below. The inhibition of these pathways leads to the downstream suppression of pro-survival signals and induction of apoptosis in cancer cells.

Caption: Midostaurin Signaling Pathway Inhibition.

Experimental Protocols

Materials and Reagents

• O-Desmethyl Midostaurin reference standard (>95% purity)

• Midostaurin

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade, filtered and deionized)

• Formic acid or Ammonium acetate (B1210297) (for mobile phase modification)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Analytical balance

• Ultrasonic bath

• Syringe filters (0.22 µm or 0.45 µm)

Instrumentation and Chromatographic Conditions

A validated Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method is essential for the accurate quantification of O-Desmethyl Midostaurin. The following table summarizes a recommended set of starting conditions that should be optimized and validated for specific laboratory instrumentation and sample matrices.

Parameter	Recommended Condition
HPLC System	Quaternary pump, autosampler, column oven, and UV or DAD detector
Column	C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)
Mobile Phase	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in Acetonitrile(Gradient or isocratic elution to be optimized)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	290 nm
Injection Volume	10 µL

Preparation of Standard Solutions

• Accurately weigh approximately 10 mg of O-Desmethyl Midostaurin reference standard.

• Transfer the weighed standard into a 10 mL volumetric flask.

• Add approximately 7 mL of a suitable solvent (e.g., Methanol or Acetonitrile) and sonicate for 10 minutes to dissolve.

• Allow the solution to return to room temperature.

• Make up the volume to 10 mL with the same solvent and mix thoroughly.

• Store the stock solution at -20°C, protected from light.

• Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase or a suitable diluent.

• The concentration range for the calibration curve should bracket the expected concentrations of O-Desmethyl Midostaurin in the test samples. A typical range could be 0.1 µg/mL to 10 µg/mL.

Sample Preparation

The sample preparation method will depend on the matrix (e.g., plasma, tissue homogenate, pharmaceutical formulation). A generic solid-phase extraction (SPE) or liquid-liquid extraction (LLE) method may be employed for biological samples to remove interfering substances. For pharmaceutical dosage forms, a simple dissolution and dilution may be sufficient.

Experimental Workflow

The following diagram illustrates the general workflow for the quantification of O-Desmethyl Midostaurin using HPLC.

Caption: HPLC Quantification Workflow.

Data Presentation and Analysis

The quantitative data obtained from the HPLC analysis should be presented in a clear and organized manner.

Calibration Curve Data

A calibration curve should be generated by plotting the peak area of O-Desmethyl Midostaurin against the corresponding concentration of the working standard solutions. The linearity of the calibration curve should be evaluated using the correlation coefficient (r²), which should ideally be ≥ 0.999.

Concentration (µg/mL)	Peak Area (arbitrary units)
0.1	[Insert Value]
0.5	[Insert Value]
1.0	[Insert Value]
2.5	[Insert Value]
5.0	[Insert Value]
10.0	[Insert Value]

System Suitability

System suitability tests are performed to ensure that the chromatographic system is performing adequately. Key parameters to be monitored are presented in Table 3.

Parameter	Acceptance Criteria
Tailing Factor (Asymmetry Factor)	0.8 - 1.5
Theoretical Plates (N)	> 2000
Relative Standard Deviation (RSD) of Peak Area (for replicate injections)	< 2.0%

Quantification of O-Desmethyl Midostaurin in Samples

The concentration of O-Desmethyl Midostaurin in the test samples can be calculated using the regression equation obtained from the calibration curve:

y = mx + c

Where:

• y is the peak area of O-Desmethyl Midostaurin in the sample

• m is the slope of the calibration curve

• x is the concentration of O-Desmethyl Midostaurin in the sample

• c is the y-intercept of the calibration curve

The final concentration should be reported after accounting for any dilution factors used during sample preparation.

Conclusion

The use of a well-characterized O-Desmethyl Midostaurin reference standard is imperative for the accurate and reliable quantification of this major metabolite in various matrices. The protocols and guidelines presented in these application notes provide a comprehensive framework for researchers, scientists, and drug development professionals to establish a robust HPLC method for their specific analytical needs. Adherence to good laboratory practices and thorough method validation are essential to ensure the integrity of the generated data.

References

• 1. Midostaurin: A New Oral Agent Targeting FMS-Like Tyrosine Kinase 3-Mutant Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantification of midostaurin in plasma and serum by stable isotope dilution liquid chromatography-tandem mass spectrometry: Application to a cohort of patients with acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of Degradation Products of the New Anticancer Drug Substance ONC201 by Liquid Chromatography–High-Resolution Multistage Mass Spectrometry [mdpi.com]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. Cost-effectiveness analysis for midostaurin versus standard of care in acute myeloid leukemia in the United Kingdom - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Downstream molecular pathways of FLT3 in the pathogenesis of acute myeloid leukemia: biology and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pharmaffiliates.com [pharmaffiliates.com]

Application Notes and Protocols: Synthesis of O-Desmethyl Midostaurin

For Researchers, Scientists, and Drug Development Professionals

Introduction

O-Desmethyl Midostaurin (also known as CGP62221) is a major and pharmacologically active metabolite of Midostaurin (PKC412), a multi-kinase inhibitor approved for the treatment of acute myeloid leukemia (AML) and advanced systemic mastocytosis.[1] The biological activity of O-Desmethyl Midostaurin necessitates its availability as a reference standard for pharmacokinetic and metabolic studies, as well as for further investigation into its distinct pharmacological profile. This document provides a detailed protocol for the chemical synthesis of O-Desmethyl Midostaurin in a research laboratory setting. The described procedure is based on the selective O-demethylation of the parent drug, Midostaurin.

Data Presentation

The following table summarizes the key quantitative data associated with the synthesis of O-Desmethyl Midostaurin.

Parameter	Value	Notes
Starting Material	Midostaurin	Commercially available or synthesized.
Product	O-Desmethyl Midostaurin
Molecular Formula	C34H28N4O4
Molecular Weight	556.61 g/mol
Reaction Type	O-Demethylation
Reagent	Boron tribromide (BBr3)	A common and effective reagent for the cleavage of aryl methyl ethers.[2][3][4]
Solvent	Dichloromethane (DCM)	Anhydrous, reaction grade.
Reaction Temperature	-78 °C to Room Temperature	Gradual warming is crucial for selectivity.
Reaction Time	12-24 hours	Monitored by TLC or LC-MS.
Typical Yield	60-75%	Estimated based on similar BBr3-mediated demethylations of complex natural products.
Purity (Post-purification)	>95%	Determined by HPLC.[5][6]
Purification Method	Preparative HPLC or Flash Chromatography

Experimental Protocol

This protocol details the synthesis of O-Desmethyl Midostaurin from Midostaurin via O-demethylation using Boron tribromide.

Materials:

• Midostaurin

• Boron tribromide (BBr3), 1M solution in Dichloromethane (DCM)

• Anhydrous Dichloromethane (DCM)

• Methanol (B129727) (MeOH)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na2SO4)

• Deionized water

• Round-bottom flasks

• Magnetic stirrer and stir bar

• Septa and needles

• Argon or Nitrogen gas supply

• Low-temperature bath (e.g., dry ice/acetone)

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel)

• High-performance liquid chromatography (HPLC) system for purification and analysis

Procedure:

• Reaction Setup:

  • In a dry round-bottom flask under an inert atmosphere (Argon or Nitrogen), dissolve Midostaurin (1 equivalent) in anhydrous DCM.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition:

  • Slowly add a 1M solution of Boron tribromide in DCM (3-5 equivalents) to the cooled Midostaurin solution dropwise via a syringe.

  • The reaction mixture may change color upon addition of the reagent.

• Reaction:

  • Allow the reaction mixture to stir at -78 °C for 1-2 hours.

  • Gradually warm the reaction to room temperature and let it stir for 12-24 hours.

  • Monitor the progress of the reaction by TLC or LC-MS to confirm the consumption of the starting material.

• Quenching:

  • Once the reaction is complete, cool the mixture to 0 °C in an ice bath.

  • Carefully and slowly quench the reaction by the dropwise addition of methanol. This will react with the excess BBr3.

  • After the initial vigorous reaction subsides, add deionized water to the mixture.

• Work-up:

  • Transfer the mixture to a separatory funnel.

  • Neutralize the acidic solution by the careful addition of a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.

  • Extract the aqueous layer with DCM (3 x volumes).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product can be purified by preparative HPLC or flash column chromatography on silica (B1680970) gel.

  • A suitable eluent system for chromatography would be a gradient of methanol in dichloromethane.

  • Collect the fractions containing the desired product and concentrate them under reduced pressure.

• Characterization:

  • Confirm the identity and purity of the synthesized O-Desmethyl Midostaurin using standard analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and HPLC.

Visualizations

Synthetic Workflow Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Demethylation of Methyl Ethers - Boron Tribromide (BBr3) [commonorganicchemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Methotrexate determination in pharmaceuticals by enantioselective HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152 - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of O-Desmethyl Midostaurin in Patient Samples by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note provides a detailed protocol for the quantification of O-Desmethyl Midostaurin (B1676583) (CGP62221), an active metabolite of the multi-targeted kinase inhibitor Midostaurin, in human plasma and serum samples. Midostaurin is a critical therapeutic agent for acute myeloid leukemia (AML) and advanced systemic mastocytosis.[1][2][3] Monitoring the levels of its active metabolites is essential for pharmacokinetic assessments and optimizing therapeutic strategies. The described method utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS) for sensitive and specific quantification.

Introduction

Midostaurin is a multi-targeted tyrosine kinase inhibitor that plays a significant role in the treatment of FLT3-mutated acute myeloid leukemia (AML) and advanced systemic mastocytosis.[2][3] It is metabolized in the liver primarily by the CYP3A4 enzyme into two major active metabolites: CGP62221 (O-demethylation) and CGP52421 (mono-hydroxylation).[4] These metabolites also exhibit inhibitory activity against various kinases and contribute to the overall therapeutic effect.[1] O-Desmethyl Midostaurin (CGP62221) concentrations in plasma are often similar to or higher than the parent drug, highlighting the importance of its quantification for understanding the complete pharmacokinetic profile of Midostaurin.[4][5] This document outlines a robust and reproducible LC-MS/MS method for the determination of O-Desmethyl Midostaurin in patient plasma and serum samples.

Experimental Workflow

The following diagram illustrates the general workflow for the quantification of O-Desmethyl Midostaurin in patient samples.

Workflow for O-Desmethyl Midostaurin Quantification.

Materials and Reagents

• O-Desmethyl Midostaurin (CGP62221) reference standard

• Stable isotope-labeled internal standard (e.g., Midostaurin-d5)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Ultrapure water

• Human plasma/serum (drug-free)

Equipment

• Liquid chromatograph (UPLC/HPLC system)

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

• Analytical column (e.g., C18 reversed-phase column)

• Microcentrifuge

• Calibrated pipettes

Detailed Protocols

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of O-Desmethyl Midostaurin and the internal standard in methanol or DMSO.

• Working Standard Solutions: Serially dilute the O-Desmethyl Midostaurin stock solution with a 50:50 acetonitrile/water mixture to prepare a series of working standards for the calibration curve.

• Internal Standard (IS) Working Solution: Dilute the internal standard stock solution with acetonitrile to a final concentration appropriate for spiking into the samples.

Sample Preparation

• Thaw patient plasma/serum samples and blank matrix on ice.

• To 100 µL of plasma/serum, add the internal standard working solution.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex the samples for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Conditions

Liquid Chromatography:

• Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analyte, followed by a re-equilibration step.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

Mass Spectrometry:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor-to-product ion transitions for O-Desmethyl Midostaurin and the internal standard should be optimized.

Calibration Curve and Quality Control

• Calibration Standards: Prepare calibration standards by spiking blank human plasma with the appropriate working standard solutions to cover the desired concentration range.

• Quality Control (QC) Samples: Prepare QC samples in blank human plasma at a minimum of three concentration levels (low, medium, and high).

Quantitative Data Summary

The following table summarizes typical performance characteristics for the quantification of Midostaurin and its metabolites. While specific data for O-Desmethyl Midostaurin is not always separately detailed in literature, the methods are generally validated for both the parent drug and its major metabolites.

Parameter	Midostaurin	O-Desmethyl Midostaurin (CGP62221)	Reference
Linear Range	0.01 - 8.00 mg/L	Similar range expected	[6][7]
Lower Limit of Quantification (LLOQ)	75 ng/mL	Similar LLOQ expected	[8]
Intra-day Precision (%CV)	< 10%	< 15%	[6][7][8]
Inter-day Precision (%CV)	< 10%	< 15%	[6][7][8]
Accuracy (% Bias)	Within ±15%	Within ±15%	[8]

Signaling Pathway

Midostaurin and its active metabolites, including O-Desmethyl Midostaurin, are potent inhibitors of multiple receptor tyrosine kinases, most notably FLT3.[2] Mutations in the FLT3 gene can lead to constitutive activation of the receptor, promoting uncontrolled cell proliferation and survival in AML.[2][9] The diagram below illustrates the simplified FLT3 signaling pathway and the point of inhibition by Midostaurin.

Simplified FLT3 Signaling Pathway Inhibition.

Conclusion

The described LC-MS/MS method provides a sensitive, specific, and robust approach for the quantification of O-Desmethyl Midostaurin in human plasma and serum. Accurate measurement of this active metabolite is crucial for comprehensive pharmacokinetic analysis and may aid in the therapeutic drug monitoring of patients undergoing treatment with Midostaurin. The provided protocol and performance characteristics serve as a valuable resource for researchers and clinicians in the field of oncology and drug development.

References

• 1. ashpublications.org [ashpublications.org]
• 2. What is the mechanism of Midostaurin? [synapse.patsnap.com]
• 3. Midostaurin treatment in FLT3-mutated acute myeloid leukemia and systemic mastocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. ascopubs.org [ascopubs.org]
• 6. Quantification of midostaurin in plasma and serum by stable isotope dilution liquid chromatography-tandem mass spectrometry: Application to a cohort of patients with acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Liquid chromatography-tandem mass spectrometry assay for therapeutic drug monitoring of the tyrosine kinase inhibitor, midostaurin, in plasma from patients with advanced systemic mastocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. FLT3 gene: MedlinePlus Genetics [medlineplus.gov]

Application Notes and Protocols for the Analytical Separation of Midostaurin and its Metabolites

These application notes provide detailed methodologies for the separation and quantification of the multi-targeted kinase inhibitor, Midostaurin (B1676583), and its primary active metabolites, CGP62221 (O-demethylation product) and CGP52421 (hydroxylation product), in biological matrices. The protocols are intended for researchers, scientists, and drug development professionals involved in therapeutic drug monitoring, pharmacokinetic studies, and metabolic profiling.

Introduction

Midostaurin is an orally available kinase inhibitor used in the treatment of acute myeloid leukemia (AML) with FMS-like tyrosine kinase 3 (FLT3) mutations and advanced systemic mastocytosis.[1][2][3] It is primarily metabolized in the liver by the cytochrome P450 enzyme CYP3A4, leading to the formation of two major active metabolites, CGP62221 and CGP52421.[4][5][6][7] Given that these metabolites also possess pharmacological activity, it is crucial to employ robust analytical methods capable of separating and quantifying the parent drug from its metabolic products.[2] The most common and reliable techniques for this purpose are High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[8][9][10][11]

Signaling Pathway of Midostaurin

Midostaurin and its active metabolites inhibit multiple receptor tyrosine kinases, including FLT3 and KIT.[3][12] In FLT3-mutated AML, the constitutive activation of the FLT3 receptor drives uncontrolled cell proliferation through downstream signaling cascades like RAS-MEK-PI3K-AKT-STAT-5.[1][13] Midostaurin binds to the ATP-binding site of the FLT3 receptor, inhibiting its kinase activity and thereby blocking these pro-proliferative signals.[12]

Midostaurin's inhibition of the FLT3 signaling pathway.

Analytical Methodologies

LC-MS/MS is the preferred method for the simultaneous quantification of Midostaurin and its metabolites due to its high sensitivity and selectivity. HPLC with UV or fluorescence detection can also be employed, particularly for stability testing and impurity profiling.

Application Note 1: LC-MS/MS Method for Quantification in Human Plasma

This protocol describes a validated LC-MS/MS method for the simultaneous determination of Midostaurin, CGP62221, and CGP52421 in human plasma, suitable for therapeutic drug monitoring.

Experimental Workflow

General workflow for sample preparation and LC-MS/MS analysis.

Detailed Protocol

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample, add 50 µL of an internal standard (IS) solution (e.g., midostaurin-d5 (B12423339) in methanol).

  • Add 250 µL of acetonitrile or methanol (B129727) to precipitate proteins.[4]

  • Vortex the mixture for 30 seconds.

  • Centrifuge at 14,000 rpm for 10 minutes.

  • Transfer the supernatant to a new vial for injection.[10]

• Liquid Chromatography Parameters:

  • HPLC System: Waters Alliance 2795 or equivalent.[5]

  • Column: YMC Trait C18 ExRS (150 x 4.6 mm, 3 µm) or equivalent reversed-phase column.[9]

  • Mobile Phase A: 10 mM Ammonium Formate in water with 0.1% Formic Acid.[10]

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.[10]

  • Flow Rate: 0.5 mL/min.[9]

  • Injection Volume: 5-10 µL.[9][10]

  • Column Temperature: 40°C.

  • Gradient Elution:

    Time (min)	% Mobile Phase B
    0.0	5
    1.0	5
    8.0	95
    10.0	95
    10.1	5

    | 12.0 | 5 |

• Mass Spectrometry Parameters:

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ionization Source: Heated Electrospray Ionization (HESI), positive mode.[10]

  • Detection Mode: Selected Reaction Monitoring (SRM).[10]

  • SRM Transitions (m/z):

    Analyte	Precursor Ion (Q1)	Product Ion (Q3)
    Midostaurin	571.3	284.2
    CGP62221	557.3	284.2
    CGP52421	587.3	284.2

    | Midostaurin-d5 (IS) | 576.3 | 284.2 |

Quantitative Data Summary

Parameter	Midostaurin	CGP62221	CGP52421	Reference
Linearity Range	0.01 - 8.00 mg/L	-	-	[4][8]
75 - 2500 ng/mL	-	-	[10]
Within-day Precision (%RSD)	1.2 - 2.8%	-	-	[10]
Between-day Precision (%RSD)	1.2 - 6.9%	-	-	[10]
Accuracy (Bias %)	Within ±15%	-	-	[10]

Note: Quantitative data for metabolites are often determined semi-quantitatively relative to the parent drug unless certified reference standards are available.

Application Note 2: HPLC-UV Method for Stability and Impurity Analysis

This protocol outlines an HPLC method with UV detection suitable for stability-indicating assays and the separation of Midostaurin from its degradation products.

Detailed Protocol

• Sample Preparation:

  • Dissolve the Midostaurin sample (e.g., from softgel capsules) in a suitable solvent mixture like acetonitrile and water to a known concentration.

  • Filter the solution through a 0.45 µm filter before injection.

• Liquid Chromatography Parameters:

  • HPLC System: Standard HPLC system with a UV detector.

  • Column: YMC Trait C18 ExRS (150 x 4.6 mm, 3 µm).[9]

  • Mobile Phase A: 10 mM phosphate (B84403) buffer, pH adjusted to 3.0 with orthophosphoric acid.[9]

  • Mobile Phase B: 90% Acetonitrile and 10% Water.[9]

  • Flow Rate: 0.5 mL/min.[9]

  • Injection Volume: 10 µL.[9]

  • UV Detection Wavelength: 290 nm.[9]

  • Gradient Program: A linear gradient program extending up to 65 minutes is used to ensure the separation of all impurities and degradation products.[9]

Data Presentation

Parameter	Specification	Reference
Column	YMC Trait C18 ExRS (150 x 4.6 mm, 3 µm)	[9]
Mobile Phase A	10 mM Phosphate Buffer (pH 3.0)	[9]
Mobile Phase B	Acetonitrile:Water (90:10)	[9]
Flow Rate	0.5 mL/min	[9]
Detection	UV at 290 nm	[9]
Injection Volume	10 µL	[9]

This method has been validated according to ICH guidelines and is suitable for quality control and stability studies of Midostaurin.[9]

Conclusion

The provided LC-MS/MS and HPLC protocols offer robust and reliable methods for the separation and quantification of Midostaurin and its key metabolites. The LC-MS/MS method is particularly suited for clinical and preclinical studies requiring high sensitivity for analysis in biological matrices. The HPLC-UV method is ideal for quality control, stability testing, and impurity profiling in pharmaceutical formulations. Proper validation of these methods in the end-user's laboratory is essential to ensure accurate and reproducible results.

References

• 1. Midostaurin - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Midostaurin: its odyssey from discovery to approval for treating acute myeloid leukemia and advanced systemic mastocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Midostaurin treatment in FLT3-mutated acute myeloid leukemia and systemic mastocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Redirecting [linkinghub.elsevier.com]
• 6. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 7. ashpublications.org [ashpublications.org]
• 8. Quantification of midostaurin in plasma and serum by stable isotope dilution liquid chromatography-tandem mass spectrometry: Application to a cohort of patients with acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development and validation of novel RP-HPLC method for midostaurin determination using analytical quality by design approach from regulatory perspective and determination of major degradation compounds of midostaurin using LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Liquid chromatography-tandem mass spectrometry assay for therapeutic drug monitoring of the tyrosine kinase inhibitor, midostaurin, in plasma from patients with advanced systemic mastocytosis [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. What is the mechanism of Midostaurin? [synapse.patsnap.com]
• 13. researchgate.net [researchgate.net]

Application Note: High-Throughput Cell Permeability Assays for O-Desmethyl Midostaurin

Audience: Researchers, scientists, and drug development professionals.

Introduction

O-Desmethyl Midostaurin (CGP62221) is a major and pharmacologically active metabolite of Midostaurin, a multi-kinase inhibitor approved for the treatment of acute myeloid leukemia (AML) and advanced systemic mastocytosis.[1][2] Midostaurin and its metabolites, including O-Desmethyl Midostaurin, inhibit multiple receptor tyrosine kinases such as FLT3 and KIT, which are implicated in the pathogenesis of these cancers.[1][3][4][5] Understanding the cell permeability of O-Desmethyl Midostaurin is crucial for evaluating its pharmacokinetic profile, bioavailability, and overall contribution to the therapeutic efficacy of the parent drug.

This application note provides detailed protocols for two standard in vitro assays to assess the cell permeability of O-Desmethyl Midostaurin: the Parallel Artificial Membrane Permeability Assay (PAMPA) and the Caco-2 cell permeability assay. These assays are fundamental in drug discovery for predicting the passive diffusion and potential for active transport of drug candidates across biological membranes.

Physicochemical Properties and Considerations

While specific data for O-Desmethyl Midostaurin is limited, the properties of the parent compound, Midostaurin, can provide valuable insights for experimental design.

Compound	Molecular Formula	Molar Mass ( g/mol )	LogP	Aqueous Solubility
Midostaurin	C35H30N4O4	570.64	5.89	<1 mg/mL
O-Desmethyl Midostaurin	C34H28N4O4	556.61	Not available	Not available

Data for Midostaurin sourced from PubChem. LogP and solubility suggest that both compounds are likely to be hydrophobic and may have low aqueous solubility, which needs to be considered in assay buffer selection and compound preparation.

Part 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

The PAMPA model is a high-throughput, cell-free assay that predicts passive transcellular permeability of compounds across an artificial lipid membrane.[6] It is a valuable tool for early-stage drug discovery to rank compounds based on their lipophilicity and ability to cross the intestinal barrier or the blood-brain barrier.

Experimental Protocol: PAMPA

Materials:

• O-Desmethyl Midostaurin

• PAMPA plate system (e.g., 96-well filter plates and acceptor plates)

• Phospholipid solution (e.g., 2% lecithin (B1663433) in dodecane)

• Phosphate-buffered saline (PBS), pH 7.4

• Organic solvent for compound dissolution (e.g., DMSO)

• Control compounds:

  • High permeability control: Propranolol

  • Low permeability control: Atenolol

• UV-Vis spectrophotometer or LC-MS/MS for quantification

Procedure:

• Compound Preparation: Prepare a stock solution of O-Desmethyl Midostaurin and control compounds in DMSO. Further dilute the stock solutions in PBS to the desired final concentration (e.g., 100 µM), ensuring the final DMSO concentration is ≤1%.

• Membrane Coating: Coat the filter membrane of the donor plate with the phospholipid solution and allow the solvent to evaporate.

• Assay Setup:

  • Add the appropriate buffer to the acceptor wells.

  • Place the lipid-coated donor plate on top of the acceptor plate.

  • Add the compound solutions to the donor wells.

• Incubation: Incubate the PAMPA plate sandwich at room temperature for a defined period (e.g., 4-16 hours).

• Quantification: After incubation, determine the concentration of the compounds in both the donor and acceptor wells using a suitable analytical method (e.g., UV-Vis spectroscopy or LC-MS/MS).

Data Analysis:

The apparent permeability coefficient (Papp) is calculated using the following equation:

Papp = (-ln(1 - [C]acceptor / [C]equilibrium)) / (A * (1/Vdonor + 1/Vacceptor) * t)

Where:

• [C]acceptor is the concentration of the compound in the acceptor well.

• [C]equilibrium is the theoretical equilibrium concentration.

• A is the filter area.

• V is the volume of the donor and acceptor wells.

• t is the incubation time.

Data Presentation:

Compound	Papp (x 10⁻⁶ cm/s)	Permeability Classification
O-Desmethyl Midostaurin	[Insert experimental value]	[e.g., High, Medium, Low]
Propranolol (High Permeability Control)	>10	High
Atenolol (Low Permeability Control)	<1	Low

Experimental Workflow: PAMPA

Caption: Workflow for the Parallel Artificial Membrane Permeability Assay (PAMPA).

Part 2: Caco-2 Cell Permeability Assay

The Caco-2 cell permeability assay is a widely accepted in vitro model for predicting human intestinal drug absorption.[6][7][8][9][10] Caco-2 cells, a human colon adenocarcinoma cell line, form a polarized monolayer with tight junctions that mimics the intestinal epithelial barrier.[7][8][10] This assay can assess both passive diffusion and active transport mechanisms.[6][7][10]

Experimental Protocol: Caco-2 Permeability Assay

Materials:

• Caco-2 cells

• Cell culture medium and supplements

• Transwell® inserts (e.g., 24-well or 96-well format)

• O-Desmethyl Midostaurin

• Hank's Balanced Salt Solution (HBSS) or similar transport buffer

• Control compounds:

  • High permeability control: Propranolol

  • Low permeability control: Atenolol

  • P-gp substrate control: Digoxin

• Lucifer yellow for monolayer integrity testing

• LC-MS/MS for quantification

Procedure:

• Cell Culture: Seed Caco-2 cells on Transwell® inserts and culture for 21-25 days to allow for differentiation and formation of a confluent monolayer.

• Monolayer Integrity Check:

  • Measure the transepithelial electrical resistance (TEER) of the Caco-2 monolayers.

  • Perform a Lucifer yellow permeability assay to confirm the integrity of the tight junctions.

• Transport Studies (Bidirectional):

  • Apical to Basolateral (A-B) Transport:

    • Wash the cell monolayers with pre-warmed transport buffer.

    • Add the test compound solution to the apical (donor) side and fresh buffer to the basolateral (receiver) side.

  • Basolateral to Apical (B-A) Transport:

    • Add the test compound solution to the basolateral (donor) side and fresh buffer to the apical (receiver) side.

• Incubation: Incubate the plates at 37°C for a defined period (e.g., 2 hours).

• Sampling and Quantification: At the end of the incubation, collect samples from the receiver compartments and determine the compound concentrations using LC-MS/MS.

Data Analysis:

The apparent permeability coefficient (Papp) is calculated for both A-B and B-A directions. The efflux ratio (ER) is then calculated as:

ER = Papp (B-A) / Papp (A-B)

An efflux ratio greater than 2 suggests that the compound is a substrate for active efflux transporters.

Data Presentation:

Compound	Papp (A-B) (x 10⁻⁶ cm/s)	Papp (B-A) (x 10⁻⁶ cm/s)	Efflux Ratio (ER)	Permeability Classification
O-Desmethyl Midostaurin	[Insert value]	[Insert value]	[Insert value]	[e.g., High, Medium, Low]
Propranolol	>10	~10	~1	High
Atenolol	<1	<1	~1	Low
Digoxin	<1	>2	>2	Low (P-gp substrate)

Experimental Workflow: Caco-2 Assay

Caption: Workflow for the Caco-2 Cell Permeability Assay.

Signaling Pathway Context

Midostaurin and its active metabolites, including O-Desmethyl Midostaurin, exert their therapeutic effects by inhibiting key signaling pathways involved in cancer cell proliferation and survival. The primary targets include the FLT3 and KIT receptor tyrosine kinases.

Caption: Simplified signaling pathway of Midostaurin and its metabolites.

Conclusion

The PAMPA and Caco-2 permeability assays are essential tools for characterizing the drug-like properties of O-Desmethyl Midostaurin. The data generated from these assays will provide valuable insights into its potential for oral absorption and its ability to reach its intracellular targets, thereby contributing to a comprehensive understanding of the overall pharmacological profile of Midostaurin. The protocols provided herein offer a robust starting point for these investigations, which are critical for ongoing research and development in oncology.

References

• 1. Comparison of the Kinase Profile of Midostaurin (Rydapt) with That of Its Predominant Metabolites and the Potential Relevance of Some Newly Identified Targets to Leukemia Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Midostaurin: an emerging treatment for acute myeloid leukemia patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Midostaurin | C35H30N4O4 | CID 9829523 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Midostaurin - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. enamine.net [enamine.net]
• 7. Caco-2 Permeability | Evotec [evotec.com]
• 8. Caco-2 cell permeability assays to measure drug absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. creative-bioarray.com [creative-bioarray.com]

Application Notes and Protocols for High-Throughput Screening Assays for O-Desmethyl Midostaurin Targets

For Researchers, Scientists, and Drug Development Professionals

Introduction

O-Desmethyl Midostaurin (B1676583) (CGP62221) is a major and pharmacologically active metabolite of Midostaurin, a multi-kinase inhibitor approved for the treatment of FMS-like tyrosine kinase 3 (FLT3)-mutated acute myeloid leukemia (AML) and advanced systemic mastocytosis (SM).[1][2] Understanding the target profile of this key metabolite is crucial for a comprehensive understanding of Midostaurin's mechanism of action, potential off-target effects, and the development of next-generation kinase inhibitors. O-Desmethyl Midostaurin has been shown to be as potent as its parent compound against key targets like Protein Kinase C (PKC) and to potently inhibit mutant forms of FLT3 and KIT.[3][4]

These application notes provide a detailed overview of high-throughput screening (HTS) assays relevant for identifying and characterizing the targets of O-Desmethyl Midostaurin. The protocols and data presented herein are intended to guide researchers in setting up robust screening campaigns to elucidate the kinase inhibition profile of this important metabolite.

Target Profile of O-Desmethyl Midostaurin

O-Desmethyl Midostaurin, along with another major metabolite, CGP52421, contributes to the overall clinical activity of Midostaurin.[3] Both parent drug and its metabolites are known to inhibit a range of kinases involved in oncogenic signaling. The primary targets of Midostaurin, and by extension its active metabolites, include FLT3, KIT, Spleen Tyrosine Kinase (SYK), FES proto-oncogene, tyrosine kinase (FES), and various isoforms of Protein Kinase C (PKC).[5][6][7]

Quantitative Data Summary

The following tables summarize the known inhibitory activities of O-Desmethyl Midostaurin against key cellular processes and kinases. This data provides a baseline for designing and interpreting HTS assays.

Table 1: Cellular Activity of O-Desmethyl Midostaurin (CGP62221)

Cell Line	Assay	IC50 (nM)	Reference
HMC-1.1 (Mast Cell Leukemia)	Proliferation Inhibition	50-250	[5]
HMC-1.2 (Mast Cell Leukemia)	Proliferation Inhibition	50-250	[5]

Table 2: Biochemical Kinase Inhibition Profile of Midostaurin and its Metabolites

Kinase Target	Midostaurin IC50 (nM)	O-Desmethyl Midostaurin (CGP62221) Potency	Reference
FLT3 (mutant)	≤10	Potent inhibitor	[4][8]
KIT (mutant)	330-600	Potent inhibitor	[4][9]
SYK	20.8	Potent inhibitor	[6]
PKC	Not specified	Similar to Midostaurin	[3]
FES	Not specified	Recognizes FES	[10]
VEGFR2	86	Likely inhibitor	[3]
PDGFR	Not specified	Likely inhibitor	[2]

High-Throughput Screening Assays

A variety of HTS-compatible assay formats are available to screen for kinase inhibitors. These assays are typically homogeneous, meaning they are performed in a single well without separation steps, making them amenable to automation and high-throughput applications.[11] The choice of assay technology will depend on the specific kinase target, available reagents, and instrumentation.

Biochemical Assays

Biochemical assays utilize purified kinase enzymes and substrates to directly measure the inhibitory effect of a compound on enzyme activity.

1. LanthaScreen™ Eu Kinase Binding Assay (Thermo Fisher Scientific)

This time-resolved fluorescence resonance energy transfer (TR-FRET) assay is based on the displacement of a fluorescently labeled ATP-competitive tracer from the kinase active site by a test compound.[12]

2. ADP-Glo™ Kinase Assay (Promega)

This luminescent assay quantifies the amount of ADP produced during a kinase reaction. The amount of ADP is directly proportional to the kinase activity.[11][13]

3. HTRF® Kinase Assay (Cisbio)

This homogeneous time-resolved fluorescence (HTRF) assay detects the phosphorylation of a substrate by a kinase. The signal is generated by FRET between a europium cryptate-labeled anti-phospho-specific antibody and an XL665-labeled substrate.[14]

Cellular Assays

Cellular assays are essential for confirming the activity of compounds in a more physiologically relevant context. These assays measure the downstream effects of kinase inhibition within a cellular signaling pathway.

1. Cell Proliferation/Viability Assays

These assays, such as the MTT or CellTiter-Glo® assays, measure the number of viable cells after treatment with the test compound. A reduction in cell proliferation or viability in a cancer cell line known to be dependent on a specific kinase suggests on-target activity.[15][16]

2. Phospho-protein Detection Assays

These assays, which can be performed in a high-throughput format using technologies like AlphaLISA® or HTRF®, measure the phosphorylation status of a specific downstream substrate of the target kinase. Inhibition of the kinase will lead to a decrease in the phosphorylation of its substrate.

Experimental Protocols

Protocol 1: LanthaScreen™ Eu Kinase Binding Assay for FLT3

This protocol is adapted from the Thermo Fisher Scientific LanthaScreen™ Eu Kinase Binding Assay protocol and is optimized for determining the IC50 of O-Desmethyl Midostaurin against FLT3.[12][17]

Materials:

• FLT3 Kinase (Thermo Fisher Scientific, PV3182)

• LanthaScreen™ Eu-anti-GST Antibody (Thermo Fisher Scientific, PV5594)

• Kinase Tracer 236 (Thermo Fisher Scientific, PV5592)

• 1X Kinase Buffer A (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• O-Desmethyl Midostaurin (or other test compounds) serially diluted in DMSO

• 384-well, low-volume, white microplates

Procedure:

• Prepare 2X Kinase/Antibody Solution: In 1X Kinase Buffer A, prepare a solution containing 10 nM FLT3 kinase and 4 nM Eu-anti-GST antibody.

• Prepare 4X Tracer Solution: Dilute Kinase Tracer 236 to 40 nM in 1X Kinase Buffer A.

• Prepare 4X Compound Dilutions: Serially dilute O-Desmethyl Midostaurin in 100% DMSO. Then, dilute each DMSO solution 25-fold into 1X Kinase Buffer A to create the 4X compound solutions.

• Assay Assembly:

  • Add 4 µL of 4X compound solution to the assay wells.

  • Add 8 µL of 2X Kinase/Antibody solution to all wells.

  • Add 4 µL of 4X Tracer solution to all wells.

• Incubation: Incubate the plate at room temperature for 60 minutes, protected from light.

• Data Acquisition: Read the plate on a TR-FRET compatible plate reader, measuring the emission at 665 nm and 615 nm. Calculate the emission ratio (665/615).

• Data Analysis: Plot the emission ratio against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: ADP-Glo™ Kinase Assay for a Generic Tyrosine Kinase

This protocol is a general guideline adapted from the Promega ADP-Glo™ Kinase Assay technical manual.[13][18]

Materials:

• Purified Tyrosine Kinase (e.g., FLT3, KIT)

• Poly(Glu, Tyr) 4:1 substrate

• ATP

• 1X Kinase Reaction Buffer (40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• O-Desmethyl Midostaurin (or other test compounds) serially diluted in DMSO

• ADP-Glo™ Reagent (Promega, V9101)

• Kinase Detection Reagent (Promega, V9101)

• 384-well, low-volume, white microplates

Procedure:

• Kinase Reaction:

  • Set up a 5 µL kinase reaction in each well of a 384-well plate containing:

    • 1X Kinase Reaction Buffer

    • Desired concentration of purified kinase

    • Desired concentration of Poly(Glu, Tyr) substrate

    • Desired concentration of ATP (e.g., at the Km for the kinase)

    • Final DMSO concentration of 1% (containing the test compound at various concentrations)

  • Incubate the reaction at 30°C for 60 minutes.

• Stop Kinase Reaction and Deplete ATP:

  • Equilibrate the plate to room temperature.

  • Add 5 µL of ADP-Glo™ Reagent to each well.

  • Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion and Signal Generation:

  • Add 10 µL of Kinase Detection Reagent to each well.

  • Incubate at room temperature for 30-60 minutes.

• Data Acquisition: Read the luminescence on a plate-reading luminometer.

• Data Analysis: Plot the luminescence signal against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Visualizations

Signaling Pathway of Key O-Desmethyl Midostaurin Targets

Caption: O-Desmethyl Midostaurin inhibits key receptor tyrosine kinases and downstream effectors.

Experimental Workflow for HTS of O-Desmethyl Midostaurin Targets

Caption: A streamlined workflow for the high-throughput screening of kinase inhibitors.

Conclusion

The provided application notes and protocols offer a comprehensive guide for researchers initiating HTS campaigns to characterize the target profile of O-Desmethyl Midostaurin. By employing robust and validated assay technologies such as LanthaScreen™, ADP-Glo™, and HTRF®, it is possible to generate high-quality, reproducible data to elucidate the inhibitory activity of this key metabolite against a broad range of kinases. This information is invaluable for understanding the complete pharmacological profile of Midostaurin and for the rational design of future targeted therapies.

References

• 1. Midostaurin: its odyssey from discovery to approval for treating acute myeloid leukemia and advanced systemic mastocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Target interaction profiling of midostaurin and its metabolites in neoplastic mast cells predicts distinct effects on activation and growth - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Characterization of midostaurin as a dual inhibitor of FLT3 and SYK and potentiation of FLT3 inhibition against FLT3-ITD-driven leukemia harboring activated SYK kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Midostaurin for the treatment of adult patients with newly diagnosed acute myeloid leukemia that is FLT3 mutation-positive - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Spotlight on midostaurin in the treatment of FLT3-mutated acute myeloid leukemia and systemic mastocytosis: design, development, and potential place in therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. Target interaction profiling of midostaurin and its metabolites in neoplastic mast cells predicts distinct effects on activation and growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ADP-Glo™ Kinase Assay Protocol [promega.sg]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. promega.com [promega.com]
• 14. Development of a HTRF® Kinase Assay for Determination of Syk Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. wjpls.org [wjpls.org]
• 16. Actin cytoskeleton deregulation confers midostaurin resistance in FLT3-mutant acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 17. tools.thermofisher.com [tools.thermofisher.com]
• 18. promega.com [promega.com]

Technical Notes & Optimization

O-Desmethyl Midostaurin stability issues in different solvents

Welcome to the technical support center for O-Desmethyl Midostaurin (B1676583) (also known as CGP62221), an active metabolite of the multi-kinase inhibitor, Midostaurin.[1][2] This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability and handling of O-Desmethyl Midostaurin in various laboratory settings.

Frequently Asked Questions (FAQs)

Q1: What is O-Desmethyl Midostaurin?

A1: O-Desmethyl Midostaurin, cataloged as CGP62221, is one of the two major and pharmacologically active metabolites of Midostaurin (PKC412).[3][4] It is formed in the liver primarily through the action of the CYP3A4 enzyme via O-demethylation.[5][6] Like its parent compound, O-Desmethyl Midostaurin is a potent inhibitor of multiple protein kinases, including FMS-like tyrosine kinase 3 (FLT3) and KIT, which are crucial in certain types of cancers.[3][6]

Q2: What are the recommended solvents for dissolving O-Desmethyl Midostaurin?

A2: While specific solubility data for O-Desmethyl Midostaurin is not extensively published, based on the properties of the parent compound Midostaurin and general practices for kinase inhibitors, Dimethyl Sulfoxide (DMSO) is the most common solvent for preparing high-concentration stock solutions.[7] For aqueous buffers in cell-based assays, it is critical to ensure the final DMSO concentration is low (typically less than 0.5%) to avoid solvent-induced toxicity.[8]

Q3: How should stock solutions of O-Desmethyl Midostaurin be stored to ensure stability?

A3: To maintain the integrity of O-Desmethyl Midostaurin stock solutions, proper storage is essential. The following are best practices:

• Storage Temperature: Store stock solutions in a non-frost-free freezer at -20°C for short-term storage (1 month) or -80°C for long-term storage (up to 6 months).[8]

• Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes.[7][8]

• Protection from Light: Store aliquots in amber-colored vials or tubes wrapped in foil to protect the compound from light, as similar compounds can be light-sensitive.

• Moisture Protection: Ensure vials are tightly sealed to protect from moisture.[9][10] The parent drug, Midostaurin, is stored in its original packaging to protect it from moisture.[9][10]

Q4: What are the primary factors that can cause degradation of O-Desmethyl Midostaurin in solution?

A4: Like its parent compound, O-Desmethyl Midostaurin may be susceptible to degradation under certain conditions. Forced degradation studies on Midostaurin have shown it is sensitive to chemical stressors.[11][12] Potential degradation pathways include:

• Hydrolysis: Degradation due to reaction with water, which can be accelerated by acidic or basic pH conditions.

• Oxidation: Degradation in the presence of oxidizing agents.

• Photodegradation: Degradation upon exposure to light, particularly UV light.

• Thermal Degradation: Breakdown when exposed to high temperatures.

Troubleshooting Guide

Issue Encountered	Potential Cause	Recommended Solution
Precipitation of the compound in stock solution or upon dilution in aqueous buffer.	1. Poor solubility of the compound in the chosen solvent or buffer. 2. The stock solution concentration is too high. 3. The final concentration of the organic solvent (e.g., DMSO) is insufficient to maintain solubility in the aqueous buffer.	1. Confirm the recommended solvent. Gentle warming or sonication may aid dissolution. 2. Prepare a new stock solution at a lower concentration. 3. Perform serial dilutions to avoid shocking the compound out of solution. Ensure the final DMSO concentration is appropriate for your assay (typically <0.5%).
Inconsistent or loss of inhibitory activity in experiments.	1. Degradation of the compound due to improper storage (e.g., multiple freeze-thaw cycles, light exposure). 2. Inaccurate concentration due to pipetting errors or incomplete initial dissolution. 3. Adsorption of the compound to plasticware.	1. Use a fresh, properly stored aliquot for each experiment. It is advisable to perform a quality control check on the stock solution using HPLC or LC-MS. 2. Verify calculations and ensure the compound is fully dissolved when preparing the stock solution. Calibrate pipettes regularly. 3. Consider using low-adhesion microplates or tubes.
Appearance of unexpected peaks in analytical chromatography (HPLC/LC-MS).	1. Degradation of O-Desmethyl Midostaurin in the solvent over time. 2. Contamination of the solvent or sample.	1. This indicates compound instability under the current storage or experimental conditions. Prepare fresh solutions and consider performing a formal stability study (see Experimental Protocols). 2. Use fresh, high-purity solvents and new vials for sample preparation.

Quantitative Data

Disclaimer: Specific quantitative stability data for O-Desmethyl Midostaurin is not widely available in the public domain. The data presented below is for the parent compound, Midostaurin, and should be used as a reference. Researchers are encouraged to perform their own stability assessments.

Table 1: Solubility of Midostaurin in Various Solvents

Solvent	Solubility
Aqueous Solution	<1 mg/mL[6]
DMSO	Soluble
Ethanol	Soluble

Table 2: Summary of Forced Degradation Studies on Midostaurin

Stress Condition	Observations
Acid Hydrolysis (e.g., 0.1 N HCl)	Significant degradation observed.[13]
Base Hydrolysis (e.g., 0.1 N NaOH)	Significant degradation observed.[13]
Oxidative (e.g., 3% H₂O₂)	Significant degradation observed.[13]
Thermal (e.g., 60°C)	Degradation observed.[11]
Photolytic (UV light)	Degradation observed.[11]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol outlines the steps for preparing a high-concentration stock solution of O-Desmethyl Midostaurin.

• Pre-weighing Preparation: Allow the vial of solid O-Desmethyl Midostaurin to equilibrate to room temperature before opening to prevent moisture condensation.

• Calculation:

  • The molecular weight of O-Desmethyl Midostaurin (C₃₄H₂₈N₄O₄) is 556.62 g/mol .[14]

  • To prepare a 10 mM (0.01 mol/L) solution, you need 5.5662 mg per 1 mL of solvent.

  • Mass (mg) = Desired Concentration (mM) * Volume (mL) * Molecular Weight ( g/mol ) / 1000

• Weighing: Accurately weigh the desired amount of the compound using a calibrated analytical balance in a sterile microcentrifuge tube or amber vial.

• Dissolution: Add the calculated volume of anhydrous, high-purity DMSO to the vial.

• Mixing: Vortex the solution for 1-2 minutes until the powder is completely dissolved. Gentle warming in a 37°C water bath can be used if necessary, but be mindful of potential thermal degradation.

• Aliquoting and Storage: Aliquot the stock solution into single-use volumes in amber, tightly sealed tubes. Store immediately at -80°C for long-term stability.[8]

Protocol 2: Stability-Indicating Analysis using a Forced Degradation Study

This protocol provides a framework for assessing the stability of O-Desmethyl Midostaurin and identifying its degradation products.

• Preparation of Solutions: Prepare a working solution of O-Desmethyl Midostaurin (e.g., 1 mg/mL) from your stock solution in a suitable solvent that is compatible with the stress conditions.

• Application of Stress Conditions:

  • Acid Hydrolysis: Mix the working solution with an equal volume of 0.1 N HCl. Incubate at 60°C for predetermined time points (e.g., 2, 4, 8, 24 hours). Neutralize with 0.1 N NaOH before analysis.[13]

  • Base Hydrolysis: Mix with an equal volume of 0.1 N NaOH. Incubate at 60°C for the same time points. Neutralize with 0.1 N HCl.[13]

  • Oxidative Degradation: Mix with an equal volume of 3% H₂O₂. Store in the dark at room temperature for the time points.[13]

  • Thermal Degradation: Incubate the working solution at 60°C.

  • Photodegradation: Expose the working solution to UV light. Keep a control sample wrapped in foil at the same temperature.

• Sample Analysis:

  • At each time point, withdraw a sample and dilute it to a suitable concentration for analysis.

  • Analyze the samples using a validated stability-indicating HPLC or LC-MS method.[11][12][15] The method should be able to separate the intact O-Desmethyl Midostaurin from any degradation products.

• Data Evaluation:

  • Calculate the percentage of the remaining intact compound at each time point.

  • Characterize the degradation products using LC-MS to determine their mass and potential structure.

Visualizations

Midostaurin and O-Desmethyl Midostaurin inhibit FLT3 and KIT signaling pathways.

Workflow for conducting a stability study of O-Desmethyl Midostaurin.

Decision tree for troubleshooting inconsistent experimental results.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Target interaction profiling of midostaurin and its metabolites in neoplastic mast cells predicts distinct effects on activation and growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. Midostaurin | C35H30N4O4 | CID 9829523 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. medchemexpress.cn [medchemexpress.cn]
• 9. medsafe.govt.nz [medsafe.govt.nz]
• 10. ema.europa.eu [ema.europa.eu]
• 11. Impurity profiling and stability-indicating method development and validation for the estimation of assay and degradation impurities of midostaurin in softgel capsules using HPLC and LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Development and validation of novel RP-HPLC method for midostaurin determination using analytical quality by design approach from regulatory perspective and determination of major degradation compounds of midostaurin using LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. wjpls.org [wjpls.org]
• 14. pharmaffiliates.com [pharmaffiliates.com]
• 15. researchgate.net [researchgate.net]

improving the solubility of O-Desmethyl Midostaurin for in vitro assays

Welcome to the technical support center for O-Desmethyl Midostaurin. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of O-Desmethyl Midostaurin for in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is O-Desmethyl Midostaurin?

A1: O-Desmethyl Midostaurin, also known as CGP62221, is a major and active metabolite of Midostaurin (PKC412).[1][2] Midostaurin is a multi-targeted kinase inhibitor used in the treatment of acute myeloid leukemia (AML) and advanced systemic mastocytosis.[3][4] Like its parent compound, O-Desmethyl Midostaurin inhibits multiple receptor tyrosine kinases, including FLT3 and KIT, which are crucial in the signaling pathways of cancer cells.[5]

Q2: What are the main challenges in handling O-Desmethyl Midostaurin for in vitro assays?

A2: The primary challenge is its poor aqueous solubility. Like many kinase inhibitors, O-Desmethyl Midostaurin is a lipophilic molecule, which can lead to difficulties in preparing homogenous solutions in aqueous cell culture media. This can result in compound precipitation, leading to inaccurate concentration in experiments and unreliable results.

Q3: Which solvent is recommended for dissolving O-Desmethyl Midostaurin?

A3: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing stock solutions of O-Desmethyl Midostaurin. Its parent compound, Midostaurin, is highly soluble in DMSO, and it is standard practice to use DMSO for dissolving poorly soluble kinase inhibitors for in vitro studies.

Troubleshooting Guide

Q4: My O-Desmethyl Midostaurin, dissolved in DMSO, precipitates when I add it to my cell culture medium. What should I do?

A4: This is a common issue known as "crashing out." It occurs because the compound is much less soluble in the aqueous environment of the culture medium compared to the DMSO stock. Here are several steps to troubleshoot this problem:

• Optimize DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is as low as possible, typically below 0.5%, to avoid solvent toxicity to the cells.[6] However, a slightly higher DMSO concentration might be necessary to maintain solubility. It is crucial to include a vehicle control (medium with the same final DMSO concentration) in your experiments.

• Stepwise Dilution: Avoid adding the concentrated DMSO stock directly to the full volume of media. Instead, perform a stepwise dilution. For example, first, dilute the DMSO stock into a smaller volume of pre-warmed media, mix thoroughly, and then add this intermediate dilution to the final culture volume.

• Pre-warm the Medium: Adding the compound to a pre-warmed medium (e.g., at 37°C) can help improve solubility.

• Sonication: After dilution, briefly sonicate the solution in a water bath sonicator. This can help to break down small precipitates and create a more uniform dispersion.

• Use of Serum: If your experimental conditions permit, the presence of serum (e.g., fetal bovine serum) in the culture medium can help to stabilize the compound and prevent precipitation due to the binding of the compound to proteins like albumin.

Q5: I am still observing precipitation even after trying the above steps. Are there other options?

A5: If solubility issues persist, you might consider the following advanced strategies:

• Use of Co-solvents: In addition to DMSO, other co-solvents like polyethylene (B3416737) glycol 300 (PEG300) or surfactants like Tween 80 can be used in the initial stock formulation to improve solubility in aqueous solutions.[7] However, the compatibility of these excipients with your specific cell line and assay must be validated.

• Complexation with Cyclodextrins: Cyclodextrins, such as hydroxypropyl-β-cyclodextrin (HPβCD), can be used to form inclusion complexes with poorly soluble drugs, thereby increasing their aqueous solubility.[7]

Data Presentation

Table 1: Physicochemical Properties of O-Desmethyl Midostaurin and Parent Compound

Property	O-Desmethyl Midostaurin (CGP62221)	Midostaurin
Molecular Formula	C₃₄H₂₈N₄O₄	C₃₅H₃₀N₄O₄
Molecular Weight	556.62 g/mol	570.65 g/mol
Known Solvents	Assumed to be similar to Midostaurin	Highly soluble in DMSO

Table 2: Recommended Solvent and Storage Conditions

Parameter	Recommendation
Primary Solvent	Dimethyl Sulfoxide (DMSO)
Stock Solution Concentration	≥ 10 mM
Powder Storage	-20°C
Stock Solution Storage	-20°C or -80°C in small, single-use aliquots

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of O-Desmethyl Midostaurin in DMSO

Materials:

• O-Desmethyl Midostaurin powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Analytical balance

• Vortex mixer

Procedure:

• Calculation: Calculate the mass of O-Desmethyl Midostaurin powder required to prepare the desired volume of a 10 mM stock solution. For example, to prepare 1 mL of a 10 mM solution, you would need 5.566 mg of the compound (Molecular Weight = 556.62 g/mol ).

• Weighing: Carefully weigh the calculated amount of the powder.

• Dissolving: Add the appropriate volume of DMSO to the powder in a sterile microcentrifuge tube.

• Mixing: Vortex the solution thoroughly for 1-2 minutes until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Dilution of O-Desmethyl Midostaurin Stock Solution for Cell-Based Assays

Materials:

• 10 mM O-Desmethyl Midostaurin stock solution in DMSO

• Pre-warmed cell culture medium (e.g., at 37°C)

• Sterile microcentrifuge tubes

Procedure:

• Intermediate Dilution (Recommended): a. Prepare an intermediate dilution of the compound in pre-warmed cell culture medium. For example, to achieve a final concentration of 10 µM in a culture, you could first dilute the 10 mM stock 1:100 in a small volume of medium to get a 100 µM intermediate solution. b. Vortex the intermediate dilution gently.

• Final Dilution: a. Add the required volume of the intermediate dilution (or the DMSO stock if not performing an intermediate dilution) to the final volume of cell culture medium. b. Mix immediately by gentle pipetting or swirling to ensure a homogenous solution and minimize precipitation.

• Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without the compound) to an equivalent volume of cell culture medium.

Visualizations

Caption: Workflow for preparing and troubleshooting O-Desmethyl Midostaurin solutions.

Caption: Inhibition of key signaling pathways by Midostaurin and its active metabolite.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Midostaurin - Wikipedia [en.wikipedia.org]
• 4. Midostaurin Approved for AML with FLT3 Mutations - NCI [cancer.gov]
• 5. Midostaurin | C35H30N4O4 | CID 9829523 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. medchemexpress.cn [medchemexpress.cn]
• 7. benchchem.com [benchchem.com]

optimizing LC-MS/MS parameters for O-Desmethyl Midostaurin detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) parameters for the detection of O-Desmethyl Midostaurin.

Frequently Asked Questions (FAQs)

Q1: What is O-Desmethyl Midostaurin and why is it important to measure it?

O-Desmethyl Midostaurin, also known as CGP62221, is a major and active metabolite of the multi-targeted kinase inhibitor, Midostaurin.[1] Midostaurin is used in the treatment of acute myeloid leukemia (AML) and advanced systemic mastocytosis.[2] Monitoring the levels of both the parent drug and its active metabolites like O-Desmethyl Midostaurin is crucial for therapeutic drug monitoring (TDM) to ensure efficacy and safety, as the concentrations of O-Desmethyl Midostaurin in plasma are often similar to those of Midostaurin itself.

Q2: What are the chemical properties of O-Desmethyl Midostaurin relevant for LC-MS/MS analysis?

Understanding the physicochemical properties of O-Desmethyl Midostaurin is key to developing a robust analytical method.

Property	Value	Reference
Molecular Formula	C₃₄H₂₈N₄O₄	[3][4]
Molecular Weight	556.62 g/mol	[3][4]
Parent Compound	Midostaurin	[1]
Parent Mol. Weight	570.65 g/mol	[5][6][7]

Q3: What are the recommended starting MRM transitions for O-Desmethyl Midostaurin?

While optimal MRM (Multiple Reaction Monitoring) transitions should be determined empirically by infusing a standard solution of O-Desmethyl Midostaurin into the mass spectrometer, the following predicted transitions can be used as a starting point for method development. These are based on the molecular weight of O-Desmethyl Midostaurin and common fragmentation patterns of similar molecules.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Note
O-Desmethyl Midostaurin	557.2	Prediction based on fragmentation	The precursor ion is the protonated molecule [M+H]⁺. Product ions should be confirmed experimentally.
Midostaurin (for reference)	571.2	Various published	The precursor ion is the protonated molecule [M+H]⁺.

Users should optimize collision energy (CE) and declustering potential (DP) for each transition to achieve the best sensitivity and specificity.

Troubleshooting Guides

This section addresses common issues encountered during the LC-MS/MS analysis of O-Desmethyl Midostaurin.

Issue 1: Poor chromatographic peak shape (tailing or fronting) for O-Desmethyl Midostaurin.

• Possible Cause 1: Secondary interactions with the column.

  • Solution: O-Desmethyl Midostaurin, like its parent compound, contains basic nitrogen atoms that can interact with residual silanols on the stationary phase of the column, leading to peak tailing.

    • Use a column with end-capping or a hybrid particle technology.

    • Lower the pH of the mobile phase by adding a small amount of formic acid (e.g., 0.1%) to ensure the analyte is protonated and less likely to interact with silanols.

• Possible Cause 2: Inappropriate mobile phase composition.

  • Solution:

    • Ensure the organic solvent percentage is optimal for the retention and elution of O-Desmethyl Midostaurin. A gradient elution starting with a lower organic phase concentration and ramping up is often effective.

    • Verify the miscibility and stability of your mobile phase components.

• Possible Cause 3: Column overload.

  • Solution: Dilute the sample or reduce the injection volume. High concentrations of the analyte can saturate the stationary phase, leading to poor peak shape.

Issue 2: Low or no signal for O-Desmethyl Midostaurin.

• Possible Cause 1: Suboptimal ionization parameters.

  • Solution:

    • Infuse a standard solution of O-Desmethyl Midostaurin directly into the mass spectrometer to optimize the ion source parameters, including capillary voltage, source temperature, and gas flows.

    • Confirm that the instrument is in the correct ionization mode. For O-Desmethyl Midostaurin, positive electrospray ionization (ESI+) is appropriate.

• Possible Cause 2: Incorrect MRM transitions or collision energy.

  • Solution:

    • Verify the precursor and product ion masses.

    • Perform a product ion scan of the precursor ion to identify the most abundant and specific fragment ions.

    • Optimize the collision energy for each MRM transition to maximize the signal of the product ion.

• Possible Cause 3: Inefficient sample extraction.

  • Solution:

    • Evaluate your sample preparation method (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) for recovery of O-Desmethyl Midostaurin.

    • Ensure the pH of the sample and extraction solvents is appropriate for the analyte's chemical properties.

Issue 3: High background noise or interfering peaks.

• Possible Cause 1: Matrix effects.

  • Solution:

    • Improve sample clean-up to remove interfering endogenous components from the biological matrix.

    • Adjust the chromatography to separate O-Desmethyl Midostaurin from the regions where ion suppression or enhancement is occurring.

    • Use a stable isotope-labeled internal standard for O-Desmethyl Midostaurin to compensate for matrix effects.

• Possible Cause 2: Contamination.

  • Solution:

    • Use high-purity solvents and reagents (LC-MS grade).

    • Thoroughly clean the LC system and ion source.

    • Analyze blank samples to identify the source of contamination.

Issue 4: Inconsistent results or poor reproducibility.

• Possible Cause 1: Instability of the analyte.

  • Solution:

    • Investigate the stability of O-Desmethyl Midostaurin in the biological matrix and in the processed samples under different storage conditions (e.g., freeze-thaw cycles, benchtop stability).

    • Use a suitable internal standard to correct for degradation if it cannot be prevented.

• Possible Cause 2: Variability in sample preparation.

  • Solution:

    • Ensure consistent and precise execution of the sample preparation protocol.

    • Automate the sample preparation process if possible to minimize human error.

• Possible Cause 3: LC system or MS instrument variability.

  • Solution:

    • Perform regular system suitability tests to monitor the performance of the LC-MS/MS system.

    • Ensure the column is properly conditioned and has not exceeded its lifetime.

Experimental Protocols

1. Sample Preparation: Protein Precipitation

This is a common and straightforward method for extracting O-Desmethyl Midostaurin from plasma or serum.

• To 100 µL of plasma/serum sample, add 300 µL of cold acetonitrile (B52724) containing the internal standard.

• Vortex for 1 minute to precipitate the proteins.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Vortex and inject into the LC-MS/MS system.

2. LC-MS/MS Parameters

These are suggested starting parameters and should be optimized for your specific instrument and application.

LC Parameters

Parameter	Recommended Setting
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	10% B to 90% B over 5 minutes, hold for 1 min, then re-equilibrate

MS/MS Parameters

Parameter	Recommended Setting
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

Visualizations

Caption: Experimental workflow for O-Desmethyl Midostaurin analysis.

Caption: Troubleshooting logic for LC-MS/MS analysis.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. Midostaurin - Wikipedia [en.wikipedia.org]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. theclinivex.com [theclinivex.com]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. Midostaurin | C35H30N4O4 | CID 9829523 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Midostaurin | CAS 120685-11-2 | Kinase inhibitor | StressMarq Biosciences Inc. [stressmarq.com]

troubleshooting poor peak shape of O-Desmethyl Midostaurin in HPLC

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering poor peak shape during the HPLC analysis of O-Desmethyl Midostaurin (B1676583). The information is presented in a question-and-answer format to directly address common issues.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the most common causes of poor peak shape for O-Desmethyl Midostaurin in reversed-phase HPLC?

Poor peak shape for O-Desmethyl Midostaurin, a metabolite of the basic compound Midostaurin, typically manifests as peak tailing, fronting, or broadening. The primary causes are often related to secondary interactions with the stationary phase, improper mobile phase conditions, or issues with the sample solvent.[1][2]

• Peak Tailing: This is the most frequent issue for basic compounds like O-Desmethyl Midostaurin. It is often caused by the interaction of the analyte with acidic residual silanol (B1196071) groups on the surface of silica-based C18 columns.[1][2]

• Peak Fronting: This can occur due to column overload (injecting too much sample), or a mismatch between the sample solvent and the mobile phase.[3]

• Peak Broadening: This can be a result of extra-column volume, a contaminated or aging column, or a mobile phase pH that is too close to the analyte's pKa.[4]

Q2: My O-Desmethyl Midostaurin peak is tailing. How can I fix this?

Peak tailing for basic analytes is a common challenge in reversed-phase HPLC. Here’s a systematic approach to address it:

• Mobile Phase pH Adjustment: The ionization state of O-Desmethyl Midostaurin is dependent on the mobile phase pH. Operating at a low pH (e.g., pH 2-4) protonates the residual silanol groups on the stationary phase, minimizing their interaction with the basic analyte.[5] A good starting point is to use a mobile phase containing an acidic modifier like 0.1% trifluoroacetic acid or formic acid.[3]

• Use of a Buffered Mobile Phase: Employing a buffer, such as a phosphate (B84403) buffer at a concentration of 10-25 mM, can help maintain a consistent pH and improve peak symmetry.[6]

• Column Selection: Consider using a column with a highly deactivated, end-capped stationary phase to reduce the number of available silanol groups.[1] Some modern columns are specifically designed to provide excellent peak shape for basic compounds even at intermediate pH ranges.

• Mobile Phase Additives: In some cases, adding a small amount of a basic competitor, like triethylamine (B128534) (TEA), to the mobile phase can help to saturate the active silanol sites and improve peak shape. However, this approach is becoming less common with the availability of better column technologies.[1]

Q3: I'm observing peak fronting for O-Desmethyl Midostaurin. What should I do?

Peak fronting is often related to the sample and injection conditions.

• Reduce Sample Concentration: Overloading the column is a common cause of peak fronting. Try diluting your sample and reinjecting.

• Check Sample Solvent: If your sample is dissolved in a solvent that is much stronger (i.e., has a higher elution strength) than your mobile phase, it can cause the analyte to move through the column too quickly at the beginning, leading to a fronting peak. Whenever possible, dissolve your sample in the initial mobile phase.[7]

• Reduce Injection Volume: Injecting a large volume of a strong sample solvent can also lead to peak distortion. Try reducing the injection volume.

Q4: My peak is broad and has poor efficiency. What are the potential causes and solutions?

Broad peaks can be caused by a variety of factors, from the HPLC system to the column and method parameters.

• Extra-Column Volume: Ensure that the tubing connecting the injector, column, and detector is as short as possible and has a narrow internal diameter to minimize dead volume.

• Column Contamination or Voids: If the peak shape has deteriorated over time, the column may be contaminated or have a void at the inlet.[7] Try flushing the column with a strong solvent or reversing it (if the manufacturer allows) to wash out contaminants. Using a guard column can help protect the analytical column from contamination.[7]

• Mobile Phase pH near pKa: Operating at a pH close to the analyte's pKa can lead to the co-existence of ionized and non-ionized forms, resulting in a broad peak. It is recommended to work at a pH at least 2 units away from the pKa of the analyte.[8][9]

Experimental Protocols

Below is a recommended starting HPLC method for the analysis of O-Desmethyl Midostaurin, based on published methods for Midostaurin and its metabolites.[6][10][11][12]

Table 1: Recommended HPLC Parameters for O-Desmethyl Midostaurin Analysis

Parameter	Recommended Condition	Notes
Column	C18, 250 mm x 4.6 mm, 5 µm	A high-quality, end-capped column is recommended.
Mobile Phase A	10 mM Ammonium Formate or Phosphate Buffer, pH 3.0	Adjust pH with formic acid or phosphoric acid.
Mobile Phase B	Acetonitrile	---
Gradient	Start with a suitable gradient, e.g., 20-80% B over 20 minutes	Optimize based on the retention time of O-Desmethyl Midostaurin.
Flow Rate	1.0 mL/min	---
Column Temperature	30 °C	---
Detection	UV at 293 nm	---
Injection Volume	10 µL	---
Sample Solvent	Mobile Phase A/B mixture (e.g., 50:50) or Acetonitrile/Water	Ensure compatibility with the initial mobile phase conditions.

Data Presentation

For systematic troubleshooting, it is helpful to document the changes in peak shape with varying experimental conditions.

Table 2: Troubleshooting Peak Tailing of O-Desmethyl Midostaurin

Mobile Phase pH	Tailing Factor	Observations
7.0 (Unbuffered)	> 2.0	Significant tailing observed.
4.5 (Buffered)	1.5 - 2.0	Some improvement in peak shape.
3.0 (Buffered)	1.0 - 1.5	Symmetrical peak shape achieved.

Visualization of Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting poor peak shape of O-Desmethyl Midostaurin.

Caption: A flowchart for troubleshooting poor HPLC peak shape.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [restek.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. agilent.com [agilent.com]
• 5. agilent.com [agilent.com]
• 6. Development and validation of novel RP-HPLC method for midostaurin determination using analytical quality by design approach from regulatory perspective and determination of major degradation compounds of midostaurin using LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. researchgate.net [researchgate.net]
• 11. HPLC method development for quantifying midostaurin in capsules. [wisdomlib.org]
• 12. RP-HPLC Method Development and Validation for the Estimation of Midostaurin in Bulk and Pharmaceutical Dosage Form | Semantic Scholar [semanticscholar.org]

addressing O-Desmethyl Midostaurin degradation during sample preparation

Welcome to the technical support center for O-Desmethyl Midostaurin (B1676583) (CGP62221). This resource provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address potential degradation of O-Desmethyl Midostaurin during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What is O-Desmethyl Midostaurin and why is its stability during sample preparation important?

O-Desmethyl Midostaurin (also known as CGP62221) is one of the major active metabolites of Midostaurin, a multi-kinase inhibitor used in the treatment of acute myeloid leukemia (AML) and advanced systemic mastocytosis.[1][2][3] Accurate quantification of O-Desmethyl Midostaurin in biological samples is crucial for pharmacokinetic and pharmacodynamic (PK/PD) studies. Degradation of the analyte during sample collection, processing, and storage can lead to underestimation of its concentration, resulting in erroneous data and interpretations.

Q2: What are the potential causes of O-Desmethyl Midostaurin degradation during sample preparation?

While specific degradation pathways for O-Desmethyl Midostaurin are not extensively documented, based on studies of its parent compound, Midostaurin, and general chemical principles, degradation can be attributed to several factors:

• pH-dependent hydrolysis: Midostaurin has shown susceptibility to degradation in both acidic and alkaline conditions.[4] It is highly probable that O-Desmethyl Midostaurin is also sensitive to pH extremes.

• Oxidation: The molecular structure of O-Desmethyl Midostaurin contains moieties that could be susceptible to oxidation.

• Light sensitivity: Midostaurin is known to be photosensitive, and this property may be shared by its metabolites.[4]

• Enzymatic degradation: Biological samples, particularly plasma and tissue homogenates, contain various enzymes that can metabolize or degrade drug molecules if not properly inactivated.

• Temperature: Elevated temperatures can accelerate chemical degradation reactions.

Q3: How can I minimize the degradation of O-Desmethyl Midostaurin in my samples?

To ensure the stability of O-Desmethyl Midostaurin, it is recommended to adhere to the following best practices during sample handling and preparation:

• Control pH: Maintain the sample and processing solutions at a neutral pH (around 6.0-7.5) whenever possible. Use appropriate buffer systems if necessary.

• Minimize light exposure: Protect samples from direct light by using amber-colored collection tubes and vials. Conduct sample preparation steps under subdued lighting conditions.

• Control temperature: Keep biological samples on ice or at 4°C during processing. For long-term storage, samples should be kept at -80°C.

• Inactivate enzymes: For plasma samples, promptly separate plasma from whole blood after collection. The addition of protease inhibitors may be considered for tissue homogenates.

• Use of antioxidants: In cases where oxidative degradation is suspected, the addition of antioxidants to the sample or processing solvents may be beneficial, although this needs to be validated.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the analysis of O-Desmethyl Midostaurin that may be related to its degradation.

Problem	Potential Cause	Recommended Solution
Low or no recovery of O-Desmethyl Midostaurin	Analyte degradation during sample processing.	Review your sample preparation workflow. Ensure all steps are performed at low temperatures and with minimal light exposure. Check the pH of all solutions.
Inefficient extraction from the biological matrix.	Optimize the extraction method. Consider different extraction solvents or techniques (e.g., solid-phase extraction vs. liquid-liquid extraction).
High variability in replicate samples	Inconsistent sample handling leading to variable degradation.	Standardize the entire sample preparation protocol. Ensure uniform timing for each step, consistent temperature control, and light protection for all samples.
Adsorption of the analyte to container surfaces.	Use low-binding microcentrifuge tubes and pipette tips. Silanized glassware may also be considered.
Appearance of unknown peaks in the chromatogram	Formation of degradation products.	Conduct forced degradation studies (acid, base, oxidation, light, heat) to identify potential degradation products and their retention times. This will help in developing a stability-indicating analytical method.[4]

Quantitative Data Summary

The following tables summarize stability data for Midostaurin, which can serve as a conservative estimate for the stability of O-Desmethyl Midostaurin until specific data becomes available.

Table 1: Summary of Midostaurin Forced Degradation Studies

Stress Condition	Reagent/Parameter	Duration	Observed Degradation	Reference
Acid Hydrolysis	0.1 N HCl	24 hours	Significant Degradation	[4]
Alkaline Hydrolysis	0.1 N NaOH	24 hours	Significant Degradation	[4]
Oxidation	3% H₂O₂	24 hours	Significant Degradation	[4]
Photolytic	UV Light (254 nm)	48 hours	Moderate Degradation	[4]
Thermal	60°C	48 hours	Minor Degradation	[4]

Table 2: Recommended Storage and Handling Conditions

Condition	Temperature	Light Exposure	Duration
Sample Processing	2-8°C (on ice)	Minimize (use amber tubes)	As short as possible
Short-term Storage	-20°C	Protect from light	Up to 24 hours
Long-term Storage	-80°C	Protect from light	> 24 hours

Experimental Protocols

Protocol 1: Plasma Sample Collection and Processing

• Collect whole blood in tubes containing an appropriate anticoagulant (e.g., EDTA).

• Immediately place the collection tubes on ice and protect them from light.

• Within 30 minutes of collection, centrifuge the blood at 1500 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant (plasma) to a fresh, pre-chilled, and labeled amber-colored polypropylene (B1209903) tube.

• Immediately freeze the plasma samples at -80°C until analysis.

Protocol 2: Sample Extraction for LC-MS/MS Analysis

This is a general protocol and should be optimized for your specific application.

• Thaw frozen plasma samples on ice.

• To 100 µL of plasma, add 20 µL of an internal standard solution (e.g., a stable isotope-labeled O-Desmethyl Midostaurin).

• Add 400 µL of ice-cold protein precipitation solvent (e.g., acetonitrile (B52724) or methanol).

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 10,000 x g for 5 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the solvent under a gentle stream of nitrogen at room temperature.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot into the LC-MS/MS system.

Visualizations

Caption: Potential degradation pathways for O-Desmethyl Midostaurin.

Caption: Recommended workflow for sample preparation.

Caption: Troubleshooting logic for low analyte recovery.

References

• 1. researchgate.net [researchgate.net]
• 2. Midostaurin for the management of FLT3-mutated acute myeloid leukemia and advanced systemic mastocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Midostaurin treatment in FLT3-mutated acute myeloid leukemia and systemic mastocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Impurity profiling and stability-indicating method development and validation for the estimation of assay and degradation impurities of midostaurin in softgel capsules using HPLC and LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

enhancing the sensitivity of O-Desmethyl Midostaurin detection in complex matrices

Welcome to the technical support center for the analysis of O-Desmethyl Midostaurin (B1676583). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on enhancing detection sensitivity in complex matrices. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data summaries to assist you in your experiments.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the LC-MS/MS analysis of O-Desmethyl Midostaurin.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Signal Intensity / Low Sensitivity	1. Inefficient Ionization: Suboptimal mass spectrometry source settings. 2. Matrix Effects: Co-eluting endogenous components from the biological matrix (e.g., phospholipids, salts) are suppressing the analyte signal.[1][2] 3. Suboptimal Sample Preparation: Inadequate removal of interfering substances. 4. Low Analyte Concentration: The concentration of O-Desmethyl Midostaurin in the sample is below the current limit of detection.	1. Optimize MS Source Parameters: Adjust settings such as capillary voltage, gas flow, and temperature to maximize the ionization of O-Desmethyl Midostaurin. 2. Enhance Sample Cleanup: Implement a more rigorous sample preparation method like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove matrix components.[3][4] 3. Chromatographic Separation: Modify the LC gradient to better separate O-Desmethyl Midostaurin from matrix interferences.[5] 4. Use a Stable Isotope-Labeled Internal Standard: This can help to compensate for signal suppression.
High Background Noise	1. Contaminated Mobile Phase or LC System: Impurities in solvents or buildup in the system. 2. Matrix Effects: The presence of numerous interfering compounds from the sample matrix.[2] 3. Carryover: Residual analyte from a previous high-concentration sample.	1. Use High-Purity Solvents: Ensure all solvents are LC-MS grade. Prepare fresh mobile phases daily.[5] 2. Implement a System Wash: Flush the LC system and column thoroughly between runs. 3. Improve Sample Preparation: Utilize SPE to achieve a cleaner sample extract.[4]
Poor Peak Shape (Tailing, Broadening, or Splitting)	1. Column Overload: Injecting too much sample. 2. Column Contamination or Degradation: Buildup of matrix components on the column frit or degradation of the stationary phase.[2] 3. Inappropriate Injection Solvent: The solvent used to dissolve the sample is stronger than the initial mobile phase.[5] 4. Secondary Interactions: Analyte interacting with active sites on the column.	1. Reduce Injection Volume: Dilute the sample or inject a smaller volume.[5] 2. Use a Guard Column: This will protect the analytical column from contaminants. 3. Flush or Replace Column: Flush the column according to the manufacturer's instructions or replace it if it's old. 4. Match Injection Solvent: Reconstitute the final extract in a solvent that is similar in strength to the initial mobile phase.[5]
Inconsistent Retention Times	1. Pump Malfunction or Leaks: Fluctuations in mobile phase delivery. 2. Column Temperature Fluctuations: Lack of a stable column temperature. 3. Changes in Mobile Phase Composition: Inconsistent preparation of the mobile phase.	1. Check LC System: Monitor system pressure for stability and check for leaks.[5] 2. Use a Column Oven: Maintain a consistent and stable column temperature. 3. Prepare Fresh Mobile Phase: Ensure accurate and consistent preparation of the mobile phase daily.
Interference from Midostaurin or Other Metabolites	1. In-source Fragmentation: The parent drug (Midostaurin) may fragment in the ion source to a product ion that is the same as the precursor ion of O-Desmethyl Midostaurin. 2. Isobaric Interference: Other metabolites may have the same nominal mass as O-Desmethyl Midostaurin.	1. Optimize Chromatographic Separation: Develop an LC method with sufficient resolution to separate O-Desmethyl Midostaurin from Midostaurin and other metabolites. 2. Select Specific MRM Transitions: Choose unique precursor and product ion transitions for O-Desmethyl Midostaurin that are not shared by other compounds.

Frequently Asked Questions (FAQs)

Q1: What are the major metabolites of Midostaurin and why is O-Desmethyl Midostaurin important?

A1: The two major active metabolites of Midostaurin are O-Desmethyl Midostaurin (CGP62221) and Hydroxy Midostaurin (CGP52421).[6][7][8][9] O-Desmethyl Midostaurin is pharmacologically active and contributes to the overall therapeutic effect and potential toxicity of Midostaurin, making its quantification in pharmacokinetic and therapeutic drug monitoring studies crucial.[6][7]

Q2: What is the most common analytical technique for the detection of O-Desmethyl Midostaurin?

A2: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the most widely used technique for the quantification of O-Desmethyl Midostaurin in biological matrices due to its high sensitivity and selectivity.[10][11]

Q3: How can I minimize matrix effects in my analysis?

A3: Minimizing matrix effects is critical for accurate quantification. Key strategies include:

• Effective Sample Preparation: Techniques like solid-phase extraction (SPE) are highly effective at removing interfering matrix components such as phospholipids.[3][4]

• Chromatographic Separation: Optimizing the HPLC/UHPLC method to separate the analyte from co-eluting matrix components.[5]

• Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS of O-Desmethyl Midostaurin is the ideal choice as it co-elutes with the analyte and experiences similar matrix effects, allowing for accurate correction during data processing.

Q4: What type of sample preparation is recommended for plasma samples?

A4: For plasma samples, protein precipitation is a simple and common first step.[11] However, for enhanced sensitivity and to minimize matrix effects, solid-phase extraction (SPE) is highly recommended as it provides a much cleaner sample extract.[4]

Q5: What are the key signaling pathways affected by Midostaurin and its metabolites?

A5: Midostaurin is a multi-kinase inhibitor that primarily targets FLT3 (Fms-like tyrosine kinase 3) and KIT receptor tyrosine kinases.[6][12][13] By inhibiting these receptors, it blocks downstream signaling pathways such as the PI3K/AKT, MAPK, and STAT5 pathways, which are crucial for cell proliferation and survival.[14]

Quantitative Data Summary

The following tables summarize typical performance characteristics of LC-MS/MS methods for the analysis of Midostaurin and its metabolites.

Table 1: Linearity and Sensitivity of Midostaurin Detection

Parameter	Value	Matrix	Reference
Linearity Range	0.01 - 8.00 mg/L	Human Plasma/Serum	[10][11]
Lower Limit of Quantification (LLOQ)	0.01 mg/L	Human Plasma/Serum	[10][11]

Table 2: Precision of Midostaurin Detection

Parameter	Value	Reference
Intra-day Imprecision	< 10%	[10][11]
Inter-day Imprecision	< 10%	[10][11]

Experimental Protocols

Protocol 1: Plasma Sample Preparation using Solid-Phase Extraction (SPE)

This protocol provides a general guideline for the extraction of O-Desmethyl Midostaurin from plasma using a mixed-mode cation exchange SPE cartridge.

Materials:

• Mixed-mode cation exchange SPE cartridges

• Human plasma sample

• Internal Standard (Stable Isotope-Labeled O-Desmethyl Midostaurin)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid

• Ammonium (B1175870) hydroxide (B78521)

• Water (LC-MS grade)

• Centrifuge

• Evaporator (e.g., nitrogen evaporator)

Procedure:

• Sample Pre-treatment:

  • Thaw plasma samples to room temperature.

  • To 100 µL of plasma, add the internal standard.

  • Add 200 µL of 2% formic acid in water and vortex for 30 seconds.

  • Centrifuge at 4000 rpm for 10 minutes.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water. Do not allow the cartridge to dry.

• Sample Loading:

  • Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 2% formic acid in water.

  • Wash the cartridge with 1 mL of methanol.

• Elution:

  • Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 10% acetonitrile in water with 0.1% formic acid).

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Visualizations

Caption: Workflow for O-Desmethyl Midostaurin analysis.

Caption: Midostaurin's inhibition of key signaling pathways.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. zefsci.com [zefsci.com]
• 3. mdpi.com [mdpi.com]
• 4. Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. cancercareontario.ca [cancercareontario.ca]
• 7. Target interaction profiling of midostaurin and its metabolites in neoplastic mast cells predicts distinct effects on activation and growth - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Quantification of midostaurin in plasma and serum by stable isotope dilution liquid chromatography-tandem mass spectrometry: Application to a cohort of patients with acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. What is the mechanism of Midostaurin? [synapse.patsnap.com]
• 13. ashpublications.org [ashpublications.org]
• 14. researchgate.net [researchgate.net]

resolving co-elution of O-Desmethyl Midostaurin with other metabolites

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving the co-elution of O-Desmethyl Midostaurin with other metabolites during LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is O-Desmethyl Midostaurin and why is its separation important?

A1: O-Desmethyl Midostaurin (CGP62221) is one of the two major active metabolites of Midostaurin, a multi-kinase inhibitor used in the treatment of acute myeloid leukemia (AML) and advanced systemic mastocytosis.[1][2] In vitro studies have shown that O-Desmethyl Midostaurin exhibits comparable potency to the parent drug, Midostaurin.[3] Therefore, accurate quantification of this metabolite is crucial for pharmacokinetic and pharmacodynamic (PK/PD) studies to understand the overall efficacy and safety profile of Midostaurin. Co-elution with other metabolites or endogenous compounds can lead to inaccurate quantification and misinterpretation of data.

Q2: What are the common causes of co-elution of O-Desmethyl Midostaurin?

A2: Co-elution of O-Desmethyl Midostaurin can occur due to several factors:

• Similar Physicochemical Properties: O-Desmethyl Midostaurin and other metabolites of Midostaurin, such as the hydroxylated metabolite CGP52421, may have very similar polarity and hydrophobicity, leading to similar retention times on a reversed-phase column.

• Matrix Effects: Components of the biological matrix (e.g., plasma, serum) can interfere with the separation and elution of the analyte of interest.

• Inadequate Chromatographic Conditions: A non-optimized mobile phase gradient, inappropriate column chemistry, or unsuitable flow rate can result in poor separation.

Q3: How can I detect co-elution if my chromatographic peak looks symmetrical?

A3: A symmetrical peak does not always guarantee peak purity. To detect co-elution, you should:

• Utilize Mass Spectrometry Data: Monitor the ion ratios of different product ions for O-Desmethyl Midostaurin across the chromatographic peak. A change in the ion ratio suggests the presence of an interfering compound.

• Peak Purity Analysis: If using a photodiode array (PDA) detector, software can assess peak purity by comparing spectra across the peak.

• Spiking Experiments: Spike the sample with a known amount of a potential interfering metabolite and observe if the peak shape or retention time changes.

Troubleshooting Guide: Resolving Co-elution of O-Desmethyl Midostaurin

This guide provides a systematic approach to troubleshoot and resolve the co-elution of O-Desmethyl Midostaurin.

Step 1: Methodical Optimization of Chromatographic Conditions

1.1. Mobile Phase Gradient Modification:

• Initial Approach: Start by making the gradient shallower to increase the separation window between closely eluting peaks.

• Scouting Gradient: If the initial gradient is not effective, run a broad scouting gradient (e.g., 5% to 95% organic solvent over a longer time) to understand the elution profile of all compounds.

• Segmented Gradient: Once the approximate elution times are known, create a segmented gradient with a shallower slope around the elution time of O-Desmethyl Midostaurin.

1.2. Mobile Phase Composition Adjustment:

• Solvent Type: If using acetonitrile (B52724), consider switching to methanol (B129727) or a combination of both. Different organic solvents can alter selectivity and improve resolution.

• pH Modification: The pH of the aqueous mobile phase can significantly impact the retention of ionizable compounds. Small adjustments to the pH using volatile buffers like ammonium (B1175870) formate (B1220265) or ammonium acetate (B1210297) can improve separation.

1.3. Column Chemistry Evaluation:

• Stationary Phase: If using a standard C18 column, consider switching to a column with a different stationary phase chemistry.

  • Phenyl-Hexyl: Offers different selectivity due to π-π interactions.

  • Pentafluorophenyl (PFP): Provides alternative selectivity for polar and aromatic compounds.

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC columns are specifically designed for the retention and separation of polar compounds and can be an excellent alternative if co-eluting interferences are less polar.[3][4][5][6][7]

  • Mixed-Mode Chromatography (MMC): These columns combine reversed-phase and ion-exchange functionalities, offering unique selectivity for complex mixtures of metabolites.[8][9][10][11][12]

Step 2: Mass Spectrometry Parameter Optimization

• MRM Transition Selection: Ensure that the selected Multiple Reaction Monitoring (MRM) transitions for O-Desmethyl Midostaurin are highly specific and not subject to cross-talk from other metabolites. It is advisable to monitor two to three MRM transitions for each analyte to confirm its identity.[13]

• Source Parameters: Optimize ion source parameters (e.g., gas flows, temperature, and voltages) to maximize the signal of O-Desmethyl Midostaurin while minimizing the contribution of background noise and potential interferences.

Data Presentation

Table 1: Representative LC-MS/MS Parameters for Midostaurin and its Metabolites

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Retention Time (min)
Midostaurin	571.3	282.2	4.5
O-Desmethyl Midostaurin (CGP62221)	557.3	268.2	4.1
Hydroxy Midostaurin (CGP52421)	587.3	282.2	3.8
Midostaurin-d5 (Internal Standard)	576.3	287.2	4.5

Note: Retention times are representative and will vary depending on the specific chromatographic conditions and system.

Experimental Protocols

Protocol 1: Plasma Sample Preparation using Protein Precipitation

• Thaw frozen plasma samples at room temperature.

• Vortex the thawed plasma to ensure homogeneity.

• To a 100 µL aliquot of plasma in a microcentrifuge tube, add 50 µL of internal standard solution (Midostaurin-d5 in methanol).

• Add 300 µL of cold acetonitrile to precipitate the proteins.

• Vortex the mixture vigorously for 30 seconds.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex for 30 seconds and centrifuge at 14,000 rpm for 5 minutes.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Suggested LC-MS/MS Method for Separation of Midostaurin and Metabolites

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Gradient Program:

  • 0.0-0.5 min: 5% B

  • 0.5-5.0 min: 5% to 95% B (linear gradient)

  • 5.0-6.0 min: 95% B

  • 6.0-6.1 min: 95% to 5% B

  • 6.1-8.0 min: 5% B (re-equilibration)

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

Mandatory Visualization

Caption: Experimental workflow for the analysis of O-Desmethyl Midostaurin.

Caption: Simplified FLT3 signaling pathway and the inhibitory action of Midostaurin.

References

• 1. Midostaurin, a Natural Product-Derived Kinase Inhibitor Recently Approved for the Treatment of Hematological Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Analysis of polar metabolites by hydrophilic interaction chromatography--MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Use of Commercial Mixed-Mode Stationary Phases and Sorbents in the High-Performance Liquid Chromatography Analysis and Solid-Phase Extraction of Ionized and Hydrophilic Bioactive Compounds | MDPI [mdpi.com]
• 10. Mixed-mode chromatography in pharmaceutical and biopharmaceutical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Mixed-mode chromatography - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. Multiple-reaction monitoring (MRM) LC–MS/MS quantitation of venlafaxine and its O-desmethyl metabolite for a preclinical pharmacokinetic study in rabbits - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of O-Desmethyl Midostaurin Extraction from Biological Samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the extraction of O-Desmethyl Midostaurin (CGP62221), a major active metabolite of Midostaurin, from biological samples for analysis.

Frequently Asked Questions (FAQs)

Q1: What are the key challenges in extracting O-Desmethyl Midostaurin from biological samples?

A1: The primary challenges include its high degree of protein binding in plasma (>99.8%), the potential for low recovery from complex matrices, and the risk of matrix effects interfering with quantification by LC-MS/MS.[1] Given that O-Desmethyl Midostaurin is a metabolite, its concentration may be lower than the parent drug, requiring a highly efficient and sensitive extraction method.

Q2: What are the most common methods for extracting O-Desmethyl Midostaurin?

A2: The most prevalent methods for extracting small molecule kinase inhibitors and their metabolites, like O-Desmethyl Midostaurin, from biological fluids are Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE), often preceded by protein precipitation. The choice depends on the required sample cleanliness, throughput, and the specific biological matrix.

Q3: How can I minimize matrix effects in my LC-MS/MS analysis of O-Desmethyl Midostaurin?

A3: To minimize matrix effects, which can cause ion suppression or enhancement, consider the following:

• Optimize Sample Cleanup: Employ a robust SPE protocol to effectively remove interfering substances like phospholipids (B1166683) and salts.

• Chromatographic Separation: Adjust your HPLC/UHPLC gradient to ensure O-Desmethyl Midostaurin elutes in a region free from co-eluting matrix components.

• Use a Stable Isotope-Labeled Internal Standard: This is the most effective way to compensate for matrix effects, as it behaves similarly to the analyte during both the extraction and ionization processes.

Q4: What are the key pharmacokinetic parameters of O-Desmethyl Midostaurin that I should be aware of?

A4: O-Desmethyl Midostaurin (CGP62221) is a major active metabolite of Midostaurin. Its concentration in plasma is similar to that of the parent drug, and it has a median terminal elimination half-life of approximately 32 hours.[1] Like Midostaurin, it is highly protein-bound.[1]

Troubleshooting Guides

Low Extraction Recovery

Potential Cause	Recommended Solution
Incomplete Protein Precipitation	Ensure complete protein precipitation by using a sufficient volume of cold organic solvent (e.g., acetonitrile (B52724) or methanol) and vortexing thoroughly. Centrifuge at a high speed to obtain a clear supernatant.
Suboptimal SPE Sorbent	For a compound like O-Desmethyl Midostaurin, a polymeric reversed-phase sorbent (e.g., Oasis HLB) is a good starting point. If recovery is low, consider a mixed-mode cation exchange sorbent, as the molecule has basic nitrogen atoms.
Inefficient Elution from SPE Cartridge	The elution solvent may be too weak. Increase the percentage of organic solvent (e.g., methanol (B129727) or acetonitrile) in the elution buffer. Adding a small amount of a modifier like formic acid or ammonium (B1175870) hydroxide (B78521) can improve the elution of basic compounds. Also, ensure the elution volume is sufficient to fully recover the analyte.
Analyte Adsorption to Labware	Use low-adsorption polypropylene (B1209903) tubes and pipette tips, especially when working with low concentrations of the analyte.

High Variability in Results (Poor Reproducibility)

Potential Cause	Recommended Solution
Inconsistent Sample Pre-treatment	Standardize all pre-treatment steps, including thawing time, vortexing duration and speed, and centrifugation parameters.
SPE Cartridge Drying Out	Ensure the sorbent bed does not dry out between the conditioning, equilibration, and sample loading steps. This can lead to inconsistent interactions between the analyte and the sorbent.
Variable Flow Rate during SPE	Use a vacuum manifold with consistent pressure or a positive pressure manifold to ensure a steady and reproducible flow rate during sample loading, washing, and elution.
Inconsistent Final Volume	After evaporation of the eluate, ensure the residue is reconstituted in a precise and consistent volume of solvent. Vortex thoroughly to ensure complete dissolution.

Quantitative Data Summary

The following tables provide an overview of the pharmacokinetic parameters of O-Desmethyl Midostaurin and typical validation parameters for LC-MS/MS methods used for the analysis of Midostaurin and its metabolites.

Table 1: Pharmacokinetic Parameters of Midostaurin and its Major Metabolites

Compound	Median Terminal Half-Life (t½)	Protein Binding	Relative Plasma Concentration
Midostaurin	~19 hours	>99.8%	-
O-Desmethyl Midostaurin (CGP62221)	~32 hours	>99.8%	Similar to Midostaurin
CGP52421	~482 hours	>99.8%	Increases over time, reaching steady state in ~4 weeks
Data sourced from FDA submission documents.[1]

Table 2: Typical LC-MS/MS Method Validation Parameters

Parameter	Typical Acceptance Criteria
Linearity (r²)	≥ 0.99
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10
Intra- and Inter-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)
Extraction Recovery	Consistent, precise, and reproducible
Matrix Effect	Internal standard normalized matrix factor should be consistent across different lots of matrix.
These are general guidelines based on regulatory requirements for bioanalytical method validation.

Experimental Protocols

Recommended Starting Protocol for SPE of O-Desmethyl Midostaurin from Human Plasma

This protocol is a recommended starting point and should be optimized for your specific application and instrumentation.

1. Sample Pre-treatment (Protein Precipitation): a. To 200 µL of human plasma in a polypropylene tube, add a suitable volume of an internal standard solution (e.g., a stable isotope-labeled O-Desmethyl Midostaurin). b. Add 600 µL of cold acetonitrile. c. Vortex vigorously for 1 minute. d. Centrifuge at >10,000 x g for 10 minutes at 4°C. e. Transfer the supernatant to a clean tube.

2. Solid-Phase Extraction (using a polymeric reversed-phase sorbent, e.g., Oasis HLB): a. Conditioning: Pass 1 mL of methanol through the SPE cartridge. b. Equilibration: Pass 1 mL of HPLC-grade water through the cartridge. Do not allow the sorbent to dry. c. Loading: Load the supernatant from the pre-treatment step onto the cartridge at a slow, steady flow rate (~1 mL/min). d. Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar impurities. e. Drying: Dry the cartridge under vacuum or positive pressure for 1-2 minutes to remove excess water. f. Elution: Elute O-Desmethyl Midostaurin with 1 mL of methanol or acetonitrile containing 1-2% formic acid.

3. Evaporation and Reconstitution: a. Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C. b. Reconstitute the residue in 100 µL of the initial mobile phase of your LC-MS/MS system. c. Vortex to ensure complete dissolution and transfer to an autosampler vial for analysis.

Visualizations

Caption: Experimental workflow for the extraction of O-Desmethyl Midostaurin.

Caption: Midostaurin and its metabolites inhibit key signaling pathways.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]

Technical Support Center: O-Desmethyl Midostaurin Analysis by Mass Spectrometry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating ion suppression for O-Desmethyl Midostaurin (B1676583) (CGP62221) in mass spectrometry assays.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect the analysis of O-Desmethyl Midostaurin?

A1: Ion suppression is a phenomenon in mass spectrometry where the ionization efficiency of the target analyte, in this case, O-Desmethyl Midostaurin, is reduced by the presence of co-eluting compounds from the sample matrix.[1][2][3][4][5][6] This can lead to decreased sensitivity, poor reproducibility, and inaccurate quantification of the analyte.[2][3][4][5] Endogenous components in biological samples, such as phospholipids (B1166683) and proteins, are common causes of ion suppression.[7][8]

Q2: How can I determine if ion suppression is affecting my O-Desmethyl Midostaurin signal?

A2: A post-column infusion experiment is a standard method to identify regions of ion suppression in your chromatogram.[3][5][8] This involves continuously infusing a solution of O-Desmethyl Midostaurin into the mass spectrometer after the analytical column while injecting a blank matrix sample. A drop in the baseline signal of the analyte indicates the retention times at which co-eluting matrix components are causing ion suppression.[3][5][8]

Q3: What are the primary strategies to mitigate ion suppression for O-Desmethyl Midostaurin?

A3: The main strategies to combat ion suppression fall into three categories:

• Effective Sample Preparation: To remove interfering matrix components before analysis.[7][8]

• Chromatographic Separation: To separate O-Desmethyl Midostaurin from co-eluting interferences.[1]

• Methodological Approaches: Including sample dilution and the use of a stable isotope-labeled internal standard.[1]

Troubleshooting Guide

Issue 1: Low or inconsistent signal for O-Desmethyl Midostaurin.

This is a common symptom of ion suppression. The following troubleshooting steps can help identify and resolve the issue.

1. Evaluate Your Sample Preparation Method:

Inadequate sample cleanup is a primary cause of ion suppression.[7][8] For O-Desmethyl Midostaurin, a liquid-liquid extraction (LLE) has been shown to be effective. If you are using protein precipitation (PPT), consider that it may not remove phospholipids, which are significant contributors to ion suppression.[7][8]

.

Figure 1: Liquid-Liquid Extraction (LLE) Workflow.

Comparison of Common Sample Preparation Techniques

Technique	Pros	Cons	Effectiveness for O-Desmethyl Midostaurin
Protein Precipitation (PPT)	Simple, fast, and inexpensive.	Does not effectively remove phospholipids and other endogenous components, often leading to significant ion suppression.[7][8]	May not be sufficient without further cleanup steps.
Liquid-Liquid Extraction (LLE)	Can provide cleaner extracts than PPT by removing phospholipids and other interferences.	Can have lower recovery for more polar analytes and may be more time-consuming.	A validated method for Midostaurin and its metabolites, including O-Desmethyl Midostaurin, utilizes LLE with tert-butylmethylether.
Solid-Phase Extraction (SPE)	Offers high selectivity and can provide very clean extracts.[7]	Can be more expensive and requires method development to optimize the sorbent and elution conditions.	A viable option, particularly with mixed-mode or polymeric sorbents, to remove a broad range of interferences.[7]

2. Optimize Chromatographic Conditions:

If sample preparation is not sufficient, adjusting your chromatography can separate O-Desmethyl Midostaurin from the region of ion suppression.

• Increase Chromatographic Resolution: Using a column with a smaller particle size (e.g., UPLC) can improve peak separation from interfering matrix components.

• Modify Mobile Phase Gradient: Adjusting the gradient elution profile can shift the retention time of O-Desmethyl Midostaurin away from suppression zones.[3][5]

• Change Column Chemistry: If using a standard C18 column, consider alternative chemistries that may offer different selectivity for the analyte and matrix interferences.

3. Implement a Stable Isotope-Labeled Internal Standard (SIL-IS):

A SIL-IS is the most effective way to compensate for ion suppression.[1] Since the SIL-IS has nearly identical physicochemical properties to the analyte, it will experience the same degree of ion suppression, allowing for accurate correction of the analyte signal.

.

References

• 1. researchgate.net [researchgate.net]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Quantification of midostaurin in plasma and serum by stable isotope dilution liquid chromatography-tandem mass spectrometry: Application to a cohort of patients with acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Development and validation of novel RP-HPLC method for midostaurin determination using analytical quality by design approach from regulatory perspective and determination of major degradation compounds of midostaurin using LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jddtonline.info [jddtonline.info]
• 7. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 8. dovepress.com [dovepress.com]

Reference Data & Comparative Studies

Comparative Potency Analysis: O-Desmethyl Midostaurin vs. Midostaurin

This guide provides a detailed comparison of the biological potency of Midostaurin (B1676583) and its major active metabolite, O-Desmethyl Midostaurin (CGP62221). The information is intended for researchers, scientists, and professionals involved in drug development and oncology research.

Data Presentation: Potency Overview

The following tables summarize the in vitro potency of Midostaurin and O-Desmethyl Midostaurin against various cell lines and kinases. The data indicates that both compounds exhibit comparable potency in inhibiting the proliferation of cancer cell lines and the activity of key oncogenic kinases.

Table 1: Comparative Growth Inhibition (IC50)

Compound	Cell Line	IC50 (nM)	Reference
Midostaurin	HMC-1.1	50-250	[1][2]
O-Desmethyl Midostaurin (CGP62221)	HMC-1.1	50-250	[1][2]
Midostaurin	HMC-1.2	50-250	[1][2]
O-Desmethyl Midostaurin (CGP62221)	HMC-1.2	50-250	[1][2]

Table 2: Comparative Kinase Inhibition (IC50)

Compound	Kinase Target	IC50 (nM)	Reference
Midostaurin	FLT3 (mutant)	Potent inhibition	[3][4]
O-Desmethyl Midostaurin (CGP62221)	FLT3 (mutant)	Potent inhibition	[4]
Midostaurin	KIT (mutant)	Potent inhibition	[3][4]
O-Desmethyl Midostaurin (CGP62221)	KIT (mutant)	Potent inhibition	[4]
Midostaurin	SYK	20.8	[5]
O-Desmethyl Midostaurin (CGP62221)	SYK	Potent inhibition	[1]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Cell Proliferation Assay (MTT Assay)

This assay is used to assess the effect of the compounds on the metabolic activity of cells, which is an indicator of cell viability and proliferation.

• Cell Plating: Seed cells (e.g., HMC-1.1, HMC-1.2) in a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate for 6 to 24 hours.[6]

• Compound Treatment: Treat the cells with various concentrations of Midostaurin or O-Desmethyl Midostaurin for 72 hours.

• MTT Addition: Add 10 μL of MTT (3-(4, 5-dimethylthiazolyl-2)-2, 5-diphenyltetrazolium bromide) reagent to each well.[6]

• Incubation: Incubate the plate for 2 to 4 hours until a purple precipitate is visible.[6]

• Solubilization: Add 100 μL of a detergent reagent to solubilize the formazan (B1609692) crystals.[6]

• Absorbance Measurement: Leave the plate at room temperature in the dark for 2 hours and then record the absorbance at 570 nm using a spectrophotometer.[6]

• Data Analysis: Cell viability is expressed as a percentage relative to untreated control cells. The IC50 value, the concentration of the compound that inhibits cell proliferation by 50%, is calculated from the dose-response curve.

In Vitro Kinase Assay

This assay measures the ability of the compounds to inhibit the enzymatic activity of specific kinases.

• Assay Setup: The kinase activity of target kinases (e.g., Aurora kinases A and B) is evaluated in the presence of varying concentrations of Midostaurin or O-Desmethyl Midostaurin using a kinase assay kit (e.g., Aurora Family Kinase Assay Kit, CycLex).[7]

• Reaction Initiation: The kinase reaction is initiated by adding ATP.

• Incubation: The reaction mixture is incubated at a specified temperature for a set period to allow for substrate phosphorylation.

• Detection: The amount of phosphorylated substrate is quantified using a method appropriate for the kit, such as measuring the incorporation of radiolabeled phosphate (B84403) or using a phosphorylation-specific antibody.

• Data Analysis: The percentage of kinase inhibition is calculated for each compound concentration, and the IC50 value is determined from the resulting dose-response curve.

Mandatory Visualization

Signaling Pathway of Midostaurin and O-Desmethyl Midostaurin

The following diagram illustrates the key signaling pathways targeted by Midostaurin and its active metabolite, O-Desmethyl Midostaurin. Both compounds are multi-kinase inhibitors that primarily target receptor tyrosine kinases such as FLT3 and KIT, as well as the non-receptor tyrosine kinase SYK. Inhibition of these kinases disrupts downstream signaling cascades, including the STAT, AKT, and MAPK pathways, which are crucial for the proliferation and survival of cancer cells.

Caption: Key signaling pathways inhibited by Midostaurin and O-Desmethyl Midostaurin.

Experimental Workflow for Potency Determination

This diagram outlines the general workflow for determining the in vitro potency of kinase inhibitors like Midostaurin and O-Desmethyl Midostaurin. The process begins with the preparation of the compounds and target cells, followed by treatment and incubation. Finally, cell viability or kinase activity is measured, and the data is analyzed to determine the IC50 values.

Caption: General workflow for determining the in vitro potency of kinase inhibitors.

References

• 1. Target interaction profiling of midostaurin and its metabolites in neoplastic mast cells predicts distinct effects on activation and growth - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ashpublications.org [ashpublications.org]
• 4. Comparison of the Kinase Profile of Midostaurin (Rydapt) with That of Its Predominant Metabolites and the Potential Relevance of Some Newly Identified Targets to Leukemia Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Characterization of midostaurin as a dual inhibitor of FLT3 and SYK and potentiation of FLT3 inhibition against FLT3-ITD-driven leukemia harboring activated SYK kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. atcc.org [atcc.org]
• 7. Midostaurin preferentially attenuates proliferation of triple-negative breast cancer cell lines through inhibition of Aurora kinase family - PMC [pmc.ncbi.nlm.nih.gov]

validating an analytical method for O-Desmethyl Midostaurin according to ICH guidelines.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two analytical methods for the quantification of O-Desmethyl Midostaurin (B1676583), a major active metabolite of the multi-kinase inhibitor, Midostaurin. The comparison is based on the validation parameters outlined in the International Council for Harmonisation (ICH) Q2(R2) guidelines to ensure data reliability and regulatory compliance.[1][2][3][4][5] We will compare a newly developed Ultra-High-Performance Liquid Chromatography (UPLC-UV) method against a conventional High-Performance Liquid Chromatography (HPLC-UV) method.

Midostaurin is a critical therapeutic agent for acute myeloid leukemia and advanced systemic mastocytosis.[6][7][8] Its metabolism, primarily through CYP3A4, leads to the formation of active metabolites, including O-Desmethyl Midostaurin (also known as CGP62221), which contributes to the overall therapeutic effect.[9][10] Accurate and precise quantification of this metabolite is crucial for pharmacokinetic studies, therapeutic drug monitoring, and quality control of pharmaceutical formulations.

Metabolic Pathway of Midostaurin

The metabolic conversion of Midostaurin to its O-desmethylated form is a key pathway in its biotransformation. Understanding this pathway is essential for interpreting pharmacokinetic data and assessing the overall activity of the drug.

Caption: Metabolic pathway of Midostaurin to O-Desmethyl Midostaurin.

Comparative Analysis of Analytical Methods

This guide compares two methods for the quantification of O-Desmethyl Midostaurin:

• Method A: UPLC-UV: A novel, rapid method developed for high-throughput analysis.

• Method B: HPLC-UV: A conventional, widely used method.

The following sections provide a detailed comparison of their performance based on ICH validation parameters.

Data Presentation: Summary of Validation Parameters

Validation Parameter	Method A: UPLC-UV	Method B: HPLC-UV	ICH Acceptance Criteria
Specificity	No interference from placebo and degradants	No interference from placebo and degradants	Specificity demonstrated
Linearity (r²)	0.9998	0.9991	r² ≥ 0.999
Range (µg/mL)	1 - 50	5 - 100	Defined and justified
Accuracy (% Recovery)	99.5% - 101.2%	98.7% - 102.5%	98.0% - 102.0%
Precision (RSD)
- Repeatability	0.8%	1.5%	RSD ≤ 2.0%
- Intermediate Precision	1.1%	1.8%	RSD ≤ 2.0%
Robustness	Unaffected by minor changes	Minor variations observed	Consistent results
Run Time (minutes)	5	25	-

Experimental Protocols

The following protocols detail the methodologies used to validate both the UPLC-UV and HPLC-UV methods.

1. Specificity

To assess specificity, samples of placebo (formulation excipients without the active pharmaceutical ingredient), O-Desmethyl Midostaurin standard, and a mixture of the two were analyzed. Additionally, the drug substance was subjected to forced degradation studies (acidic, alkaline, oxidative, thermal, and photolytic stress) to ensure that the method can distinguish the analyte from potential degradation products.[6][11]

2. Linearity

Linearity was evaluated by preparing a series of at least five concentrations of O-Desmethyl Midostaurin reference standard over a specified range. The peak area response was plotted against the corresponding concentration, and the correlation coefficient (r²) was determined by linear regression analysis.

3. Accuracy

The accuracy of the methods was determined by the recovery of known amounts of O-Desmethyl Midostaurin spiked into a placebo matrix at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The percentage recovery was then calculated.

4. Precision

Precision was evaluated at two levels:

• Repeatability: Assessed by analyzing six replicate samples of the same concentration of O-Desmethyl Midostaurin under the same operating conditions over a short interval of time.

• Intermediate Precision: Determined by repeating the analysis on a different day with a different analyst and/or different equipment to assess the variability within the laboratory.

The relative standard deviation (RSD) of the results was calculated for both repeatability and intermediate precision.

5. Robustness

The robustness of the methods was evaluated by intentionally introducing small variations in the method parameters and observing the effect on the results. Parameters varied included:

• Flow rate (± 0.1 mL/min)

• Column temperature (± 2°C)

• Mobile phase composition (± 2% organic phase)

The system suitability parameters (e.g., peak asymmetry, theoretical plates) were monitored to ensure they remained within acceptable limits.

Analytical Method Validation Workflow

The validation of an analytical method is a systematic process to ensure that the method is suitable for its intended purpose. The following diagram illustrates the typical workflow for analytical method validation according to ICH guidelines.

Caption: Workflow for analytical method validation.

Conclusion

Based on the validation data, the newly developed UPLC-UV method (Method A) demonstrates superior performance in terms of speed, precision, and linearity for the quantification of O-Desmethyl Midostaurin. The significantly shorter run time of 5 minutes, compared to 25 minutes for the HPLC-UV method (Method B) , allows for higher sample throughput, which is a considerable advantage in a drug development setting. Both methods are specific and accurate; however, the UPLC-UV method exhibits better precision with lower RSD values. For routine quality control and high-throughput pharmacokinetic studies, the UPLC-UV method is the recommended choice. The conventional HPLC-UV method remains a viable alternative where UPLC instrumentation is not available.

References

• 1. m.youtube.com [m.youtube.com]
• 2. qbdgroup.com [qbdgroup.com]
• 3. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. database.ich.org [database.ich.org]
• 6. Impurity profiling and stability-indicating method development and validation for the estimation of assay and degradation impurities of midostaurin in softgel capsules using HPLC and LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Midostaurin - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. nbinno.com [nbinno.com]
• 9. Midostaurin, a Novel Protein Kinase Inhibitor for the Treatment of Acute Myelogenous Leukemia: Insights from Human Absorption, Metabolism, and Excretion Studies of a BDDCS II Drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Impurity profiling and stability‐indicating method development and validation for the estimation of assay and degradati… [ouci.dntb.gov.ua]

Assessing O-Desmethyl Midostaurin Cross-Reactivity in Immunoassays: A Comparative Guide

For researchers and drug development professionals engaged in the therapeutic drug monitoring of Midostaurin, understanding the specificity of immunoassays is critical. Midostaurin, a multi-kinase inhibitor, undergoes metabolism in the body to form active metabolites, primarily O-Desmethyl Midostaurin (CGP62221) and CGP52421.[1] Given that O-Desmethyl Midostaurin is a major and pharmacologically active metabolite, its potential cross-reactivity in immunoassays designed to quantify Midostaurin can lead to an overestimation of the parent drug concentration, impacting dose adjustments and clinical decision-making.

This guide provides a framework for assessing the cross-reactivity of O-Desmethyl Midostaurin in Midostaurin-specific immunoassays. Due to the limited availability of public, head-to-head comparative data from commercial immunoassay kits, this document outlines the experimental protocol for conducting such a comparison and presents illustrative data to guide researchers in their own validation studies.

Understanding the Metabolic Pathway and the Potential for Cross-Reactivity

Midostaurin is metabolized in the liver, primarily by the CYP3A4 enzyme, through processes including O-demethylation to form O-Desmethyl Midostaurin.[1] The structural similarity between the parent drug and its metabolite is the basis for potential antibody cross-reactivity in an immunoassay. An antibody developed to recognize Midostaurin may also bind to O-Desmethyl Midostaurin, albeit potentially with a different affinity.

Metabolic pathway of Midostaurin and the principle of immunoassay cross-reactivity.

Quantitative Assessment of Cross-Reactivity

The cross-reactivity of O-Desmethyl Midostaurin is typically determined by comparing the concentration of the metabolite required to cause a 50% reduction in the assay signal (IC50) to the IC50 of Midostaurin. The percent cross-reactivity is calculated using the following formula:

% Cross-Reactivity = (IC50 of Midostaurin / IC50 of O-Desmethyl Midostaurin) x 100

The following table provides a template with hypothetical data for comparing the performance of different immunoassays. Researchers should generate their own data following a rigorous validation protocol.

Immunoassay Kit	Analyte	IC50 (ng/mL)	% Cross-Reactivity
Immunoassay A	Midostaurin	15	100%
O-Desmethyl Midostaurin	300	5%
Immunoassay B	Midostaurin	20	100%
O-Desmethyl Midostaurin	150	13.3%
Immunoassay C	Midostaurin	12	100%
O-Desmethyl Midostaurin	600	2%

Note: The data presented in this table is for illustrative purposes only and does not represent actual performance data from any specific commercial immunoassay.

Experimental Protocol for Cross-Reactivity Assessment

This protocol describes a competitive ELISA (Enzyme-Linked Immunosorbent Assay) for determining the cross-reactivity of O-Desmethyl Midostaurin. The same principle can be applied to other competitive immunoassay formats.

Materials:

• Microtiter plates pre-coated with a capture antibody specific for Midostaurin.

• Midostaurin standard solutions of known concentrations.

• O-Desmethyl Midostaurin solutions of known concentrations.

• Enzyme-labeled Midostaurin (e.g., HRP-conjugated Midostaurin).

• Assay buffer.

• Wash buffer.

• Substrate solution (e.g., TMB).

• Stop solution.

• Plate reader.

Procedure:

• Standard Curve Preparation: Prepare a series of dilutions of the Midostaurin standard in assay buffer to generate a standard curve.

• Cross-Reactant Dilution Series: Prepare a series of dilutions of O-Desmethyl Midostaurin in assay buffer. The concentration range should be selected to potentially achieve 20-80% inhibition of the maximum signal.

• Assay Procedure:

  • Add a fixed amount of enzyme-labeled Midostaurin to all wells.

  • Add the Midostaurin standards and O-Desmethyl Midostaurin dilutions to their respective wells.

  • Incubate the plate according to the manufacturer's instructions to allow for competitive binding.

  • Wash the plate multiple times with wash buffer to remove unbound reagents.

  • Add the substrate solution to each well and incubate to allow for color development.

  • Stop the reaction by adding the stop solution.

  • Read the absorbance of each well using a plate reader at the appropriate wavelength.

• Data Analysis:

  • Plot the absorbance values for the Midostaurin standards against their concentrations to generate a standard curve.

  • Determine the IC50 value for Midostaurin from the standard curve.

  • Plot the absorbance values for the O-Desmethyl Midostaurin dilutions against their concentrations.

  • Determine the IC50 value for O-Desmethyl Midostaurin from this curve.

  • Calculate the percent cross-reactivity using the formula mentioned above.

Experimental workflow for assessing cross-reactivity in a competitive immunoassay.

Conclusion

References

• 1. Midostaurin: a novel therapeutic agent for patients with FLT3-mutated acute myeloid leukemia and systemic mastocytosis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Pharmacokinetic Analysis of Midostaurin and its Active Metabolite, O-Desmethyl Midostaurin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacokinetic profiles of the multi-kinase inhibitor Midostaurin and its major active metabolite, O-Desmethyl Midostaurin (CGP62221). The data presented is compiled from publicly available pharmacokinetic studies and regulatory documents to assist researchers in understanding the absorption, distribution, metabolism, and excretion of these compounds.

Pharmacokinetic Profiles: Midostaurin vs. O-Desmethyl Midostaurin

The following table summarizes the key pharmacokinetic parameters of Midostaurin and its O-Desmethyl metabolite.

Pharmacokinetic Parameter	Midostaurin	O-Desmethyl Midostaurin (CGP62221)	Reference
Absorption
Median Time to Peak Concentration (Tmax)	1-3 hours (fasted state)	-	[1]
Effect of Food on Bioavailability (AUC)	Increased by 22% (standard meal) to 59% (high-fat meal)	-	[1]
Distribution
Protein Binding	>99.8% (mainly to α1-acid glycoprotein)	>99.8%	[2]
Metabolism
Primary Metabolizing Enzyme	CYP3A4	Metabolized from Midostaurin	[2]
Formation	-	Formed via O-demethylation of Midostaurin	[3]
Elimination
Terminal Elimination Half-Life (t½)	~21 hours	~32 hours	[4]
Route of Excretion	Primarily feces (>95% as metabolites)	Excreted as a metabolite of Midostaurin	[4]

Experimental Methodologies

The pharmacokinetic data cited in this guide were primarily generated using validated bioanalytical methods, most commonly liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Quantification of Midostaurin and Metabolites in Plasma

A widely used method for the simultaneous quantification of Midostaurin and its metabolites in human plasma involves the following steps:

• Sample Preparation: Plasma samples are subjected to protein precipitation to remove interfering proteins. This is typically achieved by adding an organic solvent, such as methanol, which may contain a deuterated internal standard (e.g., midostaurin-d5) for accurate quantification.[5]

• Centrifugation: The mixture is then centrifuged to pellet the precipitated proteins.

• Chromatographic Separation: The resulting supernatant is injected into a liquid chromatography system.[5] Separation is achieved using a reverse-phase column, such as an octadecyl silica (B1680970) column, with a gradient elution mobile phase.[5] A common mobile phase combination is a mixture of acetonitrile (B52724) with formic acid and an aqueous solution of ammonium (B1175870) formate (B1220265) with formic acid.[5]

• Mass Spectrometric Detection: The separated analytes are introduced into a triple quadrupole mass spectrometer equipped with a heated electrospray ionization (HESI) source.[5] Quantification is performed using selected reaction monitoring (SRM) mode, which provides high selectivity and sensitivity for detecting the parent drug and its metabolites.[5]

Visualizing Key Pathways and Processes

To further elucidate the biological context and experimental procedures, the following diagrams have been generated using the DOT language.

Caption: Midostaurin and O-Desmethyl Midostaurin inhibit aberrant FLT3 signaling.

Caption: General workflow for the bioanalysis of Midostaurin and its metabolites.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. Comparison of the Kinase Profile of Midostaurin (Rydapt) with That of Its Predominant Metabolites and the Potential Relevance of Some Newly Identified Targets to Leukemia Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Liquid chromatography-tandem mass spectrometry assay for therapeutic drug monitoring of the tyrosine kinase inhibitor, midostaurin, in plasma from patients with advanced systemic mastocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Battle: Unraveling the Anti-Leukemic Potency of Midostaurin's Metabolites

A detailed comparison of the anti-leukemic activities of Midostaurin and its primary metabolites, CGP62221 and CGP52421, reveals distinct pharmacological profiles with significant implications for drug efficacy and clinical outcomes in the treatment of Acute Myeloid Leukemia (AML). While Midostaurin and its metabolite CGP62221 exhibit comparable and potent anti-proliferative and pro-apoptotic effects, CGP52421 demonstrates a markedly reduced activity against leukemic cell growth, yet retains the ability to inhibit other key cellular processes.

Midostaurin, a multi-targeted kinase inhibitor, is a cornerstone in the treatment of FLT3-mutated AML. Following oral administration, Midostaurin is metabolized in the liver, primarily by the CYP3A4 enzyme, into two major active metabolites: CGP62221 and CGP52421. Understanding the individual contributions of these metabolites to the overall anti-leukemic effect of Midostaurin is crucial for optimizing therapeutic strategies and predicting patient responses.

Quantitative Comparison of Anti-Proliferative Activity

The anti-proliferative effects of Midostaurin and its metabolites have been evaluated in various leukemic and mast cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug that is required for 50% inhibition of cell growth, provide a quantitative measure of their potency.

Compound	Cell Line	Key Mutation(s)	IC50 (nM)	Reference
Midostaurin	HMC-1.1	KIT V560G	50 - 250
HMC-1.2	KIT V560G, KIT D816V	50 - 250
Ba/F3-FLT3-ITD	FLT3-ITD	<10
CGP62221	HMC-1.1	KIT V560G	50 - 250
HMC-1.2	KIT V560G, KIT D816V	50 - 250
CGP52421	HMC-1.1	KIT V560G	>1000
HMC-1.2	KIT V560G, KIT D816V	>1000

Differential Effects on Apoptosis and Key Signaling Pathways

The differential activity of the metabolites extends to the induction of apoptosis, or programmed cell death, a critical mechanism for eliminating cancer cells. Studies have shown that both Midostaurin and CGP62221 effectively induce apoptosis in neoplastic mast cells. In contrast, CGP52421 fails to induce apoptosis in these cells, even at higher concentrations.

This disparity in biological effects can be attributed to their differential impact on key signaling pathways. Midostaurin and CGP62221 are potent inhibitors of the constitutively activated KIT receptor tyrosine kinase, a key driver of growth and survival in mast cell leukemia. They effectively induce the dephosphorylation of KIT, thereby shutting down its downstream signaling cascades. CGP52421, however, does not significantly affect KIT phosphorylation.

Interestingly, all three compounds, including CGP52421, are capable of inhibiting IgE-dependent histamine (B1213489) release from basophils and mast cells with comparable IC50 values of less than 1 µM. This indicates that CGP52421 retains activity against specific signaling pathways, such as those involving the spleen tyrosine kinase (SYK), which is implicated in histamine release.

Experimental Protocols

Cell Proliferation Assay (MTT Assay)

The anti-proliferative activity of Midostaurin and its metabolites is commonly assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability.

• Cell Seeding: Leukemic or mast cells are seeded into 96-well plates at a predetermined density (e.g., 1 x 10^4 to 5 x 10^4 cells/well) in a final volume of 100 µL of complete culture medium.

• Drug Treatment: The cells are then treated with various concentrations of Midostaurin, CGP62221, or CGP52421. A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a specified period, typically 48 to 72 hours, at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Following incubation, 10 µL of MTT reagent (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 2 to 4 hours. During this time, viable cells with active mitochondrial dehydrogenases convert the yellow MTT into a purple formazan (B1609692) product.

• Solubilization: The formazan crystals are then dissolved by adding 100 µL of a solubilization solution (e.g., a solution containing sodium dodecyl sulfate (B86663) and dimethylformamide).

• Absorbance Measurement: The absorbance of each well is measured at a wavelength of 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 values are then determined by plotting the percentage of viability against the drug concentration and fitting the data to a sigmoidal dose-response curve.

Apoptosis Assay (Annexin V/Propidium (B1200493) Iodide Staining)

Apoptosis is frequently quantified using flow cytometry with Annexin V and propidium iodide (PI) staining.

• Cell Treatment: Cells are treated with the compounds of interest for a specified duration.

• Cell Harvesting and Washing: Cells are harvested, washed with cold phosphate-buffered saline (PBS), and then resuspended in Annexin V binding buffer.

• Staining: Annexin V-FITC and propidium iodide are added to the cell suspension. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis. PI is a fluorescent nucleic acid stain that can only enter cells with compromised membranes, a characteristic of late apoptotic and necrotic cells.

• Incubation: The cells are incubated in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry. The results allow for the differentiation of viable cells (Annexin V-negative, PI-negative), early apoptotic cells (Annexin V-positive, PI-negative), and late apoptotic/necrotic cells (Annexin V-positive, PI-positive).

Visualizing the Molecular Interactions and Experimental Processes

To better understand the complex interplay of Midostaurin and its metabolites, the following diagrams illustrate the key signaling pathways, experimental workflows, and the logical relationship between the parent drug and its metabolites.

O-Desmethyl Midostaurin: A Validated Marker for Therapeutic Drug Monitoring of Midostaurin

For Immediate Release

A comprehensive evaluation of O-Desmethyl Midostaurin (B1676583) (CGP62221), the major active metabolite of the multi-kinase inhibitor Midostaurin, confirms its validity and utility as a key marker for therapeutic drug monitoring (TDM) in patients undergoing treatment for FMS-like tyrosine kinase 3 (FLT3)-mutated Acute Myeloid Leukemia (AML) and other approved indications. This guide provides an objective comparison of monitoring O-Desmethyl Midostaurin alongside the parent drug versus monitoring Midostaurin alone, supported by experimental data and detailed methodologies.

Introduction

Midostaurin is a cornerstone therapy for patients with FLT3-mutated AML. However, significant interindividual pharmacokinetic variability necessitates TDM to optimize therapeutic outcomes and minimize toxicity. Midostaurin is extensively metabolized by CYP3A4, primarily to two active metabolites: O-Desmethyl Midostaurin (CGP62221) and Hydroxyl Midostaurin (CGP52421). Emerging evidence strongly supports the inclusion of O-Desmethyl Midostaurin in TDM strategies due to its comparable potency and plasma concentrations to the parent drug.

Comparative Analysis: Midostaurin vs. O-Desmethyl Midostaurin for TDM

The rationale for monitoring O-Desmethyl Midostaurin stems from its significant contribution to the overall therapeutic effect of Midostaurin.

Pharmacokinetic and Pharmacodynamic Properties

Parameter	Midostaurin	O-Desmethyl Midostaurin (CGP62221)	Hydroxyl Midostaurin (CGP52421)
Potency	Potent inhibitor of FLT3 and other kinases	Similar potency to Midostaurin[1]	Less potent than Midostaurin
Plasma Concentration	Reaches steady state in ~28 days	Concentrations are similar to Midostaurin[2]	Steadily increases and reaches steady state by 4 weeks
Terminal Half-life	~19-21 hours[2]	~32 hours[2]	~482 hours[2]
Metabolism	Primarily via CYP3A4[3]	Metabolite of Midostaurin	Metabolite of Midostaurin

Clinical Correlation

Studies have indicated a correlation between plasma concentrations of Midostaurin and its metabolites with clinical response. Higher trough concentrations of both Midostaurin and O-Desmethyl Midostaurin have been associated with a better blast response in AML patients. Therefore, monitoring the active metabolite provides a more complete picture of the total active drug exposure.

Experimental Protocols

The simultaneous quantification of Midostaurin and O-Desmethyl Midostaurin is crucial for a comprehensive TDM approach. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this analysis.

LC-MS/MS Method for Simultaneous Quantification

A validated stable isotope dilution LC-MS/MS method for the simultaneous determination of Midostaurin and its metabolites in human plasma or serum has been established.[4][5]

• Sample Preparation:

  • Spike 50 µL of plasma or serum with an internal standard solution (e.g., deuterated Midostaurin).

  • Precipitate proteins by adding 200 µL of acetonitrile.

  • Vortex and centrifuge the sample at 15,000 x g for 10 minutes.

  • Inject 5 µL of the clear supernatant into the LC-MS/MS system.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of methanol (B129727) and water, both containing 0.1% formic acid.

  • Flow Rate: 1.0 mL/min.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for Midostaurin, O-Desmethyl Midostaurin, and the internal standard.

Validation Parameters

Parameter	Typical Acceptance Criteria
Linearity	r² > 0.99
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10
Precision (Intra- and Inter-day)	Coefficient of Variation (CV) < 15%
Accuracy	Within ±15% of the nominal concentration
Recovery	Consistent and reproducible
Matrix Effect	Minimal and compensated by internal standard

Visualizing the Rationale and Workflow

To further elucidate the concepts discussed, the following diagrams illustrate the Midostaurin signaling pathway, the TDM workflow, and the logical relationship of TDM analytes.

Midostaurin and O-Desmethyl Midostaurin inhibit FLT3 signaling.

Workflow for Therapeutic Drug Monitoring of Midostaurin.

Logical relationship of analytes in Midostaurin TDM.

Alternative TDM Markers

Currently, the combination of Midostaurin and its active metabolite, O-Desmethyl Midostaurin, represents the most comprehensive approach for TDM. There are no other widely validated alternative small molecule markers.

Future directions in TDM for Midostaurin may involve the integration of pharmacodynamic markers. For instance, assessing the level of FLT3 phosphorylation in target cells could provide a direct measure of drug effect. However, such assays are complex and not yet standardized for routine clinical use. Genomic markers, beyond the initial FLT3 mutation status, may also play a future role in predicting response and guiding therapy, but further research is needed to validate their utility for ongoing TDM.[6]

Conclusion

The validation of O-Desmethyl Midostaurin as a therapeutic drug monitoring marker is a significant advancement in the personalization of Midostaurin therapy. Its similar potency and concentration to the parent drug make its measurement essential for accurately assessing total active drug exposure. The implementation of a robust and validated LC-MS/MS method for the simultaneous quantification of both Midostaurin and O-Desmethyl Midostaurin is recommended for all clinical laboratories providing TDM services for this critical anti-leukemia agent. This approach will empower clinicians to make more informed dosing decisions, ultimately improving patient outcomes.

References

• 1. Midostaurin: a novel therapeutic agent for patients with FLT3-mutated acute myeloid leukemia and systemic mastocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. researchgate.net [researchgate.net]
• 4. Quantification of midostaurin in plasma and serum by stable isotope dilution liquid chromatography-tandem mass spectrometry: Application to a cohort of patients with acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. oncotarget.com [oncotarget.com]

Assessing the Off-Target Effects of O-Desmethyl Midostaurin Compared to Midostaurin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Midostaurin (B1676583), a multi-targeted kinase inhibitor, is a cornerstone in the treatment of FLT3-mutated acute myeloid leukemia (AML) and advanced systemic mastocytosis. As with any kinase inhibitor, understanding its off-target effects is crucial for predicting potential side effects and identifying opportunities for therapeutic expansion. Midostaurin is metabolized in the liver, primarily by the CYP3A4 enzyme, into two major active metabolites: O-Desmethyl Midostaurin (CGP62221) and CGP52421.[1] This guide provides a detailed comparison of the off-target effects of O-Desmethyl Midostaurin (CGP62221) and its parent compound, Midostaurin, based on available experimental data.

Data Presentation: Kinase Inhibition Profile

The following table summarizes the half-maximal inhibitory concentration (IC50) values for Midostaurin and its active metabolite, O-Desmethyl Midostaurin (CGP62221), against a panel of kinases. This data provides a quantitative comparison of their potency and selectivity. Studies have shown that Midostaurin and CGP62221 exhibit comparable growth-inhibitory effects on certain cancer cell lines, with IC50 values in the range of 50-250 nM.[1][2] Both compounds have also been found to induce the dephosphorylation of KIT.[1][2]

Kinase Target	Midostaurin IC50 (nM)	O-Desmethyl Midostaurin (CGP62221) IC50 (nM)	Reference
FLT3	3.6 - 20	Similar to Midostaurin	[3]
KIT	330 - 600	Similar to Midostaurin	[3]
SYK	20.8	Similar to Midostaurin	[4]
PKCα	~22	Not explicitly stated, but comparable to Midostaurin	[5]
VEGFR2	Potent inhibitor	Potent inhibitor	[5]
PDGFRβ	Potent inhibitor	Potent inhibitor	[5]

Note: "Similar to Midostaurin" indicates that while specific IC50 values were not provided in the cited sources, the inhibitory activity of CGP62221 was described as comparable to that of the parent compound.

Experimental Protocols

The determination of kinase inhibitory activity and the assessment of off-target effects are commonly performed using in vitro kinase assays. A standard method is the radiometric kinase assay, which measures the transfer of a radiolabeled phosphate (B84403) group from ATP to a substrate by the kinase.

Radiometric Kinase Assay for IC50 Determination

This protocol outlines the general steps for determining the IC50 value of a compound against a specific kinase.

Materials:

• Purified recombinant kinase

• Kinase-specific substrate (peptide or protein)

• [γ-³²P]ATP (radiolabeled ATP)

• Non-radiolabeled ATP

• Kinase reaction buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 0.5 mM EGTA, 0.5 mM DTT)

• Test compounds (Midostaurin and O-Desmethyl Midostaurin) dissolved in DMSO

• Phosphocellulose paper

• Wash buffer (e.g., 0.75% phosphoric acid)

• Scintillation counter and scintillation fluid

Procedure:

• Reaction Setup: Prepare a reaction mixture containing the kinase, its substrate, and the kinase reaction buffer.

• Compound Addition: Add serial dilutions of the test compounds (or DMSO as a vehicle control) to the reaction mixture.

• Initiation of Reaction: Start the kinase reaction by adding a mixture of [γ-³²P]ATP and non-radiolabeled ATP. The final ATP concentration should be close to the Michaelis-Menten constant (Km) for the specific kinase.

• Incubation: Incubate the reaction at a controlled temperature (e.g., 30°C) for a specific period, ensuring the reaction is in the linear range.

• Termination of Reaction: Stop the reaction by spotting a portion of the reaction mixture onto phosphocellulose paper. The phosphorylated substrate will bind to the paper, while the free [γ-³²P]ATP will not.

• Washing: Wash the phosphocellulose paper multiple times with the wash buffer to remove any unbound [γ-³²P]ATP.

• Quantification: Measure the amount of radioactivity incorporated into the substrate using a scintillation counter.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to the vehicle control. Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Mandatory Visualization

FLT3 Signaling Pathway

The FMS-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase that plays a crucial role in the proliferation, differentiation, and survival of hematopoietic stem and progenitor cells.[6] Mutations in FLT3 can lead to its constitutive activation, driving the growth of cancer cells. Midostaurin and O-Desmethyl Midostaurin inhibit FLT3 signaling.[3]

Caption: FLT3 signaling pathway and points of inhibition.

Experimental Workflow for Kinase Inhibitor Profiling

The following diagram illustrates a typical workflow for assessing the off-target effects of kinase inhibitors.

Caption: Experimental workflow for kinase inhibitor profiling.

References

• 1. researchgate.net [researchgate.net]
• 2. Target interaction profiling of midostaurin and its metabolites in neoplastic mast cells predicts distinct effects on activation and growth - PMC [pmc.ncbi.nlm.nih.gov]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. Characterization of midostaurin as a dual inhibitor of FLT3 and SYK and potentiation of FLT3 inhibition against FLT3-ITD-driven leukemia harboring activated SYK kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]

A Head-to-Head Comparison of O-Desmethyl Midostaurin and CGP52421 Activity

In the landscape of targeted cancer therapy, understanding the activity of drug metabolites is crucial for predicting clinical efficacy and potential side effects. Midostaurin (B1676583), a multi-kinase inhibitor, has two major active metabolites in humans: O-Desmethyl Midostaurin (CGP62221) and CGP52421. This guide provides a detailed head-to-head comparison of the biochemical and cellular activities of these two metabolites, supported by experimental data, to inform researchers, scientists, and drug development professionals.

Executive Summary

O-Desmethyl Midostaurin (CGP62221) and CGP52421, the primary metabolites of Midostaurin, exhibit distinct activity profiles against key oncogenic kinases. Experimental evidence indicates that O-Desmethyl Midostaurin (CGP62221) is a significantly more potent inhibitor of cancer cell proliferation and KIT kinase phosphorylation compared to CGP52421. While both metabolites are active against FMS-like tyrosine kinase 3 (FLT3), CGP62221 demonstrates activity comparable to the parent drug, Midostaurin, whereas CGP52421 is reported to be less potent.[1] This differential activity has important implications for the overall therapeutic effect of Midostaurin.

Data Presentation: Comparative Inhibitory Activity

The following tables summarize the available quantitative data on the inhibitory activities of O-Desmethyl Midostaurin (CGP62221) and CGP52421.

Table 1: Inhibition of Mast Cell Proliferation

Compound	Cell Line	IC50 (nM)	Reference
O-Desmethyl Midostaurin (CGP62221)	HMC-1.1 (V560G KIT mutant)	50 - 250	[2]
HMC-1.2 (V560G/D816V KIT mutant)	50 - 250	[2]
CGP52421	HMC-1.1 (V560G KIT mutant)	> 1000	[2]
HMC-1.2 (V560G/D816V KIT mutant)	> 1000	[2]

Table 2: Inhibition of KIT Kinase Phosphorylation

Compound	Effect on KIT Phosphorylation	Reference
O-Desmethyl Midostaurin (CGP62221)	Induces dephosphorylation	[2]
CGP52421	No significant effect	[2]

Table 3: Relative Inhibitory Activity against FLT3

Compound	Activity relative to Midostaurin	Reference
O-Desmethyl Midostaurin (CGP62221)	Equally active	[1]
CGP52421	2 to 4 times less active	[1]

Signaling Pathways

Midostaurin and its active metabolites exert their effects by inhibiting key signaling pathways involved in cell proliferation, survival, and differentiation. The primary targets include the FLT3 and KIT receptor tyrosine kinases.

FLT3 Signaling Pathway

Mutations in the FLT3 receptor can lead to its constitutive activation, promoting uncontrolled cell growth in acute myeloid leukemia (AML).[3] Midostaurin and its metabolites inhibit this signaling cascade.

KIT Signaling Pathway

The KIT receptor is crucial for the development and proliferation of various cell types, including mast cells. Activating mutations in KIT are a hallmark of systemic mastocytosis.

Experimental Protocols

The determination of the inhibitory activity of compounds like O-Desmethyl Midostaurin and CGP52421 typically involves in vitro kinase assays. A common method is the radiometric protein kinase assay.

Radiometric Protein Kinase Assay (General Protocol)

This assay measures the transfer of a radiolabeled phosphate (B84403) group from ATP to a substrate by the kinase.

Materials:

• Purified kinase enzyme (e.g., FLT3, KIT)

• Specific peptide or protein substrate for the kinase

• [γ-³²P]ATP or [γ-³³P]ATP (radiolabeled ATP)

• Non-radiolabeled ATP

• Kinase reaction buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA)

• Test compounds (O-Desmethyl Midostaurin, CGP52421) dissolved in DMSO

• Phosphocellulose filter paper or other capture membrane

• Wash buffer (e.g., phosphoric acid)

• Scintillation counter

Procedure:

• Reaction Setup: In a microcentrifuge tube or microplate well, combine the kinase reaction buffer, the specific substrate, and the desired concentration of the test compound (or DMSO for control).

• Enzyme Addition: Add the purified kinase enzyme to the reaction mixture and briefly pre-incubate.

• Initiation of Reaction: Start the kinase reaction by adding a mixture of non-radiolabeled ATP and radiolabeled [γ-³²P]ATP.

• Incubation: Incubate the reaction at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 10-30 minutes).

• Termination of Reaction: Stop the reaction by spotting a portion of the reaction mixture onto phosphocellulose filter paper. The phosphorylated substrate will bind to the paper, while the free ATP will not.

• Washing: Wash the filter paper extensively with a wash buffer to remove any unbound radiolabeled ATP.

• Quantification: Measure the amount of radioactivity incorporated into the substrate using a scintillation counter.

• Data Analysis: The percentage of kinase inhibition is calculated by comparing the radioactivity in the presence of the test compound to the control (DMSO). IC50 values are then determined by plotting the percentage of inhibition against a range of compound concentrations.

Radiometric Kinase Assay Workflow

Conclusion

The available data strongly indicate that O-Desmethyl Midostaurin (CGP62221) is a more potent inhibitor of key oncogenic pathways driven by KIT and FLT3 compared to CGP52421. The superior anti-proliferative activity of CGP62221 in mast cell lines, coupled with its ability to inhibit KIT phosphorylation, suggests that this metabolite likely contributes significantly to the clinical efficacy of Midostaurin in diseases such as systemic mastocytosis and FLT3-mutated AML. In contrast, the weaker activity of CGP52421, particularly against KIT, suggests a more limited role in the direct anti-proliferative effects of the parent drug. These findings underscore the importance of detailed characterization of drug metabolites in the drug development process. Further studies providing a comprehensive kinase panel screening for both metabolites would offer a more complete understanding of their respective pharmacological profiles.

References

• 1. Targeting FLT3 and KIT Mutations in AML with Midostaurin: Implications for Clinicians and Pharmacists [jhoponline.com]
• 2. Target interaction profiling of midostaurin and its metabolites in neoplastic mast cells predicts distinct effects on activation and growth - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Midostaurin? [synapse.patsnap.com]

Inter-Laboratory Validation Insights for O-Desmethyl Midostaurin Quantification: A Comparative Guide

Midostaurin (B1676583), a multi-targeted kinase inhibitor, is a crucial therapeutic agent in the treatment of acute myeloid leukemia (AML) and advanced systemic mastocytosis.[1][2] Its clinical efficacy is influenced by its metabolic profile, with O-Desmethyl Midostaurin (CGP62221) being one of its major active metabolites.[3] Accurate quantification of this metabolite is paramount for pharmacokinetic studies and therapeutic drug monitoring. This guide provides a comparative overview of analytical methodologies for the quantification of Midostaurin and its metabolites, with a focus on O-Desmethyl Midostaurin, drawing upon data from various validated methods to offer a synthesized perspective in the absence of a formal inter-laboratory validation study.

Comparative Analysis of Quantification Methods

The primary analytical technique for the quantification of Midostaurin and its metabolites in biological matrices is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). This method offers high sensitivity and specificity, which is essential for bioanalytical applications.[4][5][6] While direct inter-laboratory comparison data for O-Desmethyl Midostaurin is not publicly available, a comparative summary of performance characteristics from different validated LC-MS/MS methods for Midostaurin provides valuable insights for researchers establishing their own assays.

Parameter	Method A (Bourget et al., 2014)[5]	Method B (Published Research)[6]	Method C (Published Research)[2]
Analyte	Midostaurin	Midostaurin	Midostaurin
Internal Standard	Midostaurin-d5	Stable Isotope Labeled Midostaurin	Not specified
Matrix	Human Plasma	Human Plasma and Serum	Not specified
Linearity Range	75 - 2500 ng/mL	0.01 - 8.00 mg/L (10 - 8000 ng/mL)	10 - 50 µg/mL (10000 - 50000 ng/mL)
Within-day Precision	1.2 - 2.8%	< 10%	< 2.0% RSD
Between-day Precision	1.2 - 6.9%	< 10%	Not specified
Accuracy	Within ±15% (±20% for LLQ)	Not specified	Not specified
Lower Limit of Quantification (LLOQ)	75 ng/mL	0.01 mg/L (10 ng/mL)	3.8 µg/mL (3800 ng/mL)
Limit of Detection (LOD)	Not specified	Not specified	1.2 µg/mL (1200 ng/mL)

Experimental Protocols

The methodologies employed across different laboratories for the quantification of Midostaurin and its metabolites share common principles, primarily revolving around protein precipitation for sample preparation followed by LC-MS/MS analysis.

Sample Preparation: Protein Precipitation

A common and efficient method for extracting Midostaurin and its metabolites from plasma or serum is protein precipitation.

• Sample Collection: Collect venous blood samples in appropriate tubes (e.g., with EDTA or serum separators).

• Plasma/Serum Separation: Centrifuge the blood samples to separate plasma or serum.

• Precipitation: To a known volume of plasma or serum, add a precipitating agent, typically methanol (B129727) or acetonitrile, often containing the internal standard (e.g., Midostaurin-d5).[5][6] A common ratio is 3 volumes of precipitant to 1 volume of sample.

• Vortexing: Vortex the mixture vigorously to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at high speed to pellet the precipitated proteins.

• Supernatant Collection: Carefully collect the supernatant containing the analyte and internal standard for injection into the LC-MS/MS system.[5]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Chromatographic Separation:

  • Column: A C18 reverse-phase column is typically used for separation.[2][5]

  • Mobile Phase: A gradient elution is commonly employed using a mixture of an aqueous phase (e.g., 10mM ammonium (B1175870) formate (B1220265) in water with 0.1% formic acid) and an organic phase (e.g., 0.1% formic acid in acetonitrile).[5]

  • Flow Rate: A typical flow rate is around 0.5 mL/min.[7]

  • Injection Volume: A small volume of the supernatant (e.g., 5 µL) is injected.[5]

• Mass Spectrometry Detection:

  • Ionization: A heated electrospray ionization (HESI) source in positive ion mode is generally used.[5]

  • Detection: The analyte is quantified using selected reaction monitoring (SRM) on a triple quadrupole mass spectrometer.[5] This involves monitoring specific precursor-to-product ion transitions for the analyte and the internal standard.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the quantification of O-Desmethyl Midostaurin in a research or clinical laboratory setting.

Caption: Workflow for O-Desmethyl Midostaurin Quantification.

This guide highlights the established methodologies for the quantification of Midostaurin and its active metabolite, O-Desmethyl Midostaurin. While a formal inter-laboratory validation study is not yet available, the consistency in the use of LC-MS/MS with protein precipitation across different research settings provides a strong foundation for developing and validating robust analytical methods. Adherence to established validation guidelines, such as those from the EMA, is crucial to ensure the reliability of the generated data for clinical and research applications.[8]

References

• 1. Impurity profiling and stability-indicating method development and validation for the estimation of assay and degradation impurities of midostaurin in softgel capsules using HPLC and LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. researchgate.net [researchgate.net]
• 5. Liquid chromatography-tandem mass spectrometry assay for therapeutic drug monitoring of the tyrosine kinase inhibitor, midostaurin, in plasma from patients with advanced systemic mastocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Development and validation of novel RP-HPLC method for midostaurin determination using analytical quality by design approach from regulatory perspective and determination of major degradation compounds of midostaurin using LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ema.europa.eu [ema.europa.eu]

Safety & Regulatory Compliance

Safeguarding Health and Environment: Proper Disposal of O-Desmethyl Midostaurin

For researchers and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. O-Desmethyl Midostaurin, an active metabolite of the chemotherapy agent Midostaurin, requires careful management due to the cytotoxic nature of its parent compound. Adherence to established protocols for hazardous waste is essential to mitigate risks.

Hazard Classification and Safety Profile

O-Desmethyl Midostaurin (also known as CGP62221) is a significant active metabolite of Midostaurin, a multi-kinase inhibitor used in the treatment of acute myeloid leukemia and systemic mastocytosis. Midostaurin is classified as a hazardous drug by the National Institute for Occupational Safety and Health (NIOSH) due to its potential for reproductive toxicity. As a metabolite of a hazardous drug, O-Desmethyl Midostaurin should be handled with the same precautions as the parent compound. All materials contaminated with O-Desmethyl Midostaurin are to be treated as cytotoxic waste.[1][2]

Personal protective equipment (PPE) is crucial when handling O-Desmethyl Midostaurin. This includes, but is not limited to, chemical-resistant gloves, a lab coat or gown, and eye protection. All handling should be performed in a designated area, such as a chemical fume hood, to minimize exposure.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of O-Desmethyl Midostaurin and contaminated materials. This procedure is aligned with general guidelines for the disposal of cytotoxic and hazardous waste.[3][4]

• Segregation of Waste: At the point of generation, immediately segregate all waste contaminated with O-Desmethyl Midostaurin from other laboratory waste. This includes unused compounds, solutions, contaminated labware (e.g., vials, pipettes, plates), and personal protective equipment (PPE).

• Use of Designated Containers:

  • Non-sharp waste: Place contaminated items such as gloves, gowns, and absorbent pads into a designated, leak-proof, and clearly labeled cytotoxic waste container. These containers are often color-coded, typically with a purple lid, to signify cytotoxic contents.[4]

  • Sharps waste: Any needles, syringes, or other sharp objects contaminated with O-Desmethyl Midostaurin must be disposed of in a puncture-resistant sharps container specifically designated for cytotoxic waste, also typically featuring a purple lid.[4]

  • Liquid waste: Collect liquid waste containing O-Desmethyl Midostaurin in a sealed, leak-proof container that is compatible with the chemical composition of the waste. The container must be clearly labeled as "Cytotoxic Waste" and include the name of the compound.

• Labeling: All waste containers must be clearly and accurately labeled. The label should include the words "Cytotoxic Waste" or "Hazardous Waste," the name of the chemical (O-Desmethyl Midostaurin), the date, and the point of origin (laboratory or department).

• Storage: Store cytotoxic waste in a secure, designated area with limited access. This area should be clearly marked with appropriate hazard symbols. Do not store cytotoxic waste with other types of waste.

• Professional Disposal: Arrange for the collection and disposal of the cytotoxic waste by a licensed and certified hazardous waste management company. The standard and required method for the final disposal of cytotoxic waste is high-temperature incineration.[3][4]

Quantitative Data Summary

Currently, there is no specific quantitative data available in the provided search results regarding disposal limits or concentrations for O-Desmethyl Midostaurin. The guiding principle is to treat any detectable amount as hazardous.

Data Point	Value	Source
Recommended Disposal Method	High-Temperature Incineration	[3][4]
Waste Container Color Code	Purple-lidded containers	[4]

Experimental Workflow for Disposal

The logical flow for the proper disposal of O-Desmethyl Midostaurin is illustrated in the diagram below. This workflow ensures that all safety and regulatory requirements are met, from the point of waste generation to its final disposal.

Workflow for the safe disposal of O-Desmethyl Midostaurin.

By adhering to these procedures, laboratories can ensure the safe management of O-Desmethyl Midostaurin waste, protecting personnel and the environment from potential harm.

References

• 1. albertahealthservices.ca [albertahealthservices.ca]
• 2. regulations.gov [regulations.gov]
• 3. sharpsmart.co.uk [sharpsmart.co.uk]
• 4. What Is Cytotoxic Waste? Safe Disposal, Examples & Bins | Stericycle UK [stericycle.co.uk]

Essential Safety and Operational Guidance for Handling O-Desmethyl Midostaurin

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational plans, and disposal procedures for the handling of O-Desmethyl Midostaurin. As a potent pharmaceutical compound, strict adherence to these guidelines is critical to ensure personnel safety and prevent environmental contamination.

Risk Assessment and Hazard Identification

O-Desmethyl Midostaurin is an active metabolite of Midostaurin, a multi-kinase inhibitor. While a specific Occupational Exposure Limit (OEL) for O-Desmethyl Midostaurin has not been established, it should be handled as a potent compound due to its pharmacological activity.[1] Exposure can occur through inhalation of airborne particles, skin contact, or ingestion.[2] A thorough risk assessment should be conducted before any handling activities to identify potential hazards and implement appropriate control measures.[3][4]

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling O-Desmethyl Midostaurin. All PPE should be donned before entering the designated handling area and removed in a designated doffing area to prevent the spread of contamination.

Activity	Required Personal Protective Equipment
Receiving and Unpacking	- Gloves: Two pairs of chemotherapy-grade nitrile gloves (outer pair over gown cuff).[5][6] - Gown: Disposable, low-permeability gown with a solid front and tight-fitting cuffs.[5][6] - Eye Protection: Safety goggles or a face shield.[7][8] - Respiratory Protection: A fit-tested N95 respirator is recommended, especially if there is a risk of damaged packaging.[7][8]
Weighing and Aliquoting (Dry Powder)	- Gloves: Two pairs of chemotherapy-grade nitrile gloves.[5][6] - Gown: Disposable, low-permeability gown.[5][6] - Eye Protection: Safety goggles and a face shield.[7][8] - Respiratory Protection: A fit-tested N95 or higher respirator is mandatory.[8]
Solution Preparation and Handling	- Gloves: Two pairs of chemotherapy-grade nitrile gloves.[5][6] - Gown: Disposable, low-permeability gown.[5][6] - Eye Protection: Safety goggles.[7][8]
Spill Cleanup	- Gloves: Two pairs of heavy-duty, chemical-resistant gloves. - Gown: Impermeable gown or coveralls.[7] - Eye Protection: Chemical splash goggles and a face shield.[7][8] - Respiratory Protection: A full-face respirator with appropriate cartridges.[7][8] - Foot Protection: Disposable shoe covers.[6]
Waste Disposal	- Gloves: Two pairs of chemotherapy-grade nitrile gloves.[5][6] - Gown: Disposable, low-permeability gown.[5][6] - Eye Protection: Safety goggles.[7][8]

Operational Plan: Step-by-Step Guidance

3.1. Receiving and Storage

• Receiving: O-Desmethyl Midostaurin should be received in a designated area. The exterior of the shipping container should be inspected for any signs of damage or leakage.

• Unpacking: Unpack the compound inside a certified chemical fume hood or a ventilated enclosure while wearing appropriate PPE.

• Storage: Store O-Desmethyl Midostaurin in a clearly labeled, sealed container in a designated, secure, and ventilated storage area, away from incompatible materials. The storage area should be under negative pressure.[9]

3.2. Handling and Preparation

• Designated Area: All handling of O-Desmethyl Midostaurin, especially the weighing of the solid form, must be performed in a designated containment device such as a chemical fume hood, a Class II Biological Safety Cabinet, or a glove box/isolator to minimize exposure.[1][9]

• Weighing:

  • Use a dedicated and calibrated analytical balance inside the containment device.

  • Handle the powder carefully to avoid generating dust.

  • Use disposable weighing boats or papers.

• Solution Preparation:

  • When preparing solutions, add the solvent to the solid compound slowly to avoid splashing.

  • Ensure all containers are securely capped.

• Decontamination: All surfaces and equipment that come into contact with O-Desmethyl Midostaurin must be decontaminated after each use. A suitable decontamination solution should be used, followed by a rinse with an appropriate solvent.

3.3. Spill Management

• Evacuate: In case of a spill, immediately evacuate the area and restrict access.

• Notify: Inform the laboratory supervisor and the institutional safety officer.

• Cleanup: Spill cleanup should only be performed by trained personnel wearing the appropriate PPE for spill management. Use a spill kit containing absorbent materials, deactivating agents (if available), and waste disposal bags.

• Procedure:

  • For solid spills, gently cover with a damp absorbent material to avoid raising dust.

  • For liquid spills, absorb with an inert material.

  • Collect all cleanup materials into a labeled hazardous waste container.

  • Decontaminate the spill area thoroughly.

Disposal Plan

All waste contaminated with O-Desmethyl Midostaurin is considered hazardous pharmaceutical waste and must be disposed of according to institutional and regulatory guidelines.[10][11][12]

• Solid Waste:

  • Collect all contaminated solid waste (e.g., gloves, gowns, weighing papers, pipette tips) in a designated, leak-proof, and clearly labeled hazardous waste container.[11]

  • Solid waste containers are typically black for hazardous pharmaceutical waste.[10]

• Liquid Waste:

  • Collect all contaminated liquid waste in a designated, sealed, and clearly labeled hazardous waste container.

  • Do not dispose of liquid waste down the drain.[10][12]

• Sharps:

  • Dispose of all contaminated sharps (e.g., needles, broken glass) in a puncture-resistant, labeled sharps container designated for hazardous pharmaceutical waste.

• Final Disposal: All hazardous waste must be collected and disposed of by a licensed hazardous waste management company.[11]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling O-Desmethyl Midostaurin in a laboratory setting.

Caption: Workflow for Safe Handling of O-Desmethyl Midostaurin.

References

• 1. tks | publisher, event organiser, media agency | Potent compound safety in the laboratory - tks | publisher, event organiser, media agency [teknoscienze.com]
• 2. gerpac.eu [gerpac.eu]
• 3. researchgate.net [researchgate.net]
• 4. content.siegfried.ch [content.siegfried.ch]
• 5. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 6. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 7. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 8. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. escopharma.com [escopharma.com]
• 10. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 11. eTool : Hospitals - Pharmacy - Disposal of Hazardous Drugs | Occupational Safety and Health Administration [osha.gov]
• 12. Types of Pharmaceutical Waste and How to Dispose of Them | VLS [vlses.com]